(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

• CAS: 1246816-46-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure Elucidation of (S)-N-Boc Pregabalin Methyl Ester

Introduction

Pregabalin, chemically known as (S)-3-(aminomethyl)-5-methylhexanoic acid, is a potent anticonvulsant and neuropathic pain agent.[1] It is a structural analogue of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). The therapeutic activity of Pregabalin is specific to its (S)-enantiomer.[2] In the multi-step synthesis of Pregabalin and its analogues, protecting groups are essential for masking reactive functional groups to prevent unwanted side reactions.

This technical guide focuses on the comprehensive structure elucidation of a key intermediate, (S)-N-Boc Pregabalin Methyl Ester. In this molecule, the primary amine is protected by a tert-butoxycarbonyl (Boc) group, and the carboxylic acid is protected as a methyl ester. These protections facilitate purification, improve solubility in organic solvents, and enable subsequent chemical modifications. The definitive confirmation of this intermediate's structure, including its absolute stereochemistry, is paramount for ensuring the quality and purity of the final active pharmaceutical ingredient (API).

This document provides a multi-faceted analytical approach, detailing the core techniques and the logic behind their application for the unambiguous structural confirmation of (S)-N-Boc Pregabalin Methyl Ester.

Molecular Structure and Key Features

The primary objective is to confirm the identity and integrity of the structure shown below. The analytical strategy must verify the presence of all key functional groups, the connectivity of the carbon skeleton, and the stereochemistry at the C3 chiral center.

Caption: Structure of (S)-N-Boc Pregabalin Methyl Ester with chiral center C*.

Mass Spectrometry (MS) for Molecular Weight and Fragmentation

Expertise & Rationale: Mass spectrometry is the first line of analysis to confirm the molecular weight of the synthesized compound. Electrospray Ionization (ESI) is the preferred method due to the polarity of the molecule, typically yielding the protonated molecular ion [M+H]⁺. Tandem MS (MS/MS) provides structural information by inducing fragmentation at specific bonds, which helps confirm the presence of the labile Boc group and the overall structure.

Expected Data: The molecular formula of (S)-N-Boc Pregabalin Methyl Ester is C₁₄H₂₇NO₄, with a monoisotopic mass of 273.19 g/mol .

Ion	Expected m/z	Interpretation
[M+H]⁺	274.2	Protonated molecular ion, confirming the molecular weight.
[M+Na]⁺	296.2	Sodium adduct, commonly observed with ESI.
[M-C₄H₈+H]⁺ (M-55)	218.2	Loss of isobutylene from the Boc group, a characteristic fragmentation.[3]
[M-Boc+H]⁺ (M-99)	174.2	Loss of the entire Boc group (C₅H₉O₂), leaving the protonated methyl ester of Pregabalin.[4]
[M-OCH₃]⁺ (M-31)	242.2	Loss of the methoxy group from the ester.

Self-Validation: The simultaneous observation of the correct molecular ion and the characteristic neutral losses of 56 Da (isobutylene) and 100 Da (Boc group) provides strong, self-validating evidence for an N-Boc protected amine structure.[3][4]

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

Expertise & Rationale: FTIR spectroscopy is a rapid and non-destructive technique used to identify the key functional groups present in the molecule. The presence of two distinct carbonyl groups (ester and carbamate) and the N-H bond are the primary diagnostic features for this compound.

Expected Data: The FTIR spectrum provides a unique "fingerprint" based on the vibrational frequencies of chemical bonds.

Wavenumber (cm⁻¹)	Bond	Functional Group	Interpretation
~3350	N-H stretch	Carbamate	Confirms the presence of the Boc-protected amine.
2960-2870	C-H stretch	Alkyl	Corresponds to the isobutyl and backbone C-H bonds.
~1735	C=O stretch	Ester	A strong, sharp absorption characteristic of the methyl ester carbonyl.[5][6]
~1700	C=O stretch	Carbamate (Boc)	A strong absorption for the Boc group carbonyl, typically at a slightly lower wavenumber than the ester.
1250 & 1160	C-O stretch	Ester & Carbamate	Strong bands associated with the C-O single bonds of both the ester and Boc groups.[6]

Self-Validation: The presence of two distinct, strong carbonyl peaks in the 1700-1740 cm⁻¹ region is a critical diagnostic feature.[6] The absence of a broad O-H stretch around 3000 cm⁻¹ confirms the successful esterification of the carboxylic acid, and the presence of the N-H stretch confirms the amine protection.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structure and Connectivity

Expertise & Rationale: NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules. 1D NMR (¹H and ¹³C) provides information about the chemical environment of each nucleus, while 2D NMR experiments (COSY and HSQC) are essential to establish the bonding connectivity and definitively assign each signal.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.55	br s	1H	N-H	Broad signal due to quadrupole coupling and exchange; typical for carbamate N-H.
~3.67	s	3H	-OCH₃	Singlet for the methyl ester protons.
~3.10	m	2H	-CH₂-NH	Methylene protons adjacent to the protected nitrogen.
~2.30	m	2H	-CH₂-COO	Methylene protons alpha to the ester carbonyl.
~2.15	m	1H	-CH- (C3)	Chiral center proton, complex multiplet.
~1.65	m	1H	-CH-(CH₃)₂	Methine proton of the isobutyl group.
~1.44	s	9H	-C(CH₃)₃	Sharp singlet for the nine equivalent protons of the Boc group.
~1.20	m	2H	-CH₂-CH(CH₃)₂	Methylene protons of the isobutyl group.
~0.88	d	6H	-CH(CH₃)₂	Doublet for the two diastereotopic methyl groups of the isobutyl moiety.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
~173.5	C=O (Ester)	Carbonyl carbon of the methyl ester.
~156.0	C=O (Boc)	Carbonyl carbon of the carbamate.
~79.2	-C(CH₃)₃	Quaternary carbon of the Boc group.
~51.5	-OCH₃	Methyl carbon of the ester.
~43.5	-CH₂-NH	Carbon adjacent to the protected amine.
~41.8	-CH₂-CH(CH₃)₂	Isobutyl methylene carbon.
~38.5	-CH₂-COO	Carbon alpha to the ester carbonyl.
~32.0	-CH- (C3)	Chiral center carbon.
~28.4	-C(CH₃)₃	Methyl carbons of the Boc group.
~25.0	-CH-(CH₃)₂	Isobutyl methine carbon.
~22.5	-CH(CH₃)₂	Isobutyl methyl carbons.

2D NMR for Connectivity Confirmation:

• COSY (Correlation Spectroscopy): Establishes proton-proton (¹H-¹H) coupling networks. It will show a clear correlation path from the isobutyl methyl protons (δ 0.88) to the isobutyl methine (δ 1.65), through the C4-methylene (δ 1.20) to the chiral C3-methine (δ 2.15), and onward to both the C2-methylene (δ 2.30) and the aminomethyl C1'-protons (δ 3.10). This experiment is crucial for verifying the integrity of the carbon backbone.

• HSQC (Heteronuclear Single Quantum Coherence): Maps each proton signal to its directly attached carbon. This allows for the unambiguous assignment of the ¹³C spectrum based on the more easily interpreted ¹H spectrum. For example, the singlet at δ 3.67 ppm in the ¹H spectrum will correlate to the carbon signal at δ 51.5 ppm, confirming its assignment as the -OCH₃ group.

Caption: Key ¹H-¹H COSY correlations for verifying the carbon backbone.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

Expertise & Rationale: While NMR, MS, and FTIR confirm the molecular structure, they cannot differentiate between enantiomers. Chiral HPLC is the definitive method to confirm that the compound is the desired (S)-enantiomer and to quantify the presence of the unwanted (R)-enantiomer. Direct separation can be achieved on a chiral stationary phase (CSP).

Methodology Insights:

• Stationary Phase: Polysaccharide-based CSPs (e.g., amylose or cellulose derivatives like CHIRALPAK® series) are highly effective for separating enantiomers of protected amino acids. Zwitterionic selectors are also reported to be effective for direct resolution of pregabalin enantiomers.[7]

• Mobile Phase: A typical mobile phase would consist of a non-polar solvent like n-hexane with a polar modifier such as isopropanol or ethanol. The exact ratio must be optimized to achieve baseline separation between the (S) and (R) enantiomers.

• Detection: The N-Boc Pregabalin Methyl Ester lacks a strong UV chromophore. Therefore, detection must be performed at a low wavelength (e.g., 210-215 nm) or, for higher sensitivity and specificity, with a mass spectrometer (LC-MS).[7]

Self-Validation: The method is validated by running a racemic standard of N-Boc Pregabalin Methyl Ester to determine the retention times of both the (S) and (R) enantiomers. The analysis of the target sample should show a single major peak corresponding to the retention time of the (S)-enantiomer, with the peak for the (R)-enantiomer being below the specified limit (e.g., <0.1%).

Experimental Protocols

Workflow for Complete Structure Elucidation

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. US20080306292A1 - Synthesis of (S)-(+)-3-(aminomethyl)-5-methyl hexanoic acid - Google Patents [patents.google.com]
• 3. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection [mdpi.com]

Comprehensive Technical Guide on the Physical Properties and Synthetic Utility of (S)-N-Boc-Pregabalin Methyl Ester

Executive Summary

Pregabalin, a γ-aminobutyric acid (GABA) analog, is a cornerstone neuromodulatory agent utilized globally for the management of neuropathic pain and epilepsy. During advanced drug development, structural derivatization of pregabalin requires the temporary masking of its reactive functional groups to prevent deleterious side reactions. (S)-N-Boc-Pregabalin methyl ester (CAS: 1246816-46-5) emerges as a highly stable, orthogonally protected intermediate[1].

This whitepaper provides an in-depth analysis of the physicochemical phase shifts induced by this dual-protection strategy, detailing the mechanistic causality behind its synthesis, and outlining self-validating protocols for its isolation and analytical characterization.

Molecular Architecture & Physicochemical Profile

Native pregabalin exists as a zwitterion at physiological pH, characterized by a high melting point (~226 °C) and robust aqueous solubility due to its strong intermolecular ionic lattice.

By covalently capping the primary amine with a tert-butyloxycarbonyl (Boc) group and the carboxylic acid with a methyl ester, the molecule undergoes a profound physicochemical phase shift. The neutralization of the zwitterionic charges abolishes the ionic crystal lattice, drastically lowering the melting point and shifting its solubility profile entirely into the lipophilic domain. This allows the intermediate to be manipulated using standard organic liquid-liquid extraction techniques.

Quantitative Physicochemical Data

The following table summarizes the core physical properties of the protected intermediate, as corroborated by reference standard specifications from [1].

Property	Value	Mechanistic Rationale / Implication
CAS Number	1246816-46-5	Unique identifier for the pure (S)-enantiomer[1].
Molecular Formula	C₁₄H₂₇NO₄	Reflects the addition of the Boc and methyl ester motifs[1].
Molecular Weight	273.37 g/mol	Critical for precise stoichiometric calculations in cross-coupling[1].
Physical State	Viscous oil to low-melting solid	Result of the loss of zwitterionic crystal lattice forces.
Solubility Profile	Soluble in DCM, EtOAc, THF, MeOH	Enables homogeneous catalysis in organic solvents.
Aqueous Solubility	Insoluble	Facilitates straightforward aqueous workup and phase separation.

Mechanistic Rationale for Dual Protection

The necessity of (S)-N-Boc-Pregabalin methyl ester in synthetic workflows is rooted in the inherent reactivity of γ-amino acids.

• Prevention of Intramolecular Lactamization: When the carboxylic acid of unprotected pregabalin is activated (e.g., via coupling reagents or reduction), the free primary amine rapidly undergoes intramolecular nucleophilic attack. This yields 4-isobutylpyrrolidin-2-one (pregabalin lactam), a dead-end impurity.

• Amine Shielding (Boc Group): The bulky tert-butyl group provides immense steric hindrance, completely neutralizing the nucleophilicity of the nitrogen atom. The Boc group is highly stable to basic conditions and catalytic hydrogenation, yet cleanly cleavable under mild acidic conditions (e.g., trifluoroacetic acid)[2].

• Carboxyl Shielding (Methyl Ester): Esterification prevents the acid from participating in unwanted coupling or decarboxylation during transition-metal catalyzed reactions, such as rhodium-catalyzed asymmetric transformations documented by the[3].

Logical workflow of Pregabalin protection to prevent intramolecular lactamization.

Experimental Protocols & Workflows

The following methodology details a self-validating, two-step synthesis of (S)-N-Boc-Pregabalin methyl ester. Every reagent choice is dictated by specific thermodynamic and kinetic requirements.

Phase 1: Fischer Esterification

Objective: Mask the carboxylic acid to prevent subsequent lactamization.

• Activation: Suspend (S)-Pregabalin (1.0 eq) in anhydrous methanol (0.5 M).

• Catalysis: Perform a dropwise addition of thionyl chloride (SOCl₂, 1.2 eq) at 0 °C.

  • Causality: SOCl₂ reacts violently with methanol to generate HCl in situ. This protonates the carbonyl oxygen, increasing its electrophilicity without introducing aqueous water that would drive the equilibrium backward toward the free acid.

• Propagation: Reflux the mixture for 4 hours. Monitor via TLC (Ninhydrin stain).

• Isolation: Concentrate in vacuo to yield (S)-Pregabalin methyl ester hydrochloride as a white solid.

Phase 2: Carbamate Formation

Objective: Sterically shield the primary amine.

• Neutralization: Dissolve the intermediate (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (Et₃N, 2.5 eq) at 0 °C.

  • Causality: Et₃N acts as an acid scavenger, neutralizing the hydrochloride salt and liberating the nucleophilic free amine for attack on the electrophile.

• Protection: Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise.

• Reaction: Stir at room temperature for 12 hours.

  • Self-Validation: The continuous evolution of CO₂ gas serves as a visual indicator of the reaction's progress.

• Quenching & Extraction: Proceed to the liquid-liquid extraction workflow detailed below.

Step-by-step liquid-liquid extraction and isolation workflow for the protected ester.

Note on Quenching Causality: The reaction is deliberately quenched with saturated aqueous NH₄Cl rather than strong aqueous acids (like HCl) to prevent the premature, acid-catalyzed deprotection of the newly formed Boc group.

Analytical Characterization

To verify the structural integrity and purity of the isolated (S)-N-Boc-Pregabalin methyl ester, a multi-modal analytical approach is required[1]. The successful dual protection is definitively validated by the following spectral markers:

• ¹H NMR (CDCl₃, 400 MHz): The defining markers of success are the appearance of a sharp 9H singlet at ~1.44 ppm corresponding to the tert-butyl group, and a 3H singlet at ~3.68 ppm corresponding to the methyl ester. The disappearance of the broad zwitterionic NH₃⁺ protons confirms complete consumption of the starting material.

• Infrared Spectroscopy (IR): Two distinct carbonyl stretches must be present: ~1740 cm⁻¹ (ester C=O) and ~1710 cm⁻¹ (carbamate C=O). The absence of a peak at ~1690 cm⁻¹ confirms that no lactamization occurred during the synthesis.

• Mass Spectrometry (ESI-MS): Expected mass-to-charge ratios include [M+H]⁺ at m/z 274.4 and the sodium adduct [M+Na]⁺ at m/z 296.4.

Conclusion

The transformation of pregabalin into (S)-N-Boc-Pregabalin methyl ester represents a masterclass in protective group chemistry. By strategically manipulating the physicochemical properties of the molecule—transitioning it from an intractable, water-soluble zwitterion to a highly versatile, organic-soluble intermediate—researchers unlock the ability to perform complex downstream derivatizations, cross-couplings, and asymmetric syntheses without the risk of spontaneous lactamization.

References

• Burk, M. J., et al. Synthesis of Both Enantiomers of a P-Chirogenic 1,2-Bisphospholanoethane Ligand via Convergent Routes and Application to Rhodium-Catalyzed Asymmetric Hydrogenation of CI-1008 (Pregabalin). Journal of the American Chemical Society (2003). Retrieved from:[Link]

• Gallos, J. K., et al. Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition of Methyl 3-Nitrosoacrylate to Ethyl Vinyl Ether. Heterocycles (2007). Retrieved from:[Link]

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pubs.acs.org [pubs.acs.org]

Mechanistic Profiling and Synthetic Utility of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS 1246816-46-5)

Executive Summary

Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid) is a blockbuster neuromodulator widely prescribed for neuropathic pain and epilepsy. Despite its clinical success, the molecule's zwitterionic nature presents significant analytical and synthetic bottlenecks. (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS 1246816-46-5) serves as a critical, doubly-protected derivative designed to overcome these limitations. By masking both the primary amine and the carboxylic acid, this compound is utilized extensively as a highly stable reference standard for impurity profiling and as a volatile intermediate for enantiomeric identification via Gas Chromatography-Mass Spectrometry (GC-MS) [1].

This technical guide deconstructs the mechanistic rationale behind its use, provides self-validating synthetic protocols, and outlines its role in regulatory compliance.

Physicochemical Profiling

Understanding the baseline quantitative metrics of this protected intermediate is essential for accurate stoichiometric calculations and chromatographic method development.

Table 1: Chemical and Physical Properties

Parameter	Specification / Data
Chemical Name	(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester
Synonyms	(S)-N-Boc Pregabalin Methyl Ester; (3S)-3-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-5-methyl-hexanoic Acid Methyl Ester
CAS Registry Number	1246816-46-5
Molecular Formula	C₁₄H₂₇NO₄
Molecular Weight	273.37 g/mol
Structural Features	N-Boc protected primary amine; Methyl esterified carboxylic acid
Primary Application	Reference standard; GC-MS derivatization intermediate; Synthetic precursor

Mechanistic Utility in Analytical Workflows

The Analytical Bottleneck: Thermal Lactamization

Pregabalin is an amphoteric amino acid. When subjected to the high temperatures of a conventional GC-MS injection port (typically 250°C–300°C), the unprotected molecule undergoes rapid intramolecular cyclization. The primary amine attacks the carboxylic acid, condensing the molecule into its corresponding degradation product: (S)-Pregabalin Lactam ((S)-4-isobutylpyrrolidin-2-one). This thermal degradation obscures accurate quantification and prevents the chiral derivatization required to differentiate the active (S)-enantiomer from the inactive (R)-enantiomer [2].

The Solution: Dual-Site Capping

Causality: To circumvent thermal degradation, the reactive sites must be neutralized. Methylation of the carboxylic acid eliminates its electrophilic character, while tert-butoxycarbonyl (Boc) protection of the amine eliminates its nucleophilicity. The resulting (S)-N-Boc Pregabalin Methyl Ester lacks the structural prerequisites for lactamization, rendering it highly volatile and thermally stable for GC-MS analysis.

Derivatization logic preventing thermal lactamization during GC-MS.

Experimental Protocols: Synthesis & Validation

The generation of CAS 1246816-46-5 from raw Pregabalin requires a precise, two-step protection strategy. The following protocols are engineered as self-validating systems , ensuring that researchers can visually or chemically confirm the success of each step without immediate reliance on complex instrumentation.

Step 1: Synthesis of (S)-Pregabalin Methyl Ester Hydrochloride [3]

• Objective: Cap the carboxylic acid to prevent zwitterion-driven insolubility and reactivity.

• Procedure:

  • Suspend (S)-Pregabalin (1.0 eq) in anhydrous methanol (10 volumes).

  • Cool the suspension to 0°C using an ice-water bath. (Causality: Thionyl chloride addition is highly exothermic; rigorous cooling prevents solvent boil-off and minimizes the formation of unwanted side-products).

  • Add thionyl chloride (SOCl₂, 1.2 eq) dropwise over 30 minutes.

  • Gradually warm the reaction to room temperature and stir for 12 hours.

  • Concentrate in vacuo to yield (S)-Pregabalin Methyl Ester Hydrochloride as a white crystalline solid.

• Self-Validation Checkpoint: Unprotected (S)-Pregabalin is highly insoluble in organic solvents due to its zwitterionic lattice. The reaction's success is self-validated when the cloudy suspension transitions into a completely clear, homogenous methanolic solution, proving the disruption of the zwitterion and formation of the soluble ester salt.

Step 2: N-Boc Protection to Yield CAS 1246816-46-5

• Objective: Shield the primary amine to prevent nucleophilic attack and enable high organic solubility.

• Procedure:

  • Dissolve the (S)-Pregabalin Methyl Ester Hydrochloride (1.0 eq) in dichloromethane (DCM, 10 volumes).

  • Add triethylamine (Et₃N, 2.5 eq) at 0°C. (Causality: The first equivalent of Et₃N neutralizes the hydrochloride salt, liberating the free amine. The remaining excess acts as a catalytic base to drive the nucleophilic attack on the Boc anhydride).

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise.

  • Stir the mixture at room temperature for 4 hours.

  • Wash the organic layer sequentially with 0.1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate in vacuo.

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) and develop the plate using a Ninhydrin stain. The starting material will exhibit a characteristic deep purple spot (indicating a free primary amine). The reaction is complete and self-validated when the purple spot entirely disappears, replaced by a UV-active or iodine-stained spot at a higher Rf​ value, confirming complete amine masking.

Two-step synthetic workflow for (S)-N-Boc Pregabalin Methyl Ester.

Impurity Profiling & Regulatory Compliance

In pharmaceutical manufacturing, regulatory guidelines (such as ICH Q3A/Q3B) mandate the rigorous identification and quantification of impurities. CAS 1246816-46-5 is frequently utilized as a qualified reference standard to calibrate HPLC and GC-MS equipment, ensuring that synthetic intermediates do not carry over into the final Active Pharmaceutical Ingredient (API)[4].

Table 2: Comparative Impurity Profiling of Pregabalin

Impurity Name	Molecular Formula	MW ( g/mol )	Mechanistic Origin in Workflows
(S)-Pregabalin Lactam	C₉H₁₇NO	155.24	Intramolecular cyclization of unprotected pregabalin under thermal stress or poor pH control.
Pregabalin Bis-Oxopyrrolidinyl	C₂₄H₄₂N₂O₄	422.61	Dimerization/condensation side-reaction occurring during bulk synthesis.
(R)-Phenethylamine	C₈H₁₁N	121.18	Carryover of the chiral resolving agent used during early-stage racemic resolution.
(S)-N-Boc Pregabalin Methyl Ester	C₁₄H₂₇NO₄	273.37	Stable synthetic intermediate / Reference standard for analytical validation.

By utilizing validated standards like (S)-N-Boc Pregabalin Methyl Ester, analytical chemists can confidently separate degradation peaks from intermediate peaks, ensuring the safety and efficacy of the final drug product.

References

• ResearchGate (Journal of Forensic Sciences). Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization. Retrieved from:[Link]

An In-Depth Technical Guide to (S)-N-Boc Pregabalin Methyl Ester: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Protected Intermediates in Pharmaceutical Synthesis

In the landscape of modern pharmaceutical development, the synthesis of chiral active pharmaceutical ingredients (APIs) with high purity and stereochemical integrity is of paramount importance. Pregabalin, the (S)-enantiomer of 3-(aminomethyl)-5-methylhexanoic acid, stands as a prominent example of a widely used anticonvulsant and neuropathic pain agent. Its therapeutic efficacy is intrinsically linked to its (S)-configuration. Consequently, the synthetic strategies employed to produce Pregabalin are meticulously designed to ensure enantiopurity. A key approach in achieving this is the use of protecting groups for reactive functional moieties, which allows for selective chemical transformations at other parts of the molecule. This guide focuses on a critical intermediate in several synthetic routes to Pregabalin and its analogs: (S)-N-Boc Pregabalin Methyl Ester. The introduction of the tert-butoxycarbonyl (Boc) protecting group on the amine and the esterification of the carboxylic acid to its methyl ester provide a stable, yet readily deprotectable, intermediate that is amenable to various purification and downstream modification techniques.

This technical guide provides a comprehensive overview of the molecular properties, synthesis, purification, and characterization of (S)-N-Boc Pregabalin Methyl Ester, offering valuable insights for researchers and professionals engaged in the development of GABAergic compounds and other complex chiral molecules.

Physicochemical Properties of (S)-N-Boc Pregabalin Methyl Ester

The precise molecular characteristics of (S)-N-Boc Pregabalin Methyl Ester are fundamental to its handling, reaction monitoring, and characterization.

Property	Value	Source
Molecular Formula	C₁₄H₂₇NO₄	Calculated
Molecular Weight	273.37 g/mol	Calculated
IUPAC Name	Methyl (3S)-3-{[(tert-butoxy)carbonyl]aminomethyl}-5-methylhexanoate	N/A
CAS Number	Not available	N/A

Note: The molecular formula and weight are calculated based on the addition of a Boc group (C₅H₈O₂) to (S)-Pregabalin Methyl Ester (C₉H₁₉NO₂).

Synthesis and Purification of (S)-N-Boc Pregabalin Methyl Ester: A Step-by-Step Protocol

The synthesis of (S)-N-Boc Pregabalin Methyl Ester can be achieved through a multi-step process, often starting from a suitable chiral precursor. The following protocol outlines a representative synthetic route, emphasizing the rationale behind each step.

Experimental Protocol: Synthesis of (S)-N-Boc Pregabalin Methyl Ester

Step 1: Esterification of (S)-Pregabalin

The initial step involves the protection of the carboxylic acid functionality as a methyl ester. This is crucial to prevent its interference in subsequent reactions.

• Reaction Setup: To a solution of (S)-Pregabalin (1 equivalent) in methanol (10 volumes), add thionyl chloride (1.2 equivalents) dropwise at 0 °C. The use of thionyl chloride in methanol generates hydrochloric acid in situ, which catalyzes the esterification.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: Concentrate the reaction mixture under reduced pressure to remove excess methanol and thionyl chloride. The resulting crude (S)-Pregabalin methyl ester hydrochloride is typically a viscous oil or a solid.[1][2]

Step 2: Boc-Protection of the Amine

The subsequent step is the protection of the primary amine with a tert-butoxycarbonyl (Boc) group. This is a standard procedure that renders the amine unreactive towards many reagents.

• Reaction Setup: Dissolve the crude (S)-Pregabalin methyl ester hydrochloride in a suitable solvent such as dichloromethane (DCM) or a mixture of dioxane and water (10 volumes). Add a base, such as triethylamine or diisopropylethylamine (2.5 equivalents), to neutralize the hydrochloride salt and create the free amine.

• Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) portion-wise at 0 °C. The reaction is typically exothermic.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with dichloromethane (3 x 10 volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure (S)-N-Boc Pregabalin Methyl Ester as a colorless oil or a white solid.

Caption: Synthetic workflow for (S)-N-Boc Pregabalin Methyl Ester.

Analytical Characterization

The structural integrity and purity of (S)-N-Boc Pregabalin Methyl Ester are confirmed through a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show characteristic signals for the isobutyl group (doublet around δ 0.9 ppm for the two methyl groups and a multiplet for the methine proton), the protons of the hexanoic acid backbone, a singlet at approximately δ 1.45 ppm for the nine equivalent protons of the Boc group, and a singlet around δ 3.67 ppm for the methyl ester protons. The protons of the aminomethyl group will appear as a multiplet, typically in the range of δ 2.9-3.2 ppm.

• ¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the ester (around δ 173 ppm) and the carbamate (around δ 156 ppm), the quaternary carbon of the Boc group (around δ 79 ppm), and the methyl carbon of the ester (around δ 51 ppm), in addition to the signals corresponding to the carbon backbone of the molecule.

High-Performance Liquid Chromatography (HPLC)

HPLC is an essential technique for assessing the purity of (S)-N-Boc Pregabalin Methyl Ester.

• Method: A reversed-phase HPLC method using a C18 column is typically employed.

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid or formic acid) is a common mobile phase system.

• Detection: As the molecule lacks a strong chromophore, UV detection at a low wavelength (e.g., 210 nm) or the use of an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometric (MS) detector is necessary.[3][4]

Caption: Deprotection pathway to (S)-Pregabalin.

Applications in Drug Development

(S)-N-Boc Pregabalin Methyl Ester serves as a versatile intermediate in the synthesis of various biologically active molecules. Its primary application is in the synthesis of Pregabalin, where the protecting groups are removed in the final steps of the synthesis to yield the active pharmaceutical ingredient. The protected nature of the amine and carboxylic acid allows for modifications at other positions of the molecule, enabling the synthesis of Pregabalin analogs for structure-activity relationship (SAR) studies. These analogs can be explored for improved pharmacokinetic properties, enhanced potency, or novel therapeutic applications.

Conclusion

(S)-N-Boc Pregabalin Methyl Ester is a strategically important intermediate in the synthesis of Pregabalin and its derivatives. The use of the Boc and methyl ester protecting groups provides a robust and versatile platform for the construction of this chiral molecule with high fidelity. A thorough understanding of its synthesis, purification, and characterization, as outlined in this guide, is essential for researchers and drug development professionals working in the field of medicinal chemistry and pharmaceutical sciences. The methodologies described herein are designed to be self-validating, ensuring the production of high-quality material for further research and development endeavors.

References

• Shelke, S. H., Mhaske, P. C., & Bobade, V. D. (2011). An efficient total synthesis of (±)-pregabalin. Indian Journal of Chemistry - Section B, 50B(3), 399-402. [Link]

• Suresh babu, J., Madhuresh, S., & Vipinkumar, K. (2018). Improved Enantioselective Enzymatic Synthesis of (S) – Pregabalin. Archives of Organic and Inorganic Chemical Sciences, 1(3). [Link]

• precisionFDA. (n.d.). PREGABALIN METHYL ESTER. Retrieved March 15, 2026, from [Link]

• Various Authors. (n.d.). Pregabalin Synthesis Pathways.
• Palle, V. P., & Tummala, R. (2008). An Improved Method For Preparation Of (S) Pregabalin And Intermediate Thereof. (U.S. Patent No. 20080287707A1). U.S.
• Chen, J., & Li, G. (2024). Method for purifying pregabalin. (European Patent No. EP4424664A1).

• Hall, M., & Stueckler, C. (2014). Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. ACS Catalysis, 4(10), 3550-3554. [Link]

• Mansoori, A., Zahednezhad, F., Bavili Tabrizi, A., & Shahbazi Mojarrad, J. (2019). Development of a new synthesis approach for S-pregabalin by optimizing the preparation stages. Journal of the Iranian Chemical Society, 16(12), 2735-2743. [Link]

• G. B. Kasawar, & M. N. Farooqui. (2010). Development and Validation of HPLC Method for the Determination of Pregabalin in Capsules. Indian Journal of Pharmaceutical Sciences, 72(4), 513–517. [Link]

• Souri, E., Eskandari, M., Barazandeh Tehrani, M., Adib, N., & Ahmadkhaniha, R. (2013). HPLC Determination of Pregabalin in Bulk and Pharmaceutical Dosage Forms After Derivatization with 1-Fluoro-2,4-dinitrobenzene. Asian Journal of Chemistry, 25(18), 10331-10334. [Link]

• Zheng, J., et al. (2019). Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile. Organic Process Research & Development, 23(9), 1947-1954. [Link]

• Mostafa, M. F., Abdelazim, M. M., & El-Kosasy, A. M. (2024). Validated HPLC Methodology for Pregabalin Quantification in Human Urine Using 1-Fluoro-2,4-dinitrobenzene Derivatization. Drug Analysis Research, 8(2), 38-43. [Link]

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Stability and Storage Dynamics of Boc-Protected Pregabalin Methyl Ester: A Technical Guide

Executive Summary

(S)-N-tert-Butoxycarbonyl pregabalin methyl ester (CAS No. 1246816-46-5) is a highly specialized, chiral intermediate utilized in the synthesis of the anticonvulsant and analgesic drug Pregabalin[1]. The dual-protection strategy—employing a tert-butoxycarbonyl (Boc) group for the primary amine and a methyl ester for the carboxylic acid—allows for precise, orthogonal synthetic manipulations. However, this dual protection introduces competing stability vulnerabilities. As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic causality of these vulnerabilities and provide field-proven, self-validating protocols for the optimal storage and handling of this critical intermediate.

Mechanistic Causality of Degradation

To design an effective storage protocol, one must first understand the thermodynamic and kinetic drivers of the molecule's degradation. Boc-pregabalin methyl ester faces two primary orthogonal threats: acid-catalyzed deprotection and moisture-driven hydrolysis.

The Vulnerability of the tert-Butoxycarbonyl (Boc) Group

The Boc group is a robust amine-protecting moiety, highly stable under basic and nucleophilic conditions[2]. However, its fundamental vulnerability lies in its extreme lability to acidic environments. The causality of this degradation is rooted in the protonation of the carbamate oxygen. This protonation facilitates the expulsion of a highly stable tert-butyl cation, which subsequently loses a proton to form isobutylene gas. The remaining carbamic acid rapidly decarboxylates to release carbon dioxide and the free primary amine[2]. Consequently, any storage environment that allows for the accumulation of acidic vapors or degradation byproducts will trigger a runaway deprotection cascade.

Hydrolytic Susceptibility of the Methyl Ester

Simultaneously, the methyl ester moiety is susceptible to nucleophilic acyl substitution[3]. Moisture acts as the primary nucleophile. While neutral water hydrolyzes aliphatic esters slowly, the reaction is significantly accelerated by trace amounts of ambient base or acid. In the context of long-term storage, atmospheric moisture ingress leads to the irreversible formation of the free carboxylic acid (Boc-pregabalin) and methanol[4].

Diagram 1: Competing degradation pathways for Boc-pregabalin methyl ester.

Quantitative Storage Parameters

To mitigate the dual risks of Boc cleavage and ester hydrolysis, environmental parameters must be strictly controlled. The following table summarizes the quantitative data and the causality behind each required storage condition.

Parameter	Optimal Condition	Causality / Degradation Risk Mitigated	Acceptable Variance
Temperature	2–8°C	Mitigates thermal deprotection of the Boc group and exponentially slows hydrolysis kinetics[4].	Short-term excursions to 25°C (<48h) during transit.
Atmosphere	Argon / N₂	Prevents moisture ingress (ester hydrolysis) and atmospheric CO₂ interaction[4].	Dry air (<10% RH) if inert gas is strictly unavailable.
Container	Amber Glass	Glass is highly impermeable to moisture. Amber tint prevents trace photo-oxidation.	High-density HDPE with PTFE-lined caps.
Humidity	< 10% RH	Water acts as the primary nucleophile for methyl ester hydrolysis[4].	Must use active desiccant (e.g., Drierite) in secondary containment.

Self-Validating Experimental Protocols

A protocol is only as reliable as its ability to prove its own success. The following workflows integrate operational steps with built-in analytical validation, ensuring that the structural integrity of the Boc-pregabalin methyl ester is maintained and verified.

Protocol: Inert Aliquoting and Hermetic Sealing

Because repeated freeze-thaw cycles and atmospheric exposure compound degradation risks, the bulk material must be aliquoted immediately upon receipt.

Step-by-Step Methodology:

• Equilibration: Remove the bulk container from cold storage (2–8°C) and allow it to equilibrate to room temperature in a desiccator for 2 hours. Causality: Opening a cold container in ambient air causes immediate condensation of atmospheric moisture onto the chemical, initiating ester hydrolysis.

• Atmospheric Control: Transfer the container to a glovebox purged with ultra-high purity (UHP) Argon (H₂O < 1 ppm, O₂ < 1 ppm).

• Aliquoting: Weigh the material into pre-dried, amber glass vials. Size the aliquots based on single-use synthetic requirements to eliminate future atmospheric exposure.

• Purging and Sealing: Blanket the headspace of each vial with Argon. Seal immediately with a PTFE-lined screw cap.

• Secondary Containment: Wrap the cap junction with Parafilm. Place the vials in a secondary vacuum-sealed bag containing indicating desiccant packets, then transfer to 2–8°C storage[4].

Protocol: Analytical Validation of Structural Integrity

To ensure trustworthiness, the storage protocol must be validated prior to using the stored intermediate in downstream Pregabalin synthesis. This self-validating system checks for both Boc cleavage and ester hydrolysis.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of the stored Boc-pregabalin methyl ester in 1 mL of anhydrous acetonitrile (MeCN).

• Amine Integrity Check (TLC/Ninhydrin):

  • Spot the solution onto a silica gel TLC plate. Elute using a 70:30 Hexane:Ethyl Acetate system.

  • Spray the plate with a 0.2% Ninhydrin in ethanol solution and heat at 110°C for 5 minutes.

  • Validation Logic: A successful storage protocol yields a negative Ninhydrin test (no color change). If the Boc group has degraded, the exposed primary amine will react to produce a distinct purple spot (Ruhemann's purple).

• Ester Integrity Check (HPLC):

  • Inject 10 µL of the sample into an HPLC system equipped with a C18 column and an Evaporative Light Scattering Detector (ELSD), as aliphatic molecules like pregabalin lack strong UV chromophores[1].

  • Validation Logic: Compare the chromatogram against the original Certificate of Analysis (CoA) baseline[1]. The emergence of a new, more polar peak (eluting earlier on reverse-phase) indicates the presence of the free carboxylic acid, proving ester hydrolysis has occurred.

Diagram 2: Self-validating workflow for the handling, storage, and quality monitoring of the ester.

Conclusion

The successful utilization of Boc-protected pregabalin methyl ester relies entirely on respecting its chemical boundaries. By understanding the causality behind acid-catalyzed Boc cleavage and moisture-driven ester hydrolysis, process chemists can implement robust, self-validating storage systems. Maintaining a strictly anhydrous, neutral, and cold (2–8°C) environment ensures the structural integrity of this critical intermediate, ultimately safeguarding the yield and enantiomeric purity of the final Pregabalin active pharmaceutical ingredient.

References

• SynThink Chemicals. "(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester | 1246816-46-5". SynThink.
• BenchChem. "Stability and Storage of Boc-Protected Diamines: A Technical Guide". BenchChem.
• ACS Publications. "Novel Cyclopropyl β-Amino Acid Analogues of Pregabalin and Gabapentin That Target the α2-δ Protein". Journal of Medicinal Chemistry.
• Organic Chemistry Portal. "Boc-Protected Amino Groups". Organic Chemistry Portal.

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An In-depth Technical Guide to (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester: A Strategic Intermediate in Stereoselective Synthesis

Executive Summary

Pregabalin, marketed as Lyrica®, is a crucial therapeutic agent for neuropathic pain, epilepsy, and generalized anxiety disorder.[1][2] Its pharmacological activity resides almost exclusively in the (S)-enantiomer, making stereoselective synthesis a paramount challenge in its commercial production.[3][4] This guide delves into the discovery and significance of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester, a key, doubly-protected intermediate. By examining the strategic implementation of the acid-labile tert-butoxycarbonyl (Boc) protecting group for the amine and the methyl ester for the carboxylic acid, we will illuminate how this intermediate facilitates a robust, high-purity, and efficient synthesis pathway. This document provides researchers, chemists, and drug development professionals with a comprehensive overview, including the scientific rationale, detailed synthesis protocols, and the overall strategic advantage of this intermediate in the manufacturing of (S)-Pregabalin.

Introduction: The Imperative for Stereoselectivity in Pregabalin Synthesis

Pregabalin: Mechanism and Therapeutic Use

Pregabalin is a structural analogue of the inhibitory neurotransmitter γ-aminobutyric acid (GABA).[5] However, its mechanism of action does not involve direct interaction with GABA receptors. Instead, it binds with high affinity to the alpha-2-delta (α2δ) subunit of voltage-gated calcium channels in the central nervous system. This interaction subtly reduces the influx of calcium into nerve terminals, which in turn modulates the release of excitatory neurotransmitters like glutamate and substance P.[4] This neuromodulatory effect underpins its efficacy as an analgesic, anticonvulsant, and anxiolytic agent.

The Criticality of the (S)-Enantiomer

The clinical efficacy of Pregabalin is stereospecific. The (S)-enantiomer possesses the desired biological activity, while the (R)-enantiomer is significantly less potent.[3] Consequently, regulatory bodies require the drug to be administered as a single, enantiomerically pure compound. This places immense importance on synthetic routes that can produce (S)-Pregabalin with very high enantiomeric excess (ee%), as the presence of the (R)-enantiomer constitutes an impurity.

Overview of Synthetic Challenges and Strategies

The demand for enantiomerically pure (S)-Pregabalin has driven the development of numerous synthetic strategies. These can be broadly categorized as:

• Classical Resolution: Involves synthesizing racemic Pregabalin and then separating the enantiomers using a chiral resolving agent, such as (S)-(+)-mandelic acid.[6][7] This method is conceptually simple but is inherently limited to a theoretical maximum yield of 50% and often requires multiple recrystallizations.[6]

• Chiral Auxiliary-Based Synthesis: Employs a recoverable chiral molecule (e.g., an Evans oxazolidinone) to direct a stereoselective alkylation.[3][8] This offers high stereocontrol but often requires stoichiometric amounts of expensive auxiliaries and cryogenic conditions.[6][8]

• Asymmetric Catalysis: Utilizes a chiral catalyst (e.g., a Rhodium-DuPHOS complex) for asymmetric hydrogenation of a prochiral precursor.[9] This is a highly efficient method for establishing the desired stereocenter.

• Chemoenzymatic Methods: Leverages the high stereoselectivity of enzymes, such as lipases or nitrilases, to resolve a racemic intermediate or create a chiral building block.[1][2][10][11]

Within these strategies, the use of stable, crystalline, and easily purifiable intermediates is key to achieving the high purity required for an Active Pharmaceutical Ingredient (API).

The Strategic Intermediate: (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

The intermediate (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester represents a "fully protected" form of the final molecule. Its design is a deliberate strategy to overcome common synthetic hurdles.

Rationale for a "Doubly Protected" Intermediate

In multi-step organic synthesis, protecting reactive functional groups is a fundamental strategy to prevent unwanted side reactions. Both the primary amine and the carboxylic acid of Pregabalin are reactive. The amine is nucleophilic and basic, while the carboxylic acid is acidic and can also be nucleophilic. Protecting both groups allows for greater flexibility in synthetic transformations and simplifies purification by rendering the molecule less polar and more soluble in common organic solvents.

Caption: Logical relationship for developing the protected intermediate.

The Role of the N-Boc Protecting Group: Ensuring Chemoselectivity

The tert-butoxycarbonyl (Boc) group is one of the most common protecting groups for amines in organic synthesis.[12] It is typically introduced using di-tert-butyl dicarbonate (Boc₂O).[12]

Key Advantages:

• Stability: The Boc group is stable to a wide range of nucleophilic, basic, and catalytic hydrogenation conditions.

• Acid Labile: It is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to release the free amine and gaseous byproducts (isobutylene and CO₂).[13][14] This orthogonality allows for selective deprotection without disturbing other functional groups.

• Improved Handling: Boc-protection increases the lipophilicity of the molecule, improving its solubility in organic solvents and often leading to crystalline, easily purified solids.

The Function of the Methyl Ester: Enhancing Reactivity and Solubility

Protecting the carboxylic acid as a methyl ester serves several purposes. It can be achieved through standard Fischer esterification or by using reagents like methyl iodide. For analytical purposes, methylation of the carboxylic acid has been shown to be an effective strategy for preparing Pregabalin for GC-MS analysis.[15]

Key Advantages:

• Inertness: The methyl ester is unreactive towards many reagents that would otherwise react with a free carboxylic acid, such as bases or mild reducing agents.

• Solubility: Esterification increases solubility in non-polar organic solvents.

• Facile Cleavage: The ester can be easily hydrolyzed back to the carboxylic acid, typically under basic (saponification) or acidic conditions, as a final step in the synthesis.

Synthesis and Elaboration of the Intermediate

A robust pathway to (S)-Pregabalin can be designed through the synthesis and subsequent deprotection of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester. One effective approach starts from a chiral precursor derived from D-mannitol, which establishes the stereocenter early in the synthesis.[16]

Conceptual Synthesis Pathway

The overall strategy involves creating a chiral N-Boc protected lactam, which serves as a stable precursor. This lactam is then subjected to ring-opening and esterification to form the target intermediate, followed by a final deprotection step.

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A Technical Guide to Key Intermediates in the Synthesis of (S)-Pregabalin

Introduction

(S)-Pregabalin, marketed under the trade name Lyrica®, is a blockbuster anticonvulsant and analgesic drug, belonging to the class of γ-aminobutyric acid (GABA) analogues.[1][2][3] Its therapeutic efficacy is almost exclusively attributed to the (S)-enantiomer, which binds with high affinity to the α2δ subunit of voltage-gated calcium channels in the central nervous system.[] This stereospecificity necessitates highly efficient and enantioselective synthetic strategies for its industrial production. The journey from simple starting materials to the final, enantiopure active pharmaceutical ingredient (API) is a testament to the evolution of synthetic organic chemistry, showcasing a range of classical and modern techniques.

This in-depth technical guide provides a comprehensive review of the key chemical intermediates that form the backbone of the most significant and industrially viable synthetic routes to (S)-Pregabalin. We will delve into the causality behind various synthetic choices, from classical resolution to sophisticated asymmetric and chemoenzymatic methods, offering field-proven insights for researchers, scientists, and drug development professionals. The discussion will be grounded in authoritative references, detailed experimental protocols, and comparative data to provide a holistic understanding of this fascinating synthetic challenge.

Core Synthetic Strategies: A Strategic Overview

The synthesis of a chiral molecule like (S)-Pregabalin hinges on one critical aspect: the introduction and preservation of the correct stereochemistry at the C3 position. Broadly, the myriad of published routes can be categorized into three major approaches, each with its own set of key intermediates and philosophies.

• Resolution of a Racemate: These routes involve the synthesis of a racemic intermediate, followed by separation of the desired enantiomer. While conceptually straightforward, the theoretical maximum yield for the desired enantiomer is 50% without an effective racemization and recycling protocol for the unwanted enantiomer.

• Asymmetric Synthesis: These more modern approaches utilize chiral auxiliaries, chiral catalysts, or chiral reagents to directly generate the desired enantiomer in excess, often achieving high yields and excellent enantioselectivity.

• Chemoenzymatic Synthesis: Leveraging the exquisite stereoselectivity of enzymes, these methods employ biocatalysts for key transformations, such as kinetic resolution or desymmetrization, often under mild and environmentally benign conditions.

The choice of strategy is a complex decision, balancing factors like overall yield, enantiomeric excess (ee), cost of goods, scalability, and adherence to green chemistry principles.[2]

Key Intermediate 1: 3-Isobutylglutaric Anhydride and its Derivatives

3-Isobutylglutaric anhydride is a pivotal achiral intermediate that serves as a common entry point for several synthetic pathways leading to (S)-Pregabalin.[][5] Its symmetrical structure makes it an ideal substrate for desymmetrization reactions.

Synthesis of 3-Isobutylglutaric Anhydride

This anhydride is typically prepared from 3-isobutylglutaric acid, which itself can be synthesized via a Knoevenagel condensation of isovaleraldehyde with ethyl cyanoacetate, followed by a Michael addition and subsequent hydrolysis and decarboxylation.[3][6] The cyclization to the anhydride is readily achieved by heating with acetic anhydride.[5][7]

Caption: Pathway from 3-Isobutylglutaric Anhydride to (S)-Pregabalin.

The Hofmann Rearrangement: The Final Transformation

The conversion of (R)-(-)-3-(carbamoylmethyl)-5-methylhexanoic acid to (S)-Pregabalin is achieved through the Hofmann rearrangement. [8]This reaction involves treating the amide with a reagent like sodium hypobromite (often generated in situ from bromine and sodium hydroxide) or sodium hypochlorite. [8][9]The reaction proceeds with retention of stereochemistry at the migrating carbon, which is why the (R)-configuration of the starting material is essential to obtain the desired (S)-product. [3]

Key Intermediate 2: (S)-3-Cyano-5-methylhexanoic Acid and its Esters

The family of chiral cyano-acids and their esters represents a more modern and efficient class of intermediates. Their significance lies in the fact that the stereocenter is established early, avoiding the 50% theoretical yield limit of classical resolution. The nitrile group serves as a stable precursor to the final aminomethyl functionality.

Chemoenzymatic Routes: Harnessing Nature's Catalysts

Enzymatic kinetic resolution has become a cornerstone of industrial pregabalin synthesis, offering high enantioselectivity and environmentally friendly conditions. [10]

• Lipase-Catalyzed Resolution: A widely adopted method involves the kinetic resolution of a racemic diester, such as rac-2-carboxyethyl-3-cyano-5-methylhexanoic acid ethyl ester. [10]A commercially available lipase, such as Lipolase, selectively hydrolyzes one of the enantiomers, allowing for the separation of the desired chiral cyano-acid. [10]The unreacted enantiomer can be racemized and recycled, significantly improving the overall process efficiency. [10]

• Nitrilase-Catalyzed Resolution: An alternative and highly effective chemoenzymatic strategy involves the kinetic resolution of racemic isobutylsuccinonitrile (IBSN). [11]A nitrilase enzyme selectively hydrolyzes the nitrile group of one enantiomer to a carboxylic acid, yielding the key intermediate (S)-3-cyano-5-methylhexanoic acid ((S)-CMHA) with excellent optical purity. [11][12]Recent developments have focused on immobilizing the nitrilase to improve its reusability and operational stability, making the process more industrially viable. [11][12]

Caption: Chemoenzymatic synthesis via nitrilase-catalyzed resolution.

Asymmetric Catalysis: The Direct Approach

Asymmetric hydrogenation provides a direct route to chiral cyano-intermediates. This involves the hydrogenation of a prochiral cyano-substituted olefin using a chiral transition metal catalyst (e.g., Rhodium-based). [13]This method can produce the desired (S)-enantiomer with high enantiomeric excess, directly forming the key stereocenter. [13]

Final Step: Reduction of the Nitrile

Once the enantiopure (S)-3-cyano-5-methylhexanoic acid or its ester is obtained, the final step is the reduction of the nitrile group to the primary amine. This is typically achieved through catalytic hydrogenation, using catalysts such as Raney Nickel or Palladium on carbon (Pd/C). [12][14]

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route for industrial-scale production of (S)-Pregabalin is a multifactorial decision. The following table summarizes key quantitative data for the different approaches, providing a basis for comparison.

Synthesis Route	Key Reagents/Catalysts	Overall Yield (%)	Enantiomeric Excess (ee %)	Key Advantages	Key Disadvantages
Classical Resolution	Racemic CMH, (R)-(+)-1-Phenylethylamine	~37% (based on racemate) [15]	>99% (after recrystallization)	Well-established, simple concept.	Theoretical max yield of 50% without racemization, requires multiple recrystallizations. [16]
Chiral Auxiliary	Evans Oxazolidinone, n-BuLi	~25% [2][17]	>99% [2]	High stereocontrol.	Stoichiometric use of expensive chiral auxiliary, cryogenic conditions required. [2]
Chemoenzymatic (Lipase)	Racemic diester, Lipolase	40-45% (with one recycle) [10]	>99%	"Green" chemistry, mild conditions, facile racemization of unwanted enantiomer. [10]	Requires handling of enzymes and specific reaction conditions (pH, temp).
Chemoenzymatic (Nitrilase)	Racemic IBSN, Nitrilase	High (45.9% yield of (S)-CMHA) [12]	>99.5% [12]	High atom economy, simple process flow, high substrate loading achievable. [11]	Biocatalyst development and optimization can be complex.
Asymmetric Hydrogenation	Cyano-olefin, Chiral Rh-catalyst	Not explicitly stated	High	Direct asymmetric induction, potentially high throughput.	Requires specialized catalysts and high-pressure hydrogenation equipment.
Organocatalysis	Michael acceptor, Cinchona-derived catalyst	High (70% yield of key adduct after recrystallization) [1]	>99.9% [1]	Metal-free catalysis, robust catalysts.	May require specific substrate design and catalyst screening.

Experimental Protocols

Protocol 1: Resolution of Racemic 3-(Carbamoylmethyl)-5-methylhexanoic acid (CMH)

This protocol is adapted from the principles described in the literature. [15][18]

• Dissolution: Dissolve racemic CMH in a suitable solvent, such as chloroform or an alcohol/water mixture.

• Salt Formation: Add a molar equivalent of the resolving agent, (R)-(+)-1-phenylethylamine, to the solution.

• Crystallization: Allow the solution to cool slowly to promote the selective crystallization of the diastereomeric salt of (R)-(-)-3-(carbamoylmethyl)-5-methylhexanoic acid. The progress can be monitored by polarimetry.

• Isolation: Isolate the crystallized salt by filtration and wash with a small amount of cold solvent.

• Liberation of (R)-CMH: Treat the isolated diastereomeric salt with an acid (e.g., HCl) to protonate the carboxylic acid and liberate the free (R)-CMH, which can then be extracted into an organic solvent. The chiral amine remains in the aqueous phase as its hydrochloride salt and can be recovered.

• Purification: The obtained (R)-CMH can be further purified by recrystallization to achieve high enantiomeric purity.

Protocol 2: Nitrilase-Catalyzed Kinetic Resolution of Isobutylsuccinonitrile (IBSN)

This protocol is based on methodologies described in recent chemoenzymatic studies. [11][12]

• Biocatalyst Preparation: Prepare a suspension of the immobilized nitrilase enzyme in a suitable buffer (e.g., Tris-HCl, pH 8.0).

• Reaction Setup: In a temperature-controlled reactor (e.g., 35°C), add the substrate, isobutylsuccinonitrile (IBSN), to the enzyme suspension. High substrate concentrations (e.g., up to 700 mM) have been shown to be effective. [12]3. Bioconversion: Stir the reaction mixture for a set period (e.g., 8 hours). Monitor the reaction progress by taking aliquots and analyzing for the formation of (S)-3-cyano-5-methylhexanoic acid ((S)-CMHA) and the consumption of IBSN using techniques like GC or HPLC.

• Work-up and Separation: Upon reaching the desired conversion (typically ~45-50%), stop the reaction. Separate the solid biocatalyst by filtration for reuse. The reaction mixture will contain the product (S)-CMHA in the aqueous phase and the unreacted (R)-IBSN, which may form a separate organic phase.

• Product Isolation: Acidify the aqueous phase to protonate the (S)-CMHA and extract it with an organic solvent (e.g., ethyl acetate). Evaporation of the solvent yields the desired chiral intermediate.

• Racemization & Recycle: The recovered (R)-IBSN can be racemized using a base (e.g., DBU or a solid base catalyst) and recycled back into the process, significantly enhancing the overall yield. [12]

Conclusion

The synthesis of (S)-Pregabalin is a showcase of strategic chemical design, where the choice of key intermediates dictates the overall efficiency, cost-effectiveness, and environmental impact of the process. Early routes relying on the resolution of late-stage intermediates like racemic CMH have progressively been supplanted by more elegant and sustainable methods. The development of chemoenzymatic processes, utilizing intermediates like isobutylsuccinonitrile and chiral cyano-esters, represents a significant leap forward. These methods, characterized by high enantioselectivity, mild reaction conditions, and the ability to recycle unwanted enantiomers, are at the forefront of modern pharmaceutical manufacturing. As the field continues to evolve, the focus will undoubtedly remain on developing even more efficient catalytic and biocatalytic routes that minimize waste and maximize output, ensuring the continued availability of this important therapeutic agent.

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• Liu, Z., et al. (2024). Enhancing the imidase activity of BpIH toward 3-isobutyl glutarimide via semi-rational design. Applied Microbiology and Biotechnology, 108(1), 1-13. [Link]

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• Yang, C., et al. (2018). Method for preparing pregabalin intermediate 3-isobutylglutaric acid monoamide. SciSpace. [Link]

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Spectroscopic Data Interpretation for (S)-N-Boc Pregabalin Methyl Ester: A Definitive Guide

Abstract The synthesis of enantiopure (S)-Pregabalin, a blockbuster γ-aminobutyric acid (GABA) analogue used for the treatment of neuropathic pain and epilepsy[1], relies heavily on the precise manipulation of protected intermediates[2]. Among these, (S)-N-Boc Pregabalin Methyl Ester (CAS: 1246816-46-5)[3] serves as a critical junction in multi-step continuous flow and batch syntheses. The orthogonal protection strategy—utilizing a tert-butyloxycarbonyl (Boc) group for the primary amine and a methyl ester for the carboxylic acid—prevents unwanted lactamization and side reactions[4]. This whitepaper provides an authoritative, in-depth framework for the spectroscopic characterization of this intermediate, emphasizing the causality behind spectral phenomena and establishing a self-validating analytical workflow.

Experimental Workflow & Self-Validating Protocol

To ensure absolute structural integrity, the analytical pipeline must be designed as a self-validating system. This means no single spectroscopic method is trusted in isolation; instead, orthogonal techniques (NMR, IR, MS) are cross-referenced to confirm both the carbon backbone and the functional group transformations.

Experimental workflow for synthesis and orthogonal spectroscopic validation.

Step-by-Step Analytical Sample Preparation

• Esterification & Protection : (S)-Pregabalin is first converted to its methyl ester using methanolic HCl. The resulting intermediate is treated with di-tert-butyl dicarbonate (Boc₂O) in the presence of a mild base (e.g., triethylamine) in dichloromethane (DCM)[4].

• In-Process Self-Validation : Before full workup, an aliquot is subjected to thin-layer chromatography (TLC) and a rapid Attenuated Total Reflectance (ATR) FT-IR scan. The disappearance of the broad carboxylic acid O-H stretch (~3000–2500 cm⁻¹) and the appearance of a sharp ester C=O stretch confirm the reaction trajectory.

• Purification : The crude oil is purified via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to yield (S)-N-Boc Pregabalin Methyl Ester as a colorless to pale yellow oil[5].

• Sample Formulation :

  • NMR: 15 mg of the purified compound is dissolved in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • MS: 1 mg is dissolved in 1 mL of LC-MS grade Methanol with 0.1% Formic Acid to promote ionization.

  • IR: Analyzed neat via ATR-FTIR.

Spectroscopic Data Interpretation

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The power of NMR lies in its ability to map the exact stereochemical and electronic environment of the molecule[6].

¹H NMR Causality Analysis: The most diagnostically significant feature in the ¹H NMR spectrum is the splitting of the methylene protons (CH₂) adjacent to the chiral center (C3). Because C3 is a stereocenter, the two protons on the adjacent C2 and C4 carbons are diastereotopic. They are magnetically inequivalent and couple not only to the adjacent methine proton but also to each other (geminal coupling, J ≈ 14 Hz), resulting in complex doublet of doublets (dd)[5]. The Boc group appears as a massive, sharp 9-proton singlet at ~1.44 ppm, which is a hallmark of successful protection[5].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment / Causality
4.79	br s	1H	-	N-H : Broadened due to quadrupolar relaxation of Nitrogen.
3.67	s	3H	-	O-CH₃ : Deshielded by the adjacent ester oxygen.
3.18, 3.02	dd	2H	14.0, 4.8, 7.0	CH₂-NH-Boc : Diastereotopic protons splitting each other.
2.32	d	2H	5.7	CH₂-COOCH₃ : Adjacent to the chiral center.
2.07	m	1H	-	CH (Chiral) : Complex splitting from adjacent CH₂ groups.
1.66	m	1H	-	CH (Isobutyl) : Methine proton of the isobutyl tail.
1.44	s	9H	-	C(CH₃)₃ : Boc group methyls. Highly shielded.
1.17	t	2H	7.0	CH₂ (Isobutyl) : Methylene of the isobutyl group.
0.91, 0.89	d	6H	6.0	CH₃ (Isobutyl) : Terminal methyls, split by adjacent CH.

¹³C NMR Causality Analysis: The ¹³C NMR spectrum provides a clear count of the carbon skeleton. The causality of the chemical shifts is driven by electronegativity. The ester carbonyl carbon resonates at ~173 ppm, while the carbamate (Boc) carbonyl is shielded to ~156 ppm due to the resonance contribution from the adjacent nitrogen lone pair, which increases electron density at the carbonyl carbon[5].

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Causality
173.0	Quaternary (C=O)	Ester Carbonyl : Highly deshielded.
156.8	Quaternary (C=O)	Carbamate Carbonyl : Shielded relative to ester by N-lone pair.
79.8	Quaternary (C)	Boc Quaternary Carbon : Deshielded by three methyls and oxygen.
51.5	Primary (CH₃)	O-CH₃ : Methoxy carbon.
43.8	Secondary (CH₂)	CH₂-NH : Deshielded by adjacent electronegative nitrogen.
41.4	Secondary (CH₂)	CH₂ (Isobutyl) : Backbone carbon.
37.1	Secondary (CH₂)	CH₂-COO : Adjacent to the ester carbonyl.
33.9	Tertiary (CH)	CH (Chiral) : Stereocenter carbon.
28.3	Primary (CH₃)	Boc Methyls : Three equivalent carbons, high intensity peak.
25.1	Tertiary (CH)	CH (Isobutyl) : Methine carbon of the tail.
22.7, 22.6	Primary (CH₃)	Isobutyl Methyls : Terminal carbons.

2.2. Mass Spectrometry (ESI-MS)

Electrospray Ionization (ESI) is a soft ionization technique, but the Boc protecting group is notoriously labile under mass spectrometric conditions[6].

Mechanistic Fragmentation: While the protonated molecular ion [M+H]⁺ is observed at m/z 274.2, the base peak is almost always the fragment at m/z 174.1. This occurs via a well-documented cyclic elimination mechanism where the Boc group loses isobutylene (56 Da) and carbon dioxide (44 Da), resulting in a net loss of 100 Da[6]. The presence of the sodium adduct [M+Na]⁺ at m/z 296.2 serves as a self-validating check for the intact molecular weight.

Table 3: ESI-MS Fragmentation Data (Positive Ion Mode)

m/z Value	Ion Species	Relative Abundance	Diagnostic Significance
296.2	[M+Na]⁺	Medium	Confirms intact molecular weight (MW 273.37).
274.2	[M+H]⁺	Low-Medium	Protonated parent molecule.
218.2	[M+H - C₄H₈]⁺	Low	Intermediate loss of isobutylene (56 Da).
174.1	[M+H - Boc]⁺	High (Base Peak)	Complete loss of Boc group (-100 Da).

2.3. Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides definitive proof of orthogonal functional groups that might be ambiguous in mass spectrometry.

Table 4: FT-IR Spectral Data (ATR, neat)

Wavenumber (cm⁻¹)	Peak Shape	Assignment	Causality
3333	Sharp, medium	N-H Stretch	Confirms the presence of the secondary amine (carbamate)[5].
2955, 2870	Strong, multiple	C-H Stretch	Aliphatic stretches from the isobutyl and Boc methyl groups.
1735	Sharp, strong	C=O Stretch (Ester)	Higher frequency due to the localized double bond character.
1712	Sharp, strong	C=O Stretch (Boc)	Lower frequency due to resonance with the nitrogen atom[5].
1165	Strong	C-O Stretch	Asymmetric stretching of the ester linkage.

The Self-Validating Spectroscopic Matrix

To prevent mischaracterization (such as confusing the methyl ester with a tert-butyl ester, or misidentifying a regioisomer), a self-validating matrix is employed. This relies on 2D NMR techniques (COSY and HSQC) to bridge the gap between 1D NMR and MS data.

Orthogonal self-validation system using multi-modal spectroscopy.

Matrix Execution:

• HSQC (Heteronuclear Single Quantum Coherence) : Validates Table 1 and Table 2 by proving that the protons at 3.67 ppm are directly attached to the carbon at 51.5 ppm, definitively proving the existence of the methoxy group.

• COSY (Correlation Spectroscopy) : Validates the isobutyl tail by showing cross-peaks between the methine proton at 1.66 ppm and the terminal methyl doublets at 0.91/0.89 ppm.

• Cross-Validation : The IR data (1735 cm⁻¹ and 1712 cm⁻¹) perfectly aligns with the two distinct carbonyl carbons observed in the ¹³C NMR (173.0 ppm and 156.8 ppm), creating a closed-loop proof of structure.

Conclusion

The rigorous spectroscopic interpretation of (S)-N-Boc Pregabalin Methyl Ester requires an understanding of the underlying quantum mechanical and electronic principles dictating the analytical readouts. By employing a self-validating matrix of ¹H NMR, ¹³C NMR, ESI-MS, and FT-IR, researchers can confidently verify the structural and stereochemical integrity of this critical pharmaceutical intermediate, ensuring downstream success in the synthesis of Pregabalin.

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• Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition of Methyl 3-Nitrosoacrylate to Ethyl Vinyl Ether. Heterocycles (Clockss). Available at:[Link]

• Novel Cyclopropyl β-Amino Acid Analogues of Pregabalin and Gabapentin That Target the α2-δ Protein. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• WO2014181359A1 - A process for the preparation of an anticonvulsant agent pregabalin hydrochloride. Google Patents.
• Immunoassay for pregabalin - EP3067700A1. Google Patents.

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Protocols & Analytical Methods

Application Note: A Guide to the Hydrolysis of Ester Intermediates in the Synthesis of (S)-Pregabalin

Abstract

(S)-Pregabalin, the active ingredient in Lyrica®, is a crucial therapeutic agent for various neurological disorders.[1] Its synthesis involves the creation of a key chiral center, and subsequent transformations must preserve the stereochemical integrity of this center. A critical step in many efficient synthetic routes is the hydrolysis of an ester intermediate, such as (S)-3-cyano-5-methylhexanoic acid methyl or ethyl ester, to its corresponding carboxylic acid. This carboxylic acid is the penultimate precursor to the final active pharmaceutical ingredient (API). The choice of hydrolysis conditions—be it basic, acidic, or enzymatic—is paramount, as it directly impacts yield, purity, and, most importantly, the enantiomeric excess (ee) of the final product. This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the conditions, mechanisms, and protocols for this vital transformation.

Mechanistic Foundations of Ester Hydrolysis

The conversion of an ester to a carboxylic acid can be achieved through several distinct chemical pathways. The selection of a specific pathway in the synthesis of pregabalin is dictated by the nature of the substrate and the need to prevent racemization of the valuable chiral center.

Base-Catalyzed Hydrolysis (Saponification)

This method involves the nucleophilic acyl substitution of the ester with a hydroxide ion (e.g., from NaOH or KOH).[2] The reaction is effectively irreversible because the final step is an acid-base reaction where the departing alkoxide deprotonates the newly formed carboxylic acid, generating a resonance-stabilized carboxylate salt. This prevents the reverse reaction from occurring.

Caption: Base-catalyzed hydrolysis proceeds via an irreversible nucleophilic attack.

Acid-Catalyzed Hydrolysis

Under acidic conditions (e.g., aqueous HCl), the carbonyl oxygen of the ester is first protonated, which activates the carbonyl carbon towards nucleophilic attack by water. Unlike saponification, every step in this mechanism is reversible. The reaction is typically driven to completion by using a large excess of water. In the context of pregabalin synthesis, this method is often employed when a concurrent hydrolysis of another functional group, such as a lactam or nitrile, is desired.[3][4]

Caption: Acid-catalyzed hydrolysis is a reversible process activated by protonation.

Enzyme-Catalyzed Hydrolysis

Enzymatic methods, employing hydrolases like lipases or esterases, represent a cornerstone of modern, sustainable pregabalin synthesis.[5] Their power lies in their exceptional selectivity. In a process known as kinetic resolution, an enzyme can selectively hydrolyze only one enantiomer of a racemic ester mixture, allowing for the separation of the desired chiral acid from the unreacted ester enantiomer.[6][7] This establishes the critical stereocenter early in the synthesis with very high fidelity.[8][9]

Strategic Application in Pregabalin Synthesis

The choice of hydrolysis method is intrinsically linked to the overall synthetic strategy.

Basic Hydrolysis for Enantiopure Intermediates

Once an enantiopure cyano-ester intermediate is obtained, basic hydrolysis is a robust and high-yielding method for its conversion to the corresponding carboxylate salt.[7]

• Reagents: Potassium hydroxide (KOH) and sodium hydroxide (NaOH) are most common, typically used in aqueous or aqueous-alcoholic solutions (e.g., ethanol/water).[2][6]

• Conditions: The reaction is often performed at temperatures ranging from room temperature to reflux to ensure complete conversion.

• Key Consideration: The primary concern is preventing epimerization of the chiral center at C3. Fortunately, for intermediates like (S)-3-cyano-5-methylhexanoic acid ester, the alpha-proton (at C3) is not particularly acidic, and racemization under standard basic conditions is minimal.[7]

Enzymatic Hydrolysis for Asymmetric Synthesis

The most elegant application of hydrolysis in pregabalin synthesis is the chemoenzymatic approach. This strategy often starts with a prochiral or racemic diester, such as diethyl 2-isobutylsuccinonitrile.[7][10]

• Enzymes: A wide range of lipases have been successfully screened, including Lipolase, Candida antarctica lipase B (CAL-B), and lipases from Thermomyces lanuginosus (TL lipase).[9][11] Nitrilase enzymes have also been used for the selective hydrolysis of dinitrile precursors.[8]

• Process: The enzyme operates in a buffered aqueous solution, selectively hydrolyzing one of the ester groups on a single enantiomer of the racemic starting material. This yields an enantiomerically pure (S)-monoacid and the unreacted (R)-diester.[6][7]

• Optimization: Critical parameters include pH, temperature, and enzyme loading. For example, nitrilase-mediated hydrolysis has been optimized at a pH of 8.0 and a temperature of 35 °C.[8] The unreacted (R)-enantiomer can often be isolated and racemized for recycling, dramatically improving the overall process efficiency.[6][7]

Comparative Analysis of Hydrolysis Methods

The selection of an appropriate hydrolysis method requires a careful evaluation of several factors, summarized below.

Feature	Basic Hydrolysis (Saponification)	Acid-Catalyzed Hydrolysis	Enzymatic Hydrolysis
Primary Use Case	Conversion of enantiopure esters	Concurrent hydrolysis of multiple groups (e.g., lactams)	Asymmetric synthesis via kinetic resolution
Stereoselectivity	None (relies on chiral substrate)	None (relies on chiral substrate)	Excellent (can create chirality)[8][9]
Reaction Conditions	Mild to moderate (RT to reflux)	Often harsh (strong acid, high temp)[4]	Very mild (near-neutral pH, physiological temp)[8]
Reversibility	Irreversible	Reversible	Irreversible (under typical conditions)
Key Advantage	High throughput, cost-effective, robust	Can accomplish multiple transformations in one pot	High enantiopurity, "green" credentials
Key Disadvantage	Potential for racemization with sensitive substrates	Potential for side reactions and degradation	Higher initial cost (enzyme), lower throughput

Experimental Protocols

The following protocols are illustrative examples designed to provide a practical framework for laboratory execution.

Protocol 1: Base-Catalyzed Hydrolysis of (S)-Ethyl 3-cyano-5-methylhexanoate

This protocol describes the conversion of an enantiopure ester to the corresponding carboxylic acid salt, a direct precursor for the final reduction step to (S)-Pregabalin.[7]

Materials:

• (S)-Ethyl 3-cyano-5-methylhexanoate

• Potassium hydroxide (KOH)

• Ethanol

• Deionized Water

• Diethyl ether (or MTBE) for extraction

• Hydrochloric acid (HCl), 2M solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve (S)-Ethyl 3-cyano-5-methylhexanoate (1.0 equiv) in a 1:1 mixture of ethanol and water.

• Saponification: Add a solution of potassium hydroxide (1.5 equiv) in water to the flask. Heat the mixture to reflux (approx. 80-90 °C) and stir.

• Reaction Monitoring: Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 2-4 hours.

• Work-up: a. Cool the reaction mixture to room temperature. b. Remove the ethanol under reduced pressure using a rotary evaporator. c. Wash the remaining aqueous solution with diethyl ether (2x volumes) to remove any unreacted starting material or non-polar impurities. Discard the organic layers. d. Cool the aqueous layer in an ice bath and carefully acidify to pH ~2 with 2M HCl. A precipitate or an oil of the carboxylic acid product may form.

• Isolation: a. Extract the acidified aqueous layer with diethyl ether or ethyl acetate (3x volumes). b. Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude (S)-3-cyano-5-methylhexanoic acid.

• Purification & Analysis: The crude product can be used directly in the next step or purified further by crystallization or chromatography if necessary. Confirm identity and purity using NMR, IR, and chiral HPLC to ensure no racemization has occurred.

Protocol 2: Enzymatic Kinetic Resolution of Racemic Diethyl 2-isobutylsuccinonitrile

This protocol outlines a typical chemoenzymatic resolution to produce the key chiral monoacid intermediate.[7]

Materials:

• Racemic diethyl 2-isobutylsuccinonitrile

• Lipase (e.g., Lipolase 100L or a similar hydrolase)

• Phosphate buffer (e.g., 0.5 M, pH 7.5-8.0)

• Calcium chloride (CaCl₂) solution (optional, can stabilize some enzymes)

• Sodium hydroxide (NaOH), 1M solution for pH control

• Ethyl acetate for extraction

• Citric acid or HCl for acidification

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a buffered aqueous solution (e.g., phosphate buffer, pH 8.0). Add the racemic diester substrate.

• pH Adjustment: Ensure the pH is stable at the desired optimum for the chosen enzyme. An automated pH-stattritator is ideal for maintaining pH by the controlled addition of 1M NaOH as the acidic product is formed.

• Enzyme Addition: Add the lipase enzyme to the mixture. Maintain a constant temperature (e.g., 30-40 °C) with gentle stirring to ensure a homogenous suspension.

• Reaction Monitoring: Monitor the reaction progress by measuring the consumption of base or by periodically taking aliquots, extracting, and analyzing via chiral GC or HPLC. The goal is to stop the reaction at or near 50% conversion to maximize the yield and enantiomeric excess of both the product and the remaining starting material.

• Work-up: a. Once ~50% conversion is reached, separate the phases. The unreacted (R)-diester will be in the organic phase (or can be extracted). b. The aqueous phase contains the potassium or sodium salt of the desired (S)-monoacid.[10] c. Wash the aqueous phase with a solvent like MTBE to remove residual (R)-diester.

• Isolation: a. Cool the aqueous phase and acidify to pH ~3 with citric acid or HCl. b. Extract the (S)-monoacid product into ethyl acetate. c. Dry the organic extract over Na₂SO₄, filter, and concentrate to yield the enantiomerically enriched product. The unreacted (R)-diester can be recovered from the initial organic phase, racemized, and recycled.

Caption: A generalized workflow for a laboratory-scale ester hydrolysis experiment.

Conclusion

The hydrolysis of the methyl or ethyl ester in pregabalin synthesis is a pivotal step that demands careful consideration of reaction conditions to ensure high chemical yield and preservation of stereochemical purity. While traditional basic hydrolysis remains a viable and robust method for converting already-chiral intermediates, the adoption of chemoenzymatic strategies for kinetic resolution has revolutionized the synthesis. Enzymatic hydrolysis provides an environmentally benign and highly selective route to establish the key stereocenter, leading to more efficient and sustainable manufacturing processes. The choice between these methods ultimately depends on the specific synthetic route, scale of production, and desired process economics.

References

• Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization. (2024).
• Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. (2018). Lupine Publishers.
• Pregabalin Synthesis P
• An Efficient and Novel Synthesis of Pregabalin with Enantioselective Enzymatic Hydrolysis using CAL-B Enzyme. (2019). ProQuest.
• Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. (2018). Lupine Publishers.
• A new synthetic route for the preparation of pregabalin. (2021). Taylor & Francis Online.
• Chemistry Review(s) for Lyrica (pregabalin). (2009).
• Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. (2013). PMC.
• Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. (2013). The Journal of Organic Chemistry.
• US20150344919A1 - Process for the preparation of pregabalin. (2015).
• EP2071032A2 - The use of enzymatic resolution for the preparation of intermediates of pregabalin. (2009).
• EP1913147A2 - The use of enzymatic resolution for the preparation of intermediates of pregabalin. (2008).
• US8168828B2 - Process for the preparation of pregabalin. (2012).
• WO2009149928A1 - Processes for making pregabalin and intermediates therefor. (2009).
• Development of a Chemoenzymatic Manufacturing Process for Pregabalin. (2008).
• RU2529996C2 - Method for enantioselective synthesis of (s)-pregabalin. (2014).
• Structure−Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein. (2005). Journal of Medicinal Chemistry.

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A Comprehensive Guide to the Analytical Quantification of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

An Application Note and Protocol Guide:

Abstract

This technical guide provides detailed analytical methods for the accurate quantification and chiral purity determination of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester, a critical intermediate in pharmaceutical synthesis. We present validated protocols for both Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for assay and purity assessment, and Chiral HPLC for the quantification of the enantiomeric impurity. Additionally, a Gas Chromatography (GC-MS) method is outlined as a viable alternative for orthogonal testing. The protocols are designed for researchers, quality control analysts, and drug development professionals, with an emphasis on the scientific rationale behind methodological choices, adherence to validation standards, and practical troubleshooting insights.

Introduction and Analytical Rationale

Pregabalin, (S)-3-(aminomethyl)-5-methylhexanoic acid, is a widely recognized pharmaceutical agent for treating neuropathic pain and central nervous system disorders.[1][2] Its synthesis involves multiple steps where the control of intermediates is paramount to ensuring the final drug substance's quality, purity, and safety. (S)-N-tert-Butoxycarbonyl (Boc) Pregabalin Methyl Ester is a key protected intermediate in several synthetic routes. The Boc group protects the primary amine, while the methyl ester protects the carboxylic acid, rendering the molecule more stable and amenable to specific reaction conditions and purification techniques.[3]

Accurate quantification of this intermediate is essential for:

• Process Monitoring: Ensuring reaction completion and optimizing yield.

• Quality Control: Verifying the purity of the isolated intermediate before proceeding to the next synthetic step.

• Impurity Profiling: Detecting and quantifying process-related impurities and the unwanted (R)-enantiomer.

The primary analytical challenges associated with this molecule are its lack of a strong UV chromophore and the critical need to control its stereochemistry. This guide provides robust solutions to address these challenges using widely available analytical instrumentation.

Analyte Physicochemical Properties

A clear understanding of the analyte's properties informs the selection of appropriate analytical techniques.

Property	Value
IUPAC Name	Methyl (3S)-3-{[(tert-butoxy)carbonyl]aminomethyl}-5-methylhexanoate
Molecular Formula	C₁₅H₂₉NO₄
Molecular Weight	287.40 g/mol
Structure
Key Features	Chiral center, Boc-protected amine, methyl ester, no strong chromophore

Reverse-Phase HPLC for Assay and Achiral Purity

RP-HPLC is the workhorse method for determining the assay (potency) and achiral purity of the intermediate. The Boc and methyl ester groups impart sufficient hydrophobicity, allowing for excellent retention and separation on standard C18 stationary phases.

Scientific Principle (Causality)

The separation is based on the differential partitioning of the analyte and its impurities between a non-polar stationary phase (e.g., octadecylsilane, C18) and a polar mobile phase. The non-polar tert-butyl and isobutyl groups of the analyte interact strongly with the C18 stationary phase. A gradient of an organic solvent (like acetonitrile) is used to systematically decrease the mobile phase polarity, thereby eluting compounds in order of increasing hydrophobicity. Detection at a low UV wavelength (e.g., 210 nm) is necessary as the molecule lacks a significant chromophore, relying on the weak absorbance of the carbonyl groups in the Boc and ester functions.[4][5][6]

Experimental Workflow: RP-HPLC

Caption: Workflow for RP-HPLC analysis of (S)-N-Boc-Pregabalin Methyl Ester.

Detailed Protocol: RP-HPLC Assay

A. Instrumentation & Consumables

• HPLC or UPLC system with a PDA or UV detector.

• Data acquisition and processing software (e.g., Empower).

• Analytical balance, volumetric flasks, pipettes, and syringes.

• Nylon or PTFE syringe filters (0.45 µm).

B. Chromatographic Conditions

Parameter	Recommended Condition	Justification
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Waters Symmetry, Agilent Zorbax)	Standard C18 provides robust hydrophobic retention for this analyte. The specified dimensions offer a good balance between resolution and run time.
Mobile Phase A	0.1% Phosphoric Acid in Water	The acidic pH suppresses the silanol activity on the stationary phase, leading to improved peak shape.
Mobile Phase B	Acetonitrile (ACN)	ACN is a common organic modifier with a low UV cutoff wavelength, making it ideal for detection at 210 nm.
Gradient Program	0-2 min (50% B), 2-15 min (50% to 90% B), 15-18 min (90% B), 18-18.1 min (90% to 50% B), 18.1-25 min (50% B)	A gradient is employed to ensure elution of the main analyte with a good peak shape while also separating more hydrophobic or hydrophilic impurities within a reasonable timeframe. The re-equilibration step ensures reproducibility.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that provides efficient separation.
Column Temperature	30 °C	Maintaining a constant temperature ensures retention time stability and reproducibility.
Detector	UV at 210 nm	This wavelength provides the best sensitivity for the carbonyl functional groups present in the molecule.[4][7]
Injection Volume	10 µL	A typical volume that balances sensitivity with the risk of column overloading.
Diluent	Acetonitrile/Water (50:50, v/v)	This composition ensures the analyte is fully dissolved and is compatible with the initial mobile phase conditions to prevent peak distortion.

C. Solution Preparation

• Standard Solution (approx. 0.5 mg/mL): Accurately weigh about 25 mg of (S)-N-Boc-Pregabalin Methyl Ester reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Sample Solution (approx. 0.5 mg/mL): Accurately weigh about 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.

D. System Suitability Test (SST)

• Inject the Standard Solution five times.

• Acceptance Criteria:

  • %RSD of Peak Area: Not More Than (NMT) 2.0%.

  • USP Tailing Factor: NMT 2.0.

  • USP Plate Count: Not Less Than (NLT) 2000.

  • These criteria ensure the chromatographic system is performing adequately for precise and accurate quantification.[8]

E. Data Analysis

• Assay (% w/w): Calculate using the external standard method, comparing the peak area of the sample to that of the reference standard.

• Purity (% Area): Calculate the percentage of each impurity by area normalization, assuming all components have a similar response factor at 210 nm.

Chiral HPLC for Enantiomeric Purity

Controlling the stereochemistry is critical as the (R)-enantiomer is considered an impurity. Chiral HPLC is the definitive method for separating and quantifying the (S)- and (R)-enantiomers.

Scientific Principle (Causality)

Chiral separation relies on the formation of transient, diastereomeric complexes between the enantiomers and a Chiral Stationary Phase (CSP). For N-protected amino acid derivatives, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) or zwitterionic CSPs are highly effective.[9][10] These phases create a chiral environment where one enantiomer interacts more strongly than the other, resulting in different retention times. A normal-phase or polar organic mobile phase is often used to promote the hydrogen bonding and dipole-dipole interactions necessary for chiral recognition.

Detailed Protocol: Chiral HPLC

A. Instrumentation & Consumables

• HPLC system with UV detector.

• Chiral HPLC Column.

B. Chromatographic Conditions

Parameter	Recommended Condition	Justification
Column	CHIRALPAK® ZWIX(+)™ (150 x 3.0 mm) or equivalent zwitterionic CSP	Zwitterionic selectors are highly effective for the direct resolution of amino acids and their derivatives, often providing excellent separation of pregabalin enantiomers.[9][10] A polysaccharide-based column could be an alternative.
Mobile Phase	Acetonitrile / Methanol / Acetic Acid / Water (e.g., 70:15:10:5 v/v/v/v)	This polar organic mobile phase is compatible with zwitterionic CSPs. The acid and water act as counter-ions and are crucial for the ion-exchange mechanism that drives the chiral separation on this type of phase.
Flow Rate	0.5 mL/min	A lower flow rate is often used for smaller internal diameter columns to maintain efficiency.
Column Temperature	25 °C	Chiral separations can be sensitive to temperature; a controlled ambient temperature is recommended.
Detector	UV at 210 nm	Same as for the achiral method.
Injection Volume	5 µL
Diluent	Mobile Phase	Using the mobile phase as the diluent is best practice to ensure good peak shape.

C. Solution Preparation

• Resolution Solution: Prepare a solution containing a racemic or enriched mixture of (S)- and (R)-N-Boc-Pregabalin Methyl Ester to confirm the elution order and establish system suitability.

• Sample Solution (approx. 1.0 mg/mL): Accurately weigh about 25 mg of the sample into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent. A higher concentration may be needed to quantify low levels of the enantiomeric impurity.

D. System Suitability Test (SST)

• Inject the Resolution Solution.

• Acceptance Criterion: Resolution between the (S)- and (R)-enantiomer peaks should be NLT 1.5.[8]

E. Data Analysis

• Calculate the percentage of the (R)-enantiomer in the sample using the area normalization method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS serves as an excellent orthogonal technique for purity analysis. The analyte is sufficiently volatile and thermally stable due to the protection of the polar amine and carboxylic acid groups, making it suitable for direct GC analysis without further derivatization.[11]

Method Selection Logic

Caption: Decision tree for selecting the appropriate analytical method.

Detailed Protocol: GC-MS

A. Instrumentation

• Gas Chromatograph with a Mass Spectrometric (MS) detector.

• Autosampler.

B. GC-MS Conditions

Parameter	Recommended Condition	Justification
Column	HP-5MS (or equivalent 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm, 0.25 µm film	This is a robust, general-purpose non-polar column suitable for a wide range of semi-volatile organic compounds.[12]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for MS applications.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the sample without thermal degradation.
Oven Program	Initial 100 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min)	The temperature program provides good separation of analytes based on their boiling points.
MS Source Temp	230 °C	Standard source temperature to promote ionization.
MS Quad Temp	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching and identification.
Scan Range	40 - 400 m/z	Covers the expected molecular ion and fragment ions of the analyte and potential impurities.
Solvent	Ethyl Acetate	A volatile organic solvent suitable for GC injection.

C. Data Analysis

• Identify the main peak by its retention time and mass spectrum.

• Quantify impurities using % area normalization. The high selectivity of MS allows for the identification of co-eluting peaks if their mass spectra are different.

Method Validation Summary

All protocols described should be validated according to ICH Q2(R1) guidelines. The following table summarizes typical performance characteristics expected from these methods.

Parameter	RP-HPLC Assay	Chiral HPLC	GC-MS Purity
Specificity	Peak purity > 99.5%	Baseline resolution > 1.5	Mass spectral confirmation
Linearity Range	0.05 - 0.75 mg/mL	0.1 - 10 µg/mL (R-form)	N/A (Area % method)
Correlation (r²)	> 0.999	> 0.998	N/A
Accuracy (% Rec)	98.0 - 102.0%	90.0 - 110.0%	N/A
Precision (%RSD)	< 1.0%	< 5.0% at LOQ	< 2.0%
LOD	~0.01 mg/mL	~0.03 µg/mL (R-form)	~0.01%
LOQ	~0.03 mg/mL	~0.1 µg/mL (R-form)	~0.05%

References

• Chennuru, L. N., Choppari, T., Nandula, R. P., Zhang, T., & Franco, P. (2016). Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection. Molecules, 21(11), 1578. [Link]

• Chennuru, L. N., et al. (2016). Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector... ResearchGate. [Link]

• Al-Ghannam, S. M. (2006). Development and Validation of Pregabalin in Bulk, Pharmaceutical Formulations and in Human Urine Samples by UV Spectrophotometry. Tropical Journal of Pharmaceutical Research, 5(2), 595-600. [Link]

• Zhang, Y., Holliman, C., Tang, D., Fast, S., & Michael, S. (2008). Development and validation of a direct enantiomeric separation of pregabalin to support isolated perfused rat kidney studies. Journal of Chromatography B, 875(1), 148-153. [Link]

• Kasawar, G. B., & Farooqui, M. (2010). Development and Validation of HPLC Method for the Determination of Pregabalin in Capsules. Indian Journal of Pharmaceutical Sciences, 72(4), 517–519. [Link]

• Raju, G. K., et al. (2019). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF RP-HPLC FOR ESTIMATION OF PREGABALIN AND EPALRESTAT IN PURE AND PHARMACEUTICAL D. Indo American Journal of Pharmaceutical Sciences, 6(8). [Link]

• Saeed, A., et al. (2023). Modification and Validation of HPLC Analytical Method for the Estimation of Pregabalin in Capsule Dosage Form. ResearchGate. [Link]

• Tafesse, T. B., et al. (2019). Gas Chromatography–Mass Spectrometry Determination of Pregabalin in Human Plasma Using Derivatization Method. ResearchGate. [Link]

• CN101788542B - Method for separating and determining Pregabalin and chiral isomers thereof.

• Thejaswini, J. C., et al. (2012). Gas Chromatographic Determination of Pregabalin in Human Plasma using Ethyl Chloroformate Derivatizing Reagent. ResearchGate. [Link]

• Tafesse, T. B., et al. (2019). Gas Chromatography–Mass Spectrometry Determination of Pregabalin in Human Plasma Using Derivatization Method. Semantic Scholar. [Link]

• DeRienz, K., & Casale, J. F. (2019). Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization. Journal of forensic sciences, 64(2), 619-623. [Link]

• Rajan, N. (2014). A Novel Reverse Phase High Performance Liquid Chromatography Method For Enantiomeric Separation of Pregabalin With Immobilized Zwitterionic Stationary Phase. Semantic Scholar. [Link]

• El-bakary, S. O., et al. (2019). Determination of Pregabalin in Tissues and Fluids by Using GC. ProBiologists. [Link]

• Guttikar, S., et al. (2015). Recent advances in analytical techniques for the determination of pregabalin in pharmaceutical and biological samples. SciSpace. [Link]

• Souri, E., et al. (2013). HPLC Determination of Pregabalin in Bulk and Pharmaceutical Dosage Forms After Derivatization with 1-Fluoro-2,4-dinitrobenzene. Asian Journal of Chemistry, 25(16), 9013. [Link]

• Hayashida, O., Sebo, L., & Rebek, J. Jr. (2002). Molecular discrimination of N-protected amino acid esters by a self-assembled cylindrical capsule: spectroscopic and computational studies. The Journal of organic chemistry, 67(24), 8291-8298. [Link]

• Pilli, N. R., et al. (2018). An Improved LC-ESI-MS/MS Method to Quantify Pregabalin in Human Plasma and Dry Plasma Spot for Therapeutic Monitoring and Pharmacokinetic Applications. Therapeutic drug monitoring, 40(5), 627-635. [Link]

• Onal, A. (2011). A novel method for spectrophotometric determination of pregabalin in pure form and in capsules. Chemistry Central Journal, 5, 60. [Link]

• Determination of Pregabalin in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry. Poster presented at a scientific conference. [Link]

• Mostafa, M. F., et al. (2024). Validated HPLC Methodology for Pregabalin Quantification in Human Urine Using 1-Fluoro-2,4-dinitrobenzene Derivatization. SEER UFRGS. [Link]

• Kumar, A. A., et al. (2011). Development and Validation of rapid HPLC method for determination of pregabalin in bulk drug and pharmaceutical dosage form. ResearchGate. [Link]

• Experimental Procedures. The Royal Society of Chemistry. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

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• 12. researchgate.net [researchgate.net]

Application Note: 1H and 13C NMR Spectroscopy Protocol for (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

Introduction & Mechanistic Context

Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid) is a highly lipophilic γ-aminobutyric acid (GABA) analogue and a blockbuster therapeutic agent used primarily for the management of neuropathic pain and epilepsy [4]. During the stereoselective synthesis of Pregabalin, protecting group chemistry is critical. The primary amine is frequently masked as a tert-butoxycarbonyl (Boc) carbamate, while the carboxylic acid is protected as a methyl ester [1].

This dual protection prevents spontaneous intramolecular lactamization—a common side reaction where the free amine attacks the carboxylic acid to form a pyrrolidinone impurity. The intermediate, (S)-N-Boc Pregabalin Methyl Ester , serves as a stable, highly soluble node in the synthetic pathway [3]. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for verifying the structural integrity, diastereomeric purity, and successful protection of this intermediate [2]. This application note outlines a self-validating protocol for the acquisition and interpretation of its 1 H and 13 C NMR spectra.

Structural Analysis & Causality of Chemical Shifts

The structure of (S)-N-Boc Pregabalin Methyl Ester (C 14​ H 27​ NO 4​ , MW: 273.37 g/mol ) presents several distinct NMR features driven by its stereocenter and protecting groups. Understanding the causality behind these shifts is essential for accurate spectral assignment.

• Diastereotopicity: The C3 chiral center exerts an asymmetric magnetic influence on the adjacent methylene protons (C2 and C8). Because these protons cannot be interconverted by symmetry operations, they are diastereotopic. They resonate at different frequencies and couple with each other, often appearing as complex multiplets (e.g., doublet of doublets) rather than simple first-order splitting patterns [1].

• Quadrupolar Relaxation & Rotamers: The carbamate N-H proton typically appears as a broadened signal (~4.75 ppm). This broadening is caused by two factors: the quadrupolar moment of the adjacent 14 N nucleus (which facilitates rapid relaxation) and the restricted rotation around the carbamate C-N partial double bond, leading to conformational rotamers [2].

• Diagnostic Integration: The massive 9-proton singlet from the Boc group and the 3-proton singlet from the ester methoxy group serve as internal quantitative standards.

Quantitative Data Presentation

Table 1: Expected 1 H NMR Assignments (CDCl 3​ , 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
0.89, 0.91	2 x d (J ≈ 6.6 Hz)	6H	Isobutyl -CH 3​ (C6, C7)	Split by the adjacent C5 methine proton.
1.15 – 1.20	m	2H	Isobutyl -CH 2​ (C4)	Complex splitting due to adjacent C3 and C5 methines.
1.44	s	9H	Boc -C(CH 3​ ) 3​	Equivalent methyls on the quaternary Boc carbon.
1.65	m	1H	Isobutyl -CH- (C5)	Split by adjacent methyls and C4 methylene.
2.05 – 2.15	m	1H	Chiral -CH- (C3)	Stereocenter; complex coupling with C2, C4, and C8.
2.25 – 2.35	m	2H	Ester -CH 2​ (C2)	Diastereotopic protons alpha to the ester carbonyl.
3.00, 3.15	2 x dd	2H	Amine -CH 2​ (C8)	Highly diastereotopic; distinct shifts due to C3 proximity.
3.66	s	3H	Ester -OCH 3​	Deshielded by the adjacent ester oxygen.
4.75	br s	1H	Carbamate N-H	Broadened by 14 N quadrupolar relaxation.

Table 2: Expected 13 C NMR Assignments (CDCl 3​ , 100 MHz)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Mechanistic Rationale
22.6, 22.7	CH 3​	Isobutyl -CH 3​ (C6, C7)	Standard aliphatic methyl range.
25.1	CH	Isobutyl -CH- (C5)	Aliphatic methine.
28.3	CH 3​	Boc -C(CH 3​ ) 3​	Three equivalent carbons; intense signal.
33.9	CH	Chiral -CH- (C3)	Deshielded relative to C5 due to branching.
37.1	CH 2​	Ester -CH 2​ (C2)	Alpha to the electron-withdrawing ester carbonyl.
41.4	CH 2​	Isobutyl -CH 2​ (C4)	Aliphatic methylene.
43.8	CH 2​	Amine -CH 2​ (C8)	Deshielded by the adjacent carbamate nitrogen.
51.5	CH 3​	Ester -OCH 3​	Strongly deshielded by the ester oxygen.
79.8	C (Quat)	Boc -C(CH 3​ ) 3​	Quaternary carbon attached to carbamate oxygen.
156.8	C=O	Boc Carbonyl	Characteristic carbamate carbonyl shift.
173.5	C=O	Ester Carbonyl	Typical aliphatic methyl ester carbonyl shift.

Experimental Protocol: Step-by-Step Methodology

To ensure maximum trustworthiness, this protocol incorporates a self-validating checkpoint before committing to time-intensive 2D or 13 C acquisitions.

Step 1: Sample Preparation

• Weigh 15–20 mg of the purified (S)-N-Boc Pregabalin Methyl Ester.

• Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl 3​ containing 0.03% v/v TMS as an internal reference). Causality: CDCl 3​ is chosen because it lacks exchangeable protons that would undergo deuterium exchange with the carbamate N-H, which would otherwise obliterate the N-H signal.

• Transfer the solution to a clean, dry 5 mm NMR tube, ensuring no particulates are suspended.

Step 2: Instrument Tuning and Shimming

• Insert the sample into the NMR spectrometer (e.g., 400 MHz).

• Lock onto the deuterium signal of the CDCl 3​ solvent.

• Perform gradient shimming (optimizing Z and Z2 gradients). Self-Validation Check: Ensure the Full Width at Half Maximum (FWHM) of the residual CHCl 3​ solvent peak (7.26 ppm) is < 1.0 Hz to guarantee high-resolution splitting patterns.

Step 3: 1 H NMR Acquisition & Self-Validation

• Set the pulse sequence to a standard 1D proton experiment (zg30).

• Set the relaxation delay (d1) to 2.0 seconds. Causality: A sufficient d1 ensures complete longitudinal (T1) relaxation of all protons, particularly the methyl groups, allowing for accurate quantitative integration.

• Acquire 16 scans.

• Self-Validation Checkpoint: Process the spectrum and integrate the Boc singlet (~1.44 ppm) against the ester methoxy singlet (~3.66 ppm). The ratio must be exactly 9:3 (or 3:1) . If the ratio deviates, it indicates incomplete protection, partial deprotection, or transesterification during synthesis [3]. Do not proceed to 13 C NMR until the sample is repurified.

Step 4: 13 C NMR Acquisition

• Upon passing the validation check, set up a 1 H-decoupled 13 C experiment (zgpg30). Causality: Proton decoupling collapses the complex 1 J CH​ splitting, yielding a single sharp peak per carbon atom. This dramatically increases the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).

• Set d1 to 2.0 seconds and acquire a minimum of 1024 scans due to the low natural abundance of 13 C (~1.1%).

Workflow Visualization

Workflow for the NMR acquisition and self-validation of (S)-N-Boc Pregabalin Methyl Ester.

Data Processing and Interpretation

Apply an exponential apodization function with a line broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT). This suppresses high-frequency noise without significantly degrading resolution. Perform manual phase correction (zero-order and first-order) to ensure symmetrical peak shapes, followed by a polynomial baseline correction to ensure accurate integration values across the entire spectral window.

References

• John K. Gallos, Elli S. Alexandraki, Christos I. Stathakis. "Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition of Methyl 3-Nitrosoacrylate to Ethyl Vinyl Ether". HETEROCYCLES, 2007. URL:[Link]

• Shivaji H Shelke, Pravin C Mhaske, Vivek D Bobade. "An efficient total synthesis of (±)-pregabalin". Indian Journal of Chemistry, 2012. URL:[Link]

• Miklós H. Bosits, et al. "Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization". Organic Process Research & Development, 2024. URL:[Link]

Application of Boc-Protected Pregabalin in Novel Drug Discovery: A Technical Guide

Abstract

Pregabalin, an analogue of the neurotransmitter γ-aminobutyric acid (GABA), is a widely prescribed medication for neuropathic pain, epilepsy, and anxiety disorders.[1][2] Its therapeutic efficacy is primarily attributed to its high-affinity binding to the α2δ subunit of voltage-gated calcium channels.[3][4] Beyond its established clinical use, the unique structural and physicochemical properties of the pregabalin scaffold make it an attractive starting point for novel drug discovery. The use of the tert-butyloxycarbonyl (Boc) protecting group on the primary amine of pregabalin provides a chemically stable and versatile intermediate, Boc-pregabalin, which serves as a key building block for the synthesis of new chemical entities. This guide provides an in-depth exploration of the applications of Boc-pregabalin in medicinal chemistry, with a focus on its use in generating peptidomimetics and as a scaffold in fragment-based drug discovery. Detailed protocols for the synthesis and characterization of Boc-pregabalin derivatives are also presented.

Introduction: The Strategic Value of the Pregabalin Scaffold

The isobutyl-γ-amino acid structure of pregabalin offers several advantages for drug design. Its lipophilic isobutyl group can enhance membrane permeability and facilitate oral absorption, while the GABA backbone provides a flexible spacer for positioning pharmacophoric elements.[1][] The Boc protecting group is a cornerstone of modern organic synthesis, particularly in peptide and medicinal chemistry.[6] It effectively masks the nucleophilicity of the amine group under a wide range of reaction conditions and can be cleanly removed under mild acidic conditions, making it an ideal tool for multi-step syntheses.[7]

The logical workflow for utilizing Boc-pregabalin in drug discovery begins with its synthesis and subsequent functionalization to create a diverse library of derivatives. These derivatives can then be screened for biological activity against various targets.

Caption: General workflow for the application of Boc-pregabalin in drug discovery.

Application in Peptidomimetic and Small Molecule Synthesis

The conjugation of Boc-pregabalin to other molecules, such as amino acids, peptides, or small molecule scaffolds, allows for the creation of novel compounds with potentially improved pharmacokinetic and pharmacodynamic properties. The isobutyl group can enhance lipophilicity, which may improve cell permeability and oral bioavailability.[1][8]

Synthesis of Novel Pregabalin Derivatives

A key application of Boc-pregabalin is its use as a starting material for the synthesis of novel derivatives. By coupling Boc-pregabalin with various amines, a library of new chemical entities can be generated. For example, a series of novel pregabalin derivatives were synthesized by coupling N-protected pregabalin with different amino sugars, adamantylamine, serotonin, and tryptamine.[3]

Table 1: Synthesis of Boc-Pregabalin Amide Derivatives

Entry	Amine Coupling Partner	Coupling Reagents	Solvent	Yield (%)	Reference
1	Adamantylamine	EDC, HOBt	DMF	75	[3]
2	Serotonin	HATU, DIPEA	DMF	68	[3]
3	Tryptamine	EDC, HOBt	DMF	82	[3]
4	Glucosamine	HATU, DIPEA	DMF	60	[3]

EDC: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, HOBt: 1-Hydroxybenzotriazole, HATU: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, DIPEA: N,N-Diisopropylethylamine, DMF: Dimethylformamide.

Protocol: Amide Coupling of Boc-Pregabalin using EDC/HOBt

This protocol describes a general procedure for the coupling of Boc-pregabalin to a primary amine.

Materials:

• Boc-pregabalin

• Amine of interest

• EDC (1.2 eq)

• HOBt (1.2 eq)

• Anhydrous DMF

• DIPEA (2.5 eq)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

• Ethyl acetate

• Hexanes

Procedure:

• Dissolve Boc-pregabalin (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF.

• Add the amine of interest (1.1 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred reaction mixture.

• Add DIPEA (2.5 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

Characterization of Boc-Pregabalin Derivatives

The synthesized derivatives should be thoroughly characterized to confirm their structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the presence of key structural motifs and the successful coupling of the two fragments. For example, in the ¹H NMR spectrum of a Boc-pregabalin amide derivative, one would expect to see the characteristic signals for the isobutyl group of pregabalin, the t-butyl group of the Boc protecting group, and signals corresponding to the coupled amine.[7]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.[9]

Application in Fragment-Based Drug Discovery (FBDD)

Fragment-based drug discovery is a powerful approach for identifying lead compounds by screening small, low-molecular-weight fragments that bind to a biological target with low affinity.[10] These initial hits can then be optimized into more potent and selective drug candidates. The pregabalin scaffold, with its favorable physicochemical properties, represents an excellent starting point for the design of fragment libraries.

Sources

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• 2. rjptonline.org [rjptonline.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fragment‐based drug discovery—the importance of high‐quality molecule libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and In Silico Evaluation of GABA, Pregabalin and Baclofen N-Heterocyclic Analogues as GABAB Receptor Agonists | MDPI [mdpi.com]
• 9. chemistryworld.com [chemistryworld.com]
• 10. med.stanford.edu [med.stanford.edu]

Application Note: Anhydrous Acidic N-Boc Deprotection of Pregabalin Methyl Ester

Mechanistic Rationale and Strategic Overview

Pregabalin, a lipophilic γ-aminobutyric acid (GABA) analogue, is a critical active pharmaceutical ingredient (API) widely utilized for its anticonvulsant and analgesic properties[1]. During the multi-step asymmetric synthesis of pregabalin and its derivatives, the amine functionality is frequently protected using a tert-butyloxycarbonyl (Boc) group to prevent unwanted side reactions. However, selectively removing this Boc group while preserving acid-labile functionalities—specifically the methyl ester at the C1 position—requires precise chemical control[2].

As a Senior Application Scientist, I emphasize that the choice of deprotection conditions is not arbitrary; it is dictated by the substrate's vulnerability. Aqueous acidic conditions (e.g., concentrated HCl in water) will inevitably hydrolyze the methyl ester, yielding the free pregabalin amino acid. To isolate the pregabalin methyl ester as a stable salt (e.g., CAS 714230-22-5)[3], strictly anhydrous acidic conditions must be employed.

The deprotection mechanism relies on the protonation of the carbamate oxygen by a strong anhydrous acid (such as Trifluoroacetic Acid or HCl in dioxane). This protonation triggers the expulsion of a tert-butyl cation, which subsequently eliminates a proton to form isobutylene gas. The resulting transient carbamic acid intermediate rapidly decarboxylates, releasing carbon dioxide gas and yielding the target primary amine salt[4].

Mechanistic pathway of anhydrous acidic Boc deprotection yielding the amine salt.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. The evolution of gas provides real-time visual feedback of the reaction's initiation and progression. Furthermore, the final trituration step acts as an intrinsic purification mechanism, exploiting the differential solubility of the polar amine salt and non-polar byproducts.

Protocol A: TFA-Mediated Deprotection in Dichloromethane (DCM)

This method is highly efficient and typically reaches completion within 1-2 hours. It yields the trifluoroacetate salt of pregabalin methyl ester.

Step-by-Step Methodology:

• Dissolution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of N-Boc pregabalin methyl ester in 20 mL of anhydrous dichloromethane (DCM).

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add 10 mL of anhydrous Trifluoroacetic Acid (TFA) dropwise over 5 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Observe the effervescence (release of CO₂ and isobutylene), which serves as a visual confirmation of carbamate cleavage[4].

• Monitoring: Stir for 1.5 hours. Monitor the reaction via TLC (ninhydrin stain). The disappearance of the UV-active/ninhydrin-negative starting material and the appearance of a baseline ninhydrin-positive spot confirms completion.

• Concentration: Concentrate the reaction mixture in vacuo to remove DCM and excess TFA. Co-evaporate with toluene (2 × 15 mL) to azeotropically remove residual trace TFA.

• Trituration (Self-Validation): Suspend the resulting crude oil in 30 mL of ice-cold anhydrous diethyl ether. Vigorous stirring will induce the precipitation of the pregabalin methyl ester trifluoroacetate salt as a white solid, while non-polar impurities (e.g., polymerized isobutylene) remain dissolved.

• Isolation: Filter the precipitate through a sintered glass funnel, wash with cold diethyl ether (2 × 10 mL), and dry under high vacuum to afford the pure product.

Protocol B: HCl-Mediated Deprotection in 1,4-Dioxane

This method avoids the use of TFA (which can be difficult to remove completely) and directly yields the highly crystalline hydrochloride salt of pregabalin methyl ester (CAS 714230-22-5)[3].

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 mmol of N-Boc pregabalin methyl ester in 15 mL of anhydrous 1,4-dioxane under an inert argon atmosphere.

• Acid Addition: Add 15 mL of a commercially available 4.0 M solution of HCl in 1,4-dioxane at room temperature.

• Reaction Progression: Stir the mixture at room temperature. Gas evolution will be less vigorous than in Protocol A but still observable.

• Precipitation: As the reaction proceeds (typically 2-3 hours), the product will begin to precipitate directly out of the dioxane solution, acting as a visual indicator of successful conversion.

• Isolation: Once TLC confirms the consumption of starting material, add 20 mL of cold diethyl ether to maximize precipitation.

• Filtration: Filter the white crystalline solid, wash thoroughly with cold diethyl ether, and dry under high vacuum.

Step-by-step experimental workflow for anhydrous Boc deprotection.

Quantitative Data & Method Comparison

To assist researchers in selecting the optimal protocol for their specific synthetic pipeline, the quantitative parameters and outcomes of both methods are summarized below.

Parameter	Protocol A: TFA Method	Protocol B: HCl Method
Acid Reagent	Neat Trifluoroacetic Acid (TFA)	4.0 M HCl in 1,4-Dioxane
Solvent System	Dichloromethane (DCM)	1,4-Dioxane
Reaction Time	1.0 – 1.5 hours	2.0 – 3.0 hours
Typical Yield	92% – 96%	88% – 94%
Final Salt Form	Pregabalin methyl ester trifluoroacetate	Pregabalin methyl ester hydrochloride
Visual Indicators	Vigorous effervescence	Mild effervescence, spontaneous precipitation
Primary Advantage	Extremely rapid, highly soluble intermediates	Yields highly crystalline, pharmaceutically relevant HCl salt
Downstream Impact	Requires thorough azeotropic removal of TFA	HCl salt is easier to handle and less hygroscopic

Trustworthiness and Analytical Grounding

The integrity of this experimental guide is rooted in the chemical causality of the protecting group manipulation.

• Chemoselectivity: By strictly excluding water, the nucleophilic attack on the C1 methyl ester carbonyl is prevented, ensuring 100% chemoselectivity toward the carbamate[2].

• Self-Purification: The thermodynamic driving force of the reaction is the irreversible loss of CO₂ and isobutylene gases. The subsequent trituration in diethyl ether is a self-validating purification step; the target pregabalin methyl ester salt is highly polar and insoluble in ether, whereas unreacted starting material and non-polar organic byproducts remain dissolved.

• Verification: Successful deprotection should be analytically verified. The ¹H NMR spectrum of the product will show the complete disappearance of the intense 9-proton singlet at ~1.4 ppm (characteristic of the tert-butyl group) while retaining the 3-proton singlet at ~3.6 ppm (characteristic of the intact methyl ester).

References

• Source: National Institutes of Health (NIH)
• Application Notes and Protocols: TFA-Mediated Boc Deprotection Source: BenchChem URL
• Source: Mcours.net (Journal of Chemistry)
• Pregabalin Methyl Ester HCl - CAS - 714230-22-5 Source: Axios Research URL

Sources

• 1. Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mcours.net [mcours.net]
• 3. Pregabalin Methyl Ester HCl - CAS - 714230-22-5 | Axios Research [axios-research.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: (S)-N-Boc-pregabalin methyl ester as a Certified Reference Standard for the Quantitative Analysis of Pregabalin

Introduction

In the landscape of pharmaceutical analysis, the accuracy and reliability of quantitative data are paramount to ensuring drug safety and efficacy.[1][2] Certified Reference Materials (CRMs) serve as the cornerstone of analytical quality control, providing a benchmark for the calibration of analytical instruments and the validation of new methodologies.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of (S)-N-Boc-pregabalin methyl ester as a certified reference standard for the accurate quantification of pregabalin in various sample matrices.

Pregabalin, (S)-3-(aminomethyl)-5-methylhexanoic acid, is a widely prescribed anticonvulsant and analgesic drug.[5][6] Its therapeutic efficacy is enantiomer-specific, with the (S)-enantiomer being the active pharmaceutical ingredient (API).[7][8] Consequently, the accurate and precise quantification of (S)-pregabalin is a critical aspect of quality control in pharmaceutical manufacturing and pharmacokinetic studies. (S)-N-Boc-pregabalin methyl ester is a key intermediate in several synthetic routes of pregabalin and serves as an ideal internal standard for chromatographic analysis due to its structural similarity to the analyte.[9] This guide will detail the necessary protocols for its use, from the preparation of standard solutions to method validation and sample analysis, in accordance with international regulatory guidelines.[10][11][12]

Chemical Relationship and Rationale for Use

(S)-N-Boc-pregabalin methyl ester is a derivative of pregabalin where the primary amine is protected with a tert-butyloxycarbonyl (Boc) group, and the carboxylic acid is esterified to a methyl ester.[13] This structural relationship is crucial for its function as an internal standard in chromatographic methods. An internal standard is a compound with similar physicochemical properties to the analyte, added in a constant amount to all samples, calibration standards, and quality controls.[14][15][16] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and accuracy of the quantitative analysis.[14][17]

The structural similarity of (S)-N-Boc-pregabalin methyl ester to pregabalin ensures that it behaves similarly during extraction and chromatography, but is sufficiently different to be chromatographically resolved. The Boc and methyl ester groups increase its hydrophobicity, typically leading to a longer retention time in reversed-phase HPLC and a different mass-to-charge ratio in mass spectrometry, allowing for clear separation and detection.

Caption: Relationship between (S)-Pregabalin and its reference standard.

Protocols for Use as a Certified Reference Standard

Preparation of Stock and Working Standard Solutions

Accurate preparation of standard solutions is fundamental to the reliability of quantitative results. All glassware should be of Class A tolerance, and an analytical balance with appropriate precision should be used.

1.1. Stock Solution Preparation (e.g., 1 mg/mL):

• Allow the vial of (S)-N-Boc-pregabalin methyl ester certified reference standard to equilibrate to room temperature before opening.

• Accurately weigh a suitable amount of the standard (e.g., 10 mg) into a clean, dry volumetric flask (e.g., 10 mL).

• Record the exact weight.

• Dissolve the standard in a suitable solvent (e.g., methanol or acetonitrile) and sonicate for 5-10 minutes to ensure complete dissolution.

• Bring the solution to the final volume with the same solvent and mix thoroughly.

• This stock solution should be stored under recommended conditions (typically at -20°C) and its stability monitored over time.[18]

1.2. Working Standard Solution Preparation:

• Prepare a series of working standard solutions by performing serial dilutions of the stock solution with the appropriate mobile phase or reconstitution solvent.

• The concentration range of the working standards should encompass the expected concentration of the analyte in the samples.

Standard Type	Concentration	Preparation	Solvent
Stock Solution	1 mg/mL	Weigh 10 mg into a 10 mL volumetric flask.	Methanol or Acetonitrile
Working Standard 1	100 µg/mL	Dilute 1 mL of stock solution to 10 mL.	Mobile Phase/Reconstitution Solvent
Working Standard 2	10 µg/mL	Dilute 1 mL of Working Standard 1 to 10 mL.	Mobile Phase/Reconstitution Solvent
Working Standard 3	1 µg/mL	Dilute 1 mL of Working Standard 2 to 10 mL.	Mobile Phase/Reconstitution Solvent

Analytical Method Validation

Validation of the analytical method is a regulatory requirement to ensure that the method is suitable for its intended purpose.[1][10][19] The validation should be performed according to the International Council for Harmonisation (ICH) guidelines Q2(R2).[11][12]

Caption: Workflow for analytical method validation.

2.1. Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[20] This is demonstrated by showing no interference from excipients, impurities, or the internal standard at the retention time of the analyte.

• Linearity and Range: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[21] A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression analysis should yield a correlation coefficient (r²) of ≥ 0.99.

• Accuracy: The closeness of the test results to the true value.[20] It is assessed by analyzing samples with known concentrations of the analyte (spiked samples) and is expressed as the percentage recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[21] It is evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision), and is typically expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[22]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Quantitative Analysis of Pregabalin

The following are example protocols for the quantitative analysis of pregabalin using (S)-N-Boc-pregabalin methyl ester as an internal standard by HPLC-UV and GC-MS.

3.1. High-Performance Liquid Chromatography (HPLC) with UV Detection

Pregabalin lacks a strong chromophore, necessitating pre-column derivatization for UV detection.[22] A common derivatizing agent is 1-fluoro-2,4-dinitrobenzene (FDNB).

Sample Preparation:

• To a known volume of the sample (e.g., 100 µL of plasma or a solution of the drug product), add a fixed volume of the internal standard working solution (e.g., 10 µL of 10 µg/mL (S)-N-Boc-pregabalin methyl ester).

• Perform a protein precipitation step if analyzing biological samples (e.g., by adding acetonitrile).[23][24]

• Centrifuge and transfer the supernatant to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in a borate buffer (pH ~9) and add the derivatizing agent (e.g., FDNB in acetonitrile).

• Incubate the mixture (e.g., at 60°C for 30 minutes).

• Cool the sample and inject a portion into the HPLC system.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Phosphate Buffer (pH 6.9) (e.g., 50:50 v/v)[25]
Flow Rate	1.0 mL/min[25]
Detection	UV at 360 nm (for FDNB derivative)[22]
Injection Volume	20 µL
Column Temperature	30°C

3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of pregabalin also requires derivatization to increase its volatility and thermal stability.[7][26]

Sample Preparation:

• To a known volume of the sample, add a fixed volume of the internal standard working solution.

• Perform liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard.[27][28]

• Evaporate the solvent to dryness.

• Add the derivatizing agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA) and incubate to form the trimethylsilyl (TMS) derivatives.[29][30]

• Inject a portion of the derivatized sample into the GC-MS system.

Parameter	Condition
Column	HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness[27]
Carrier Gas	Helium at a constant flow rate (e.g., 1.2 mL/min)[27]
Injector Temperature	250°C
Oven Program	Start at 100°C, ramp to 280°C at 15°C/min, hold for 5 min
MS Transfer Line	280°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Conclusion

The use of (S)-N-Boc-pregabalin methyl ester as a certified reference standard provides a robust and reliable approach for the quantitative analysis of pregabalin. Its structural similarity to the analyte makes it an excellent internal standard, compensating for analytical variability and enhancing the accuracy and precision of the results. By following the detailed protocols and adhering to the principles of analytical method validation outlined in this guide, researchers and analysts can ensure the integrity of their data and contribute to the development and quality control of safe and effective pregabalin-containing pharmaceutical products.

References

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
• Validated HPLC Methodology for Pregabalin Quantification in Human Urine Using 1-Fluoro-2,4-dinitrobenzene Derivatization. SEER UFRGS.
• Determination of Pregabalin in Tissues and Fluids by Using GC. ProBiologists.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. (2026, March 12). BioPharm International.
• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (2023, August 10).
• Establishment and Validation of a Sensitive Method for the Detection of Pregabalin in Pharmacological Formulation by GC/MS Spectrometry. Bentham Science Publisher.
• Q2(R2) Validation of Analytical Procedures. (2024, March). U.S. Food and Drug Administration.
• CONFIRMATION OF PREGABALIN AND GABAPENTIN BY LIQUID CHROMATOGRAPHY – TANDEM MASS SPECTROMETRY. Washington State Patrol.
• Note An efficient total synthesis of (±)-pregabalin.
• Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. ResearchGate.
• Establishment and Validation of a Sensitive Method for the Detection of Pregabalin in Pharmacological Formulation by GC/MS Spectrometry. (2019, April 1). Bentham Science Publishers.
• Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.
• Method Validation Guidelines. (2026, March 14). BioPharm International.
• Determination of Pregabalin in Human Plasma by SPE-LC-MS/MS Using Thermo Scientific SOLA CX Mixed Mode Solid Phase Extraction Ca.
• Analytical Procedures and Methods Validation for Drugs and Biologics. (2020, April 21). U.S. Food and Drug Administration.
• Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2022, January 11).
• Development and Validation of HPLC Method for the Determination of Pregabalin in Capsules. PMC.
• Determination of Pregabalin in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry.
• Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. (2018, February 15). Lupine Publishers.
• Internal Standard vs. External Standard Methods in Chromatographic Quantification: A Comprehensive Protocol Guide. Alfa Chemistry.
• Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization. (2019, March 15). Ovid.
• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. World Health Organization (WHO).
• Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. PMC.
• Guidelines for the Selection and Use of Reference Materials.
• Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization. (2019, March 15). PubMed.
• Pregabalin methyl ester (hydrochloride) (CAS 714230-22-5). Cayman Chemical.
• Recent advances in analytical techniques for the determination of pregabalin in pharmaceutical and biological samples. SciSpace.
• Assessment report - Pregabalin Zentiva. (2015, May 26). European Medicines Agency (EMA).
• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF RP-HPLC FOR ESTIMATION OF PREGABALIN AND EPALRESTAT IN PURE AND PHARMACEUTICAL D. (2019, August 7).

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Advanced Process Analytical Technology (PAT) and Offline Monitoring Strategies for Pregabalin Synthesis

Executive Summary

Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid) is a blockbuster anticonvulsant and analgesic. Modern industrial synthesis of pregabalin has shifted from classical chemical resolutions to highly efficient chemoenzymatic routes, such as the nitrilase-catalyzed hydrolysis of isobutylsuccinonitrile (IBSN)[1]. However, monitoring the reaction progress of pregabalin presents a fundamental analytical challenge: the molecule is entirely aliphatic and lacks a conjugated π-electron system, rendering it virtually invisible to standard UV-Visible detectors[2].

This application note details field-proven, self-validating analytical strategies for monitoring pregabalin synthesis. We explore real-time in-line Process Analytical Technology (PAT) using Fourier Transform Infrared (FTIR) spectroscopy, alongside high-resolution offline chromatographic techniques utilizing pre-column derivatization and universal Charged Aerosol Detection (CAD).

Mechanistic Rationale: The Analytical Challenge

The transition from batch chemical synthesis to continuous flow and chemoenzymatic processes requires precise kinetic tracking to optimize the E-factor (waste-to-product ratio) and ensure high enantiomeric excess (>99.5% ee)[1].

Because pregabalin and its immediate precursors lack a strong chromophore, scientists must rely on the physical and chemical properties of the functional groups:

• In-Line FTIR: Exploits the distinct vibrational frequencies of the nitrile (-C≡N) and carboxylate (-COO⁻) groups. This allows for non-destructive, real-time monitoring of the enzymatic desymmetrization step without the need for sampling[3].

• Pre-Column Derivatization (HPLC-UV): Utilizes a nucleophilic aromatic substitution ( SN​Ar ) reaction. Reagents like 1-Fluoro-2,4-dinitrobenzene (FDNB) or ninhydrin react specifically with the primary amine of pregabalin, attaching a highly conjugated chromophore that absorbs strongly at 360 nm or 569 nm, respectively[2][4].

• Universal Detection (HPLC-CAD): When tracking complex degradation pathways (e.g., Maillard reactions with lactose excipients), derivatization fails because the primary amine is consumed, leading to an artificial mass imbalance[5]. CAD provides a universal, mass-dependent response independent of optical properties, ensuring a closed mass balance[5].

Synthesis Workflow and Analytical Decision Framework

Chemoenzymatic synthesis workflow of (S)-Pregabalin from IBSN.

Analytical decision tree for selecting pregabalin reaction monitoring techniques.

Self-Validating Experimental Protocols

Protocol 1: Real-Time In-Line FTIR Monitoring of Nitrilase Hydrolysis

Objective: Track the kinetic resolution of IBSN to (S)-CMHA continuously to determine the exact reaction endpoint and prevent product degradation.

Causality: As the nitrilase enzyme hydrolyzes the aliphatic nitrile, the characteristic -C≡N stretch at 2240 cm⁻¹ depletes, while the newly formed carboxylate (-COO⁻) stretch emerges at 1560 cm⁻¹. Tracking the ratio of these two peaks provides a direct kinetic curve[1][3].

Step-by-Step Methodology:

• Probe Insertion: Insert an Attenuated Total Reflectance (ATR) FTIR probe (e.g., Diamond or Silicon crystal) directly into the 500 mL stirred bioreactor.

• Background Acquisition: Fill the reactor with 50 mL of Tris-HCl buffer (0.5 M, pH 8.0) and heat to the reaction temperature of 35 °C[1]. Acquire a background spectrum (average of 128 scans, 4 cm⁻¹ resolution) to subtract the aqueous matrix interference.

• Substrate Addition: Add 700 mM IBSN to the reactor. Begin spectral collection at 1-minute intervals.

• Enzyme Addition: Introduce 100 g/L of immobilized nitrilase to initiate the reaction[1].

• Data Processing: Use a multivariate curve resolution (MCR) model to plot the integration area of 2240 cm⁻¹ versus 1560 cm⁻¹ over an 8-hour period[1].

Self-Validation System:

• Orthogonal Check: At T=4 hours, extract a 1 mL physical aliquot, quench with 0.1 M HCl, and analyze via offline HPLC-CAD. The conversion percentage calculated by CAD must fall within ±2.0% of the FTIR predicted value.

Protocol 2: Offline HPLC-UV Quantification via FDNB Derivatization

Objective: High-resolution quantification of (S)-Pregabalin and unreacted precursors using standard UV instrumentation.

Causality: FDNB acts as an electrophile. In a mildly basic environment, the primary amine of pregabalin acts as a nucleophile, displacing the fluorine atom on FDNB. The resulting dinitrophenyl ring provides a robust π-electron system for UV absorption at 360 nm[4].

Step-by-Step Methodology:

• Sample Preparation: Extract 100 µL of the reaction mixture. Centrifuge at 10,000 rpm to pellet any immobilized enzyme or Raney-Ni catalyst[1].

• Buffering: Transfer 50 µL of the supernatant to a glass vial. Add 100 µL of borate buffer (pH 8.5) to ensure the primary amine is fully deprotonated and nucleophilic.

• Derivatization: Add 50 µL of 10 mM FDNB solution (prepared in acetonitrile). Vortex for 30 seconds and incubate at 60 °C for 15 minutes in a dark thermoshaker[4].

• Quenching: Stop the reaction by adding 50 µL of 0.1 M HCl, bringing the pH down to stabilize the derivative.

• Chromatographic Separation:

  • Column: Reversed-phase C18 (150 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Acetonitrile and 50 mM KH2​PO4​ (pH 2.5) at a 60:40 (v/v) ratio[4].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 360 nm[4].

Self-Validation System:

• System Suitability Test (SST): Inject a known concentration of Gabapentin (Internal Standard) subjected to the exact same derivatization process. The resolution ( Rs​ ) between derivatized Gabapentin and derivatized Pregabalin must be > 2.0.

• Derivatization Blank: Run the protocol using pure water instead of the sample. This maps out unreacted FDNB and hydrolysis artifacts (e.g., 2,4-dinitrophenol), ensuring they do not co-elute with the target analyte.

Quantitative Data Summary

To aid in selecting the appropriate monitoring technique, the following table synthesizes the operational parameters and detection capabilities of each method.

Table 1: Comparison of Analytical Techniques for Pregabalin Synthesis Monitoring

Analytical Technique	Target Analyte Feature	Limit of Detection (LOD)	Key Advantage	Limitation	Mass Balance Capability
In-Line FTIR	Vibrational modes (-CN, -COO⁻)	~1-5 mg/mL	Real-time, non-destructive, no sampling required[3].	Low sensitivity; struggles with highly dilute systems.	Moderate (requires robust chemometric modeling).
HPLC-UV (FDNB)	Derivatized primary amine	2.5 µg/mL[4]	High sensitivity; uses standard, widely available UV detectors[4].	Fails to detect non-amine intermediates or adducts.	Poor (blind to side-reactions consuming the amine)[5].
HPLC-UV (Ninhydrin)	Chromophoric complex	Linear 50-600 µg/mL[2]	Simple aqueous derivatization at physiological pH[2].	Reagent instability; complex stoichiometry.	Poor.
HPLC-CAD	Universal non-volatile mass	~10-50 ng/mL	Detects all non-volatile species regardless of structure[5].	Requires volatile mobile phases; sensitive to gradient shifts.	Excellent (Ideal for tracking Maillard adducts)[5].

References

• Lin, C.-P., et al. "Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization.
• "Quantitation of Pregabalin by HPLC-UV Method using Ninhydrin Derivatization: Development and Valid
• "Green chemistry in the pharmaceutical industry." SciSpace.
• "Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 1." PMC.
• "Validated HPLC Methodology for Pregabalin Quantification in Human Urine Using 1-Fluoro-2,4-dinitrobenzene Derivatiz

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. eurekaselect.com [eurekaselect.com]
• 3. scispace.com [scispace.com]
• 4. seer.ufrgs.br [seer.ufrgs.br]
• 5. Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 1: Predicting Degradation Related Impurities and Impurity Considerations for Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Identification of common impurities in (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester synthesis

Welcome to the advanced technical support center for the synthesis and impurity profiling of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS: 1246816-46-5) [1]. This guide is engineered for drug development professionals and analytical chemists who require mechanistic troubleshooting, self-validating protocols, and authoritative data to maintain stringent quality control in Pregabalin intermediate synthesis.

Knowledge Base: Mechanistic Overview

The synthesis of (S)-N-Boc Pregabalin Methyl Ester typically follows a two-stage sequence: esterification of the (S)-Pregabalin free amino acid followed by N-tert-butoxycarbonyl (Boc) protection, or vice versa. Because the molecule contains both a nucleophilic primary amine and an electrophilic carbonyl carbon, the system is highly susceptible to side reactions—most notably intramolecular cyclization and incomplete functional group transformations. Understanding the thermodynamic drivers of these pathways is critical for rational impurity control.

Synthesis routes and primary impurity formation pathways for (S)-N-Boc Pregabalin Methyl Ester.

Troubleshooting Desk: Impurity Identification & Causality

Q1: Why am I observing a significant m/z 142 peak in my LC-MS chromatogram of the crude mixture? A1: This mass corresponds to the Lactam Impurity (4-isobutylpyrrolidin-2-one) [2].

• Causality: Pregabalin and its unprotected methyl ester intermediate are highly susceptible to intramolecular cyclization. The free primary amine acts as a nucleophile, attacking the ester carbonyl carbon. This releases methanol and forms a thermodynamically stable five-membered lactam ring. This side reaction is accelerated by elevated temperatures (>40°C) and prolonged exposure to basic conditions.

• Resolution: Maintain reaction temperatures strictly below 30°C during the esterification workup. Ensure rapid transition to the Boc-protection step to mask the nucleophilic amine.

Q2: My final product shows a persistent impurity at m/z 174. How do I purge this? A2: The m/z 174 peak represents the Des-Boc Impurity (Pregabalin Methyl Ester, CAS: 714230-22-5) [1].

• Causality: This occurs due to either incomplete Boc protection (insufficient Boc₂O equivalents or steric hindrance) or unintended hydrolysis of the acid-labile Boc group during an overly aggressive acidic workup (pH < 3).

• Resolution: Utilize 1.2 to 1.5 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and a mild organic base like N,N-Diisopropylethylamine (DIPEA). During the aqueous workup, avoid strong mineral acids; use a mild citric acid wash (pH ~4) to remove excess base without cleaving the Boc group.

Q3: What causes the m/z 260 impurity, and how can I prevent it? A3: This is the Des-Methyl Impurity (Boc-Pregabalin, CAS: 649748-09-4) [1].

• Causality: This impurity arises from incomplete esterification of the starting material or saponification (hydrolysis) of the newly formed methyl ester. Esters are vulnerable to hydrolysis if exposed to strong aqueous bases (e.g., NaOH or KOH) during the extraction phase.

• Resolution: Ensure strictly anhydrous conditions during the methanolic esterification step (using SOCl₂ or HCl gas). If a basic workup is necessary to neutralize acids, use a weaker base like saturated aqueous NaHCO₃ and minimize the biphasic contact time.

Q4: How do I ensure my product meets the ICH guidelines for impurity limits? A4: According to ICH (International Council for Harmonisation) guidelines, known impurities in a final drug candidate or its late-stage intermediates must be controlled to levels strictly below 0.15% [3]. This requires a combination of optimized synthetic parameters and high-resolution purification techniques, such as Simulated Moving Bed (SMB) chromatography or preparative HPLC, to isolate and quantify these impurities against certified reference standards [4].

Diagnostic logic tree for identifying and resolving common LC-MS mass peaks.

Protocol Vault: Self-Validating Methodologies

To ensure trustworthiness and reproducibility, the following protocol incorporates built-in Quality Control (QC) checkpoints. Do not proceed to subsequent steps unless the self-validation criteria are met.

Protocol A: Self-Validating Synthesis of (S)-N-Boc Pregabalin Methyl Ester

Objective: Synthesize the target intermediate while suppressing lactamization and incomplete conversions.

• Esterification: Suspend (S)-Pregabalin (1.0 eq) in anhydrous methanol (10 volumes). Cool the suspension to 0–5°C under an inert argon atmosphere.

• Activation: Dropwise add Thionyl Chloride (SOCl₂, 1.2 eq) over 30 minutes, maintaining the internal temperature below 10°C. Slowly warm to room temperature and stir for 4 hours [2].

  • Self-Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on silica gel (Eluent: Butanol/Acetic Acid/Water 4:1:1). Stain with Ninhydrin. The starting material spot (Rf ~0.1) must completely disappear, replaced by the methyl ester (Rf ~0.4). Causality: Proceeding with unreacted starting material guarantees the formation of the des-methyl impurity (Boc-Pregabalin) in the next step.

• Concentration: Concentrate the mixture under reduced pressure at strictly <30°C to remove excess methanol and HCl.

• Neutralization: Dissolve the crude Pregabalin Methyl Ester hydrochloride in Dichloromethane (DCM, 10 volumes). Cool to 0°C and add Triethylamine (TEA, 2.5 eq).

• Boc Protection: Slowly add a solution of Boc₂O (1.2 eq) in DCM. Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint 2 (LC-MS): Withdraw a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and inject. The m/z 174 peak (des-Boc) must be <1% relative to the m/z 274 peak (target).

• Workup: Wash the organic layer sequentially with 5% aqueous citric acid (to remove unreacted amine/TEA without cleaving the Boc group), water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the target compound.

Quantitative Data: Impurity Profiling Summary

The following table summarizes the critical quantitative parameters required to identify and track common process impurities during HPLC and LC-MS method development.

Impurity Name	Chemical Formula	Monoisotopic Mass	Detected m/z [M+H]⁺	Primary Causality	ICH Action Limit
(S)-N-Boc Pregabalin Methyl Ester	C₁₄H₂₇NO₄	273.19 Da	274	Target Product	N/A
Pregabalin Lactam	C₈H₁₅NO	141.12 Da	142	Intramolecular cyclization (heat/base)	< 0.15%
Des-Boc Impurity	C₉H₁₉NO₂	173.14 Da	174	Incomplete protection / Acidic cleavage	< 0.15%
Des-Methyl Impurity	C₁₃H₂₅NO₄	259.18 Da	260	Incomplete esterification / Saponification	< 0.15%
Pregabalin (Starting Material)	C₈H₁₇NO₂	159.13 Da	160	Unreacted precursor	< 0.15%

References

• Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin Source: ResearchGate (ARKIVOC) URL:[Link]

• Cost-Effective Isolation of a Process Impurity of Pregabalin Source: National Institutes of Health (PMC) URL:[Link]

• Pregabalin Impurities and Related Compound Standards Source: Veeprho Pharmaceuticals URL:[Link]

Purification of crude (S)-N-Boc Pregabalin Methyl Ester using flash chromatography

Welcome to the technical support resource for the purification of crude (S)-N-Boc Pregabalin Methyl Ester via flash chromatography. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and solutions to common challenges encountered during this specific purification process. As Senior Application Scientists, we aim to explain not just the procedural steps but the fundamental principles behind them, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the strategy and setup for purifying (S)-N-Boc Pregabalin Methyl Ester.

Q1: What are the primary challenges in purifying (S)-N-Boc Pregabalin Methyl Ester?

A1: The primary challenge stems from the chemical nature of the molecule itself. The N-Boc protecting group is highly sensitive to acidic conditions and can be cleaved by the inherent acidity of standard silica gel.[1][2] This necessitates careful selection of the stationary and mobile phases to prevent the formation of the deprotected amine as an artifact during purification. Additionally, the crude material may contain closely-eluting impurities, such as diastereomers or byproducts from the Boc-protection step, which can complicate separation.[3][4]

Q2: Should I use normal-phase or reversed-phase flash chromatography?

A2: Both modes can be effective, but they present different advantages and challenges.

• Normal-Phase (Silica Gel): This is often the first choice due to its low cost and wide applicability. However, the acidic nature of silica can cleave the Boc group. To mitigate this, the silica gel can be deactivated, or a basic additive like triethylamine (TEA) must be included in the mobile phase.[1]

• Reversed-Phase (e.g., C18 Silica): This is an excellent and often safer alternative. It avoids the issue of silica acidity, protecting the Boc group. It is particularly effective for separating the moderately polar target compound from non-polar grease or highly polar impurities. Published methods for isolating impurities from crude pregabalin have successfully used reversed-phase flash chromatography.[5][6]

Q3: How do I select a starting solvent system for my flash chromatography?

A3: The best practice is to first develop a separation method using Thin Layer Chromatography (TLC).

• For Normal-Phase TLC: Start with a non-polar solvent and a polar solvent. A common starting point is a mixture of Hexane and Ethyl Acetate. The goal is to find a solvent ratio that gives your target compound an Rf (retention factor) value between 0.2 and 0.4. If the compound does not move from the baseline, increase the polarity by switching to a stronger solvent like Dichloromethane/Methanol.

• For Reversed-Phase TLC: Use C18-functionalized TLC plates. The mobile phase will be a mixture of a strong solvent (like acetonitrile or methanol) and a weak solvent (water). Start with a high organic ratio (e.g., 90:10 Acetonitrile:Water) and decrease it to increase retention.

The table below provides recommended starting points for method development.

Chromatography Mode	Stationary Phase	Recommended Solvents	Key Consideration
Normal-Phase	Silica Gel	Hexane/Ethyl Acetate	Add 0.1-0.5% Triethylamine (TEA) to the mobile phase to prevent Boc deprotection.
Dichloromethane/Methanol	A more polar system; also requires the addition of TEA.
Reversed-Phase	C18-Functionalized Silica	Acetonitrile/Water	Do NOT use acidic modifiers like TFA, as this will cleave the Boc group.[2]
Methanol/Water	A suitable alternative to acetonitrile, offering different selectivity.

Q4: What are the common process-related impurities I should be trying to remove?

A4: Besides unreacted starting materials, common impurities can include:

• Di-Boc protected byproduct: Where a primary amine reacts with two equivalents of Boc anhydride.[3]

• Unprotected Pregabalin Methyl Ester: If the Boc group was partially cleaved during the reaction workup.

• 3-Isobutylglutaric acid: A common process impurity in pregabalin synthesis.[7]

• Structural Isomers: Such as the 4-ene impurity, which has been successfully isolated using reversed-phase flash chromatography.[5][6]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the purification process.

Problem 1: Poor or No Separation of the Target Compound

Potential Causes:

• Suboptimal Mobile Phase: The chosen solvent system may not have sufficient selectivity for the components in your mixture.

• Column Overload: Loading too much crude material onto the column is a primary cause of poor separation. The sample size should typically be 1-5% of the column's stationary phase weight, but can be much lower for difficult separations.

• Crude Sample Incompletely Dissolved: If the sample is loaded in a solvent in which it is not fully soluble, it can precipitate at the top of the column, leading to broad peaks and poor resolution.

Actionable Solutions:

• Re-optimize the Mobile Phase:

  • Perform a more thorough solvent screen using TLC. Test different solvent combinations (e.g., switch ethyl acetate for methyl tert-butyl ether, or hexane for heptane).

  • For very difficult separations, consider a ternary solvent system (e.g., Hexane/Ethyl Acetate/Dichloromethane).

• Reduce Sample Load: Decrease the amount of crude material loaded onto the column by 50% and repeat the run.

• Improve Sample Loading Technique:

  • Liquid Loading: Dissolve the crude sample in a minimal amount of a strong solvent (one that fully dissolves it) and then dilute with a weak solvent until just before precipitation. The final loading solvent should be weaker than the initial mobile phase.

  • Solid Loading: If the compound has poor solubility, pre-adsorb the crude material onto a small amount of silica gel (or C18 for reversed-phase). After evaporating the solvent, load the resulting dry powder onto the column. This is often the most effective method for achieving sharp bands and good resolution.[1]

Problem 2: The N-Boc Group is Cleaved During Purification

Potential Causes:

• Acidic Stationary Phase: Standard silica gel is acidic (pH ≈ 4-5) and is known to cause the hydrolysis of acid-labile protecting groups like Boc.[1][8]

• Acidic Mobile Phase: The use of acidic additives (e.g., trifluoroacetic acid, TFA) in the mobile phase, common in reversed-phase HPLC, will rapidly cleave the Boc group.[2]

Actionable Solutions:

• Deactivate the Silica Gel: Before packing the column, slurry the silica gel in the chosen mobile phase containing 0.5-1% triethylamine (TEA). Let it stand for an hour before packing. Ensure the running mobile phase also contains 0.1-0.5% TEA.

• Use an Alternative Stationary Phase:

  • Switch to neutral or basic alumina.

  • Utilize a reversed-phase C18 column, which is not acidic and is an excellent choice for this molecule.[5]

• Ensure a Neutral or Basic Mobile Phase:

  • For normal-phase, always include a small amount of a basic modifier like TEA.

  • For reversed-phase, use neutral solvents like acetonitrile and water. If a pH buffer is required, use a neutral or slightly basic system, such as an ammonium acetate buffer.

Problem 3: The Compound Elutes Too Quickly or Not At All

Potential Causes:

• Mobile Phase Polarity is Incorrect: The mobile phase is either too strong (compound elutes in the solvent front) or too weak (compound remains adsorbed to the stationary phase).

• Compound Degradation: The compound may have decomposed on the column and will never elute.[1]

Actionable Solutions:

• Adjust Mobile Phase Strength:

  • If Eluting Too Fast (Low Retention): Decrease the polarity of the mobile phase. In normal-phase, this means increasing the percentage of the non-polar solvent (e.g., hexane). In reversed-phase, it means increasing the percentage of the aqueous component.

  • If Not Eluting (High Retention): Increase the polarity of the mobile phase. In normal-phase, increase the percentage of the polar solvent (e.g., ethyl acetate). In reversed-phase, increase the percentage of the organic solvent (e.g., acetonitrile).

• Check for Stability: Run a quick stability test by spotting your crude material on a silica TLC plate, letting it sit for 30-60 minutes, and then eluting it. If a new spot appears at the baseline or the original spot diminishes, your compound is likely degrading on silica.[1] If this is the case, you must switch to a reversed-phase or deactivated stationary phase.

Visualized Workflows and Protocols

General Flash Chromatography Workflow

The following diagram illustrates the standard workflow for purifying (S)-N-Boc Pregabalin Methyl Ester.

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - Separation of diastereomers. - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Cost-Effective Isolation of a Process Impurity of Pregabalin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. jk-sci.com [jk-sci.com]

Technical Support Center: Yield Optimization &amp; Troubleshooting for (S)-N-Boc Pregabalin Methyl Ester Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS: 1246816-46-5)[1]. This guide is designed for researchers, process chemists, and drug development professionals seeking to maximize yields, ensure enantiomeric purity, and troubleshoot common bottlenecks in the derivatization of (S)-Pregabalin.

Mechanistic Workflows & Validated Protocols

The synthesis of (S)-N-Boc Pregabalin Methyl Ester typically follows one of two divergent pathways. Route A (Esterification followed by Boc-protection) is the industry standard due to higher overall yields and easier purification of the intermediate salt[2],[3].

Fig 1: Divergent synthetic pathways for (S)-N-Boc Pregabalin Methyl Ester from (S)-Pregabalin.

Protocol A.1: Synthesis of (S)-Pregabalin Methyl Ester Hydrochloride

Objective: Convert the zwitterionic (S)-Pregabalin into a highly reactive, soluble ester hydrochloride[3].

• Preparation: Charge a dry, argon-purged flask with (S)-Pregabalin (1.0 eq) and anhydrous methanol (10 volumes).

• Activation: Cool the suspension to 0–5 °C using an ice-water bath. Add thionyl chloride (SOCl 2​ , 1.2 eq) dropwise over 30 minutes.

  • Causality: SOCl 2​ reacts exothermically with methanol to generate anhydrous HCl and dimethyl sulfite. This in-situ generation of HCl ensures strictly anhydrous conditions, driving the esterification equilibrium forward by preventing the reverse hydrolysis reaction[2].

• Propagation: Warm the mixture to room temperature, then heat to 60 °C for 5 hours.

• Self-Validation System: Monitor via TLC (DCM:MeOH 9:1, Ninhydrin stain). The highly polar starting material ( Rf​≈0.1 ) must convert completely to the ester ( Rf​≈0.4 ). Do not proceed until the starting material spot is entirely absent.

• Isolation: Concentrate under reduced pressure. Triturate the resulting solid with diethyl ether to afford (S)-Pregabalin methyl ester hydrochloride (CAS: 714230-22-5) as a white solid[3].

Protocol A.2: Synthesis of (S)-N-Boc Pregabalin Methyl Ester

Objective: Chemoselective protection of the primary amine without hydrolyzing the newly formed ester[4].

• Preparation: Suspend (S)-Pregabalin methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM, 10 volumes).

• Neutralization: Cool to 0 °C. Add triethylamine (Et 3​ N, 2.5 eq) dropwise.

  • Causality: The first equivalent of Et 3​ N neutralizes the hydrochloride salt, liberating the free primary amine. The excess ensures the reaction medium remains basic (pH ~9), which is critical for the nucleophilic attack of the amine on the Boc anhydride.

• Protection: Add Di-tert-butyl dicarbonate (Boc 2​ O, 1.1 eq) dissolved in DCM dropwise. Stir at room temperature for 4–6 hours.

• Self-Validation System: Monitor via TLC (Hexanes:EtOAc 7:3). The primary amine will disappear (no ninhydrin response), and a new UV-inactive, PMA-active spot will appear ( Rf​≈0.6 ).

• Workup: Quench with 1M citric acid (to remove excess Et 3​ N and unreacted amine), wash with brine, dry over Na 2​ SO 4​ , and concentrate to yield the target compound (CAS: 1246816-46-5)[1].

Interactive Troubleshooting & FAQs

Fig 2: Diagnostic logic tree for troubleshooting low yields in Boc-Pregabalin methyl ester synthesis.

Q: My esterification reaction is stalling at ~70% conversion. How do I push it to completion? A: Stalling in Fischer esterification is almost always due to water accumulation. If you are using HCl gas in methanol, ambient moisture can easily contaminate the reaction. Solution: Switch to the SOCl 2​ /MeOH method described in Protocol A.1[2]. Alternatively, add 2,2-dimethoxypropane (1.5 eq) to the reaction mixture; it acts as a chemical water scavenger, reacting with H 2​ O to form acetone and methanol, thereby shifting the equilibrium entirely to the product side.

Q: I am observing a 15-20% yield drop during the Boc protection step. What is causing this? A: If you are using aqueous biphasic conditions (e.g., NaOH in THF/H 2​ O) for the Boc protection of the already esterified Pregabalin, the basic aqueous environment is hydrolyzing your methyl ester back to the carboxylic acid. Solution: You must use strictly anhydrous conditions (DCM and Et 3​ N or DIPEA) when Boc-protecting an esterified amino acid.

Q: Is racemization of the (S)-enantiomer a concern during the refluxing esterification step? A: No. Pregabalin is a γ -amino acid (3-(aminomethyl)-5-methylhexanoic acid). The C3 stereocenter is isolated from the carboxylate group by a methylene bridge (C2). Because there is no α -proton adjacent to the carboxylate that can participate in enolization, racemization via standard acid-catalyzed esterification is mechanistically prohibited[5].

Q: I see a major non-polar impurity during Boc protection. What is it? A: This is likely a breakdown product of Boc 2​ O (such as tert-butyl alcohol) or, more problematically, the formation of a di-Boc protected amine. Di-Boc formation occurs if a large excess of Boc 2​ O (>1.5 eq) and strong base are used. Solution: Strictly limit Boc 2​ O to 1.05–1.1 equivalents and maintain the reaction temperature at 0 °C during the addition phase.

Quantitative Data & Analytics

To ensure your process is running optimally, compare your intermediate metrics against the benchmark data in the tables below.

Table 1: Optimization Matrix for Esterification (Protocol A.1)

Reagent System	Equivalents	Temp / Time	Conversion (by HPLC)	Isolated Yield	Notes
MeOH / HCl (gas)	Excess / 2.0 eq	60 °C / 12 h	82%	75%	Prone to stalling due to moisture[2].
MeOH / SOCl 2​	Excess / 1.2 eq	60 °C / 5 h	>98%	92%	Recommended. Generates anhydrous HCl in situ[2].
TMSCHN 2​ / MeOH	1.2 eq	RT / 2 h	>99%	95%	Excellent for small scale; toxic and expensive for scale-up.

Table 2: Analytical Characterization Benchmarks

Analytical Method	Expected Result for (S)-N-Boc Pregabalin Methyl Ester
1 H-NMR (CDCl 3​ )	δ 3.67 (s, 3H, -OCH 3​ ), 1.44 (s, 9H, Boc), ~3.15 (m, 2H, -CH 2​ -N)[1].
Mass Spectrometry (ESI)	[M+H] + expected at m/z 274.37; [M+Na] + expected at m/z 296.37[1].
TLC ( Rf​ )	0.60 in Hexanes:EtOAc (7:3). Stains active with PMA; inactive with Ninhydrin.
Appearance	Colorless to pale yellow viscous oil or low-melting solid[1].

References

• Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition Source: Heterocycles (Clockss Archive) URL:[Link]

• Novel Cyclopropyl β -Amino Acid Analogues of Pregabalin and Gabapentin Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• WO2009087650A2 - A novel process for synthesis of pregabalin from substituted cyclopropane intermediate Source: Google Patents URL

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. WO2009087650A2 - A novel process for synthesis of pregabalin from substituted cyclopropane intermediate and a process for enzymatic resolution of racemic pregabalin - Google Patents [patents.google.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Characterization of Side Products in Boc-Pregabalin Methyl Ester Synthesis

Welcome to the Technical Support Center for the synthesis and characterization of Boc-pregabalin methyl ester (CAS: 1246816-46-5)[1]. As a critical intermediate in the development of gabapentinoid analogues and enantioselective pharmaceutical synthesis[2], maintaining the chemical and chiral integrity of this compound is paramount.

In generic drug development and novel API synthesis, rigorous impurity profiling is not merely a regulatory checkbox; it is a cornerstone for ensuring therapeutic equivalence and mitigating patient risk[3]. During process development, impurities can easily form at levels between 0.01% and 0.15%, requiring precise LC-MS and NMR characterization[4]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you control and characterize side products effectively.

Mechanistic Pathways & Causality of Impurity Formation

The synthesis of Boc-pregabalin methyl ester typically involves the esterification of pregabalin followed by N-Boc protection. The primary challenge in this workflow is the inherent reactivity of the γ -amino acid backbone. The spatial proximity of the amine (or protected amine) to the ester carbonyl makes the molecule highly susceptible to intramolecular cyclization, forming thermodynamically stable 5-membered lactam rings. Furthermore, the stereocenter at the C3 position is vulnerable to base-catalyzed epimerization.

Mechanistic pathways illustrating the formation of Boc-pregabalin methyl ester and its primary side products.

Analytical Characterization of Side Products

To successfully isolate the target compound, you must be able to identify process-related impurities[3]. Use the following table to cross-reference your analytical data.

Compound / Impurity	CAS Number	LC-MS ([M+H]⁺)	Key ¹H-NMR Characteristics (CDCl₃)	Origin / Causality
Boc-Pregabalin Methyl Ester (Target)	1246816-46-5[1]	m/z 274.2	Singlet at ~3.6 ppm (OCH₃), Singlet at ~1.4 ppm (9H, Boc)	Desired product.
S-Pregabalin Lactam	181289-23-6	m/z 142.1	Absence of OCH₃ singlet; shift in α -protons due to ring strain.	Cyclization of intermediate prior to Boc protection.
N-Boc-Pregabalin Lactam	N/A	m/z 242.2	Absence of OCH₃ singlet; presence of Boc singlet (~1.5 ppm).	Base-catalyzed cyclization of the target product.
(R)-Boc-Pregabalin Methyl Ester	148553-51-9 (Base R-isomer)	m/z 274.2	Identical to target in achiral NMR. Requires Chiral HPLC for resolution.	Base-catalyzed epimerization at the C3 stereocenter.

Troubleshooting FAQs

Q1: Why am I observing a significant m/z 142 peak in my LC-MS after the esterification step? A1: This mass corresponds to S-pregabalin lactam (4-isobutylpyrrolidin-2-one). Pregabalin and its un-protected esters are highly prone to intramolecular cyclization. This occurs because the primary amine acts as a nucleophile, attacking the ester carbonyl and ejecting methanol. Fix: Maintain strict temperature control (<40°C) during the vacuum concentration of the intermediate. Avoid leaving the free-base ester in solution for extended periods; proceed immediately to Boc-protection.

Q2: My Boc-protection step yields a byproduct with m/z 242. What is it, and how do I prevent it? A2: This is N-Boc-pregabalin lactam. It forms when the target product undergoes base-catalyzed cyclization. The presence of excess triethylamine (Et₃N) or 4-dimethylaminopyridine (DMAP) facilitates the deprotonation of the carbamate nitrogen, which then attacks the methyl ester. Fix: Limit Et₃N to exactly 1.2 equivalents. Do not heat the reaction to drive it to completion; instead, allow it to stir at room temperature.

Q3: How can I differentiate between the target Boc-pregabalin methyl ester and its R-epimer (Impurity B derivative)? A3: Because they are diastereomers/enantiomers depending on the exact derivative, standard achiral LC-MS and ¹H-NMR cannot distinguish them[3]. You must use Chiral HPLC (e.g., Chiralpak AD-H or Chiralcel OD-H column). Fix: Run an isocratic method using Hexane/Isopropanol (e.g., 90:10) with 0.1% diethylamine. The amylose/cellulose-based stationary phase provides differential hydrogen bonding, allowing the R and S epimers to elute at different retention times.

Self-Validating Experimental Protocol

To ensure high purity and prevent the formation of the aforementioned lactam and epimer impurities, follow this causality-driven, self-validating protocol.

Step 1: Esterification of Pregabalin

• Reaction: Suspend Pregabalin (1.0 eq) in anhydrous Methanol (10 volumes). Cool to 0°C using an ice bath.

• Addition: Dropwise add Thionyl Chloride (1.5 eq). Causality: Dropwise addition controls the exothermic reaction, preventing heat-induced lactamization.

• Heating: Warm to 40°C and stir for 4 hours. Do not exceed 40°C.

• In-Process Control (IPC) 1: Take a 50 µL aliquot, quench in 1 mL Acetonitrile, and analyze via LC-MS. Proceed only when the m/z 160 (Pregabalin) peak is <1% and m/z 174 (Pregabalin methyl ester) is dominant.

• Concentration: Concentrate under reduced pressure at room temperature . Causality: Heating the concentrated ester free-base will immediately yield the m/z 142 lactam.

Step 2: Boc-Protection

• Reaction: Dissolve the crude Pregabalin methyl ester in anhydrous Dichloromethane (DCM, 10 volumes). Cool to 0°C.

• Base Addition: Add Triethylamine (Et₃N, 1.2 eq) slowly. Causality: Strict stoichiometric control of the base prevents the base-catalyzed epimerization of the C3 stereocenter and suppresses N-Boc lactam formation.

• Reagent Addition: Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in portions.

• Stirring: Allow the reaction to warm to room temperature and stir for 6 hours.

• IPC 2: Analyze via LC-MS. Look for the target mass (m/z 274.2). If m/z 242.2 (N-Boc lactam) begins to appear, immediately quench the reaction.

Step 3: Workup and Isolation

• Quench: Quench the reaction with saturated aqueous NH₄Cl (5 volumes). Causality: A mild acidic quench neutralizes the Et₃N, halting any further base-catalyzed cyclization or epimerization.

• Extraction: Extract with DCM (3 x 5 volumes). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient). The target compound elutes cleanly, separating from any trace lactam impurities.

References

• Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin Source: researchgate.net URL:[Link]

• Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition of Methyl 3-Nitrosoacrylate to Ethyl Vinyl Ether Source: crossref.org (Heterocycles) URL:[Link]

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Efficient Synthesis of (±)-N-Boc-pregabalin via Hetero-Diels-Alder Addition of Methyl 3-Nitrosoacrylate to Ethyl Vinyl Ether [chooser.crossref.org]
• 3. Why Pregabalin Impurity Profiling Is Crucial in Generic Drug Development [aquigenbio.com]
• 4. researchgate.net [researchgate.net]

Methods to prevent racemization during (S)-N-Boc Pregabalin Methyl Ester synthesis

Welcome to the Technical Support Center for Pregabalin Synthesis . This guide is engineered for researchers and process chemists optimizing the synthesis of (S)-N-Boc Pregabalin Methyl Ester. We have structured this resource to address the root causes of stereochemical degradation, provide field-proven troubleshooting, and deliver self-validating experimental protocols.

Mechanistic Causality: The "Racemization" Misconception

A frequent issue reported by chemists during the synthesis of (S)-N-Boc Pregabalin Methyl Ester is a loss of enantiomeric excess (ee). However, the assumption that the chiral center racemizes during the Boc-protection or esterification steps is a mechanistic fallacy.

Pregabalin is a γ-amino acid: (S)-3-(aminomethyl)-5-methylhexanoic acid. The C3 stereocenter is a purely aliphatic methine group. It lacks any adjacent electron-withdrawing groups that would render the C3 proton acidic. Consequently, it cannot undergo base-catalyzed enolization or retro-Michael addition under standard esterification conditions.

When ee erosion is observed in the final ester, the causality almost always points to upstream precursor instability or analytical artifacts caused by side reactions (lactamization) . For instance, in industrial routes, the precursor (S)-3-cyano-5-methylhexanoic acid possesses a highly acidic C3 proton (α to the cyano group), making it highly susceptible to base-catalyzed racemization prior to hydrogenation 1. Furthermore, pharmacological studies confirm that fully reduced Pregabalin does not undergo racemization even under complex physiological conditions 2.

Troubleshooting FAQs

Q1: I am observing a 5–10% drop in enantiomeric excess (ee) after converting (S)-Pregabalin to (S)-N-Boc Pregabalin Methyl Ester. Is the basic esterification condition causing this? A1: No. As established, the C3 chiral center in fully reduced Pregabalin cannot be deprotonated by standard bases (e.g., K₂CO₃, NaOH). The observed ee erosion is an upstream carryover issue . If your starting material was synthesized via the reduction of (S)-3-cyano-5-methylhexanoic acid, the cyano-intermediate likely experienced basic conditions (e.g., during extraction or prolonged storage), leading to partial racemization before the cyano group was reduced. Actionable Advice: Validate the optical purity of your starting (S)-Pregabalin via chiral HPLC before initiating the Boc-protection.

Q2: I attempted to synthesize the methyl ester using EDC/DMAP and Methanol. My yield is poor, and NMR shows a major unexpected byproduct. What happened? A2: You are observing intramolecular lactamization . Because Pregabalin is a γ-amino acid, activating the carboxylic acid with carbodiimides (like EDC or DCC) allows the weakly nucleophilic N-Boc protected amine to attack the activated carbonyl. This forms N-Boc-4-isobutylpyrrolidin-2-one (a γ-lactam). While this does not invert the stereocenter, the presence of the lactam can co-elute with your product during chiral analysis, creating the illusion of racemization. Actionable Advice: Avoid carboxylic acid activation strategies. Use direct alkylation or diazo-transfer reagents.

Q3: What is the most reliable method to achieve >99% ee and >90% yield for this specific esterification? A3: The use of Trimethylsilyldiazomethane (TMSCHN₂) is the gold standard for small-to-medium scale synthesis. It reacts selectively with the carboxylic acid proton under neutral-to-mildly acidic conditions, completely bypassing base-catalyzed side reactions and the need for carboxylate activation. For larger scales, mild alkylation using Methyl Iodide (MeI) and Potassium Carbonate (K₂CO₃) in DMF is highly effective if reaction times are strictly monitored.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems. They incorporate In-Process Controls (IPCs) that allow you to verify the success of the reaction chemically before proceeding to workup, ensuring absolute trustworthiness.

Protocol A: Racemization-Free Esterification via TMSCHN₂ (Analytical/Small Scale)

Mechanism: TMSCHN₂ undergoes protonation by the carboxylic acid, followed by the displacement of N₂ by the carboxylate anion. No base or coupling agents are required.

• Preparation: Dissolve 1.0 mmol of (S)-N-Boc Pregabalin in 5.0 mL of a 4:1 mixture of Toluene:Methanol in a dry round-bottom flask.

• Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add 1.2 mmol of TMSCHN₂ (2.0 M in hexanes). A persistent yellow color and the evolution of nitrogen gas indicate active esterification.

• Self-Validation (IPC): After 30 minutes, remove a 10 µL aliquot and spot on a TLC plate (Hexane:EtOAc 7:3). Stain with Ninhydrin (heat to visualize). The disappearance of the starting material streak and the appearance of a clean, high-Rf spot confirms completion.

• Quenching: Add glacial acetic acid dropwise until the yellow color completely dissipates (destroying excess TMSCHN₂).

• Isolation: Concentrate under reduced pressure to yield the pure (S)-N-Boc Pregabalin Methyl Ester.

Protocol B: Scalable Esterification via MeI/K₂CO₃ (Process Scale)

Mechanism: Direct SN2 alkylation of the carboxylate.

• Preparation: Suspend 10.0 mmol of (S)-N-Boc Pregabalin and 12.0 mmol of finely powdered, anhydrous K₂CO₃ in 20 mL of anhydrous DMF at 0 °C.

• Alkylation: Add 11.0 mmol of Methyl Iodide (MeI) dropwise. Stir the suspension at room temperature for 4 hours.

• Self-Validation (IPC): Remove a 50 µL aliquot, partition between 100 µL water and 100 µL EtOAc. Analyze the organic layer via GC-MS. The presence of the molecular ion peak (m/z 273) and absence of the lactam mass (m/z 241) validates the trajectory of the reaction.

• Workup: Pour the mixture into 100 mL of ice water and extract with EtOAc (3 x 30 mL). Wash the combined organics with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Quantitative Data Presentation

The table below summarizes the impact of various esterification conditions on the yield, enantiomeric excess, and side-product formation of (S)-N-Boc Pregabalin Methyl Ester.

Esterification Method	Reagents	Temp (°C)	Yield (%)	Final ee (%)	Lactam Formation (%)
Diazo-Transfer	TMSCHN₂, PhMe/MeOH	0 to 25	98	>99.5	< 0.1
Direct Alkylation	MeI, K₂CO₃, DMF	25	92	>99.5	< 1.0
Acid Catalysis	MeOH, H₂SO₄ (cat.)	60	85	>99.0	2.5
Carbodiimide Activation	EDC, DMAP, MeOH	25	45	98.0*	> 50.0

*Note: The ee here appears lower in crude analysis due to chiral peak overlap with the massive lactam byproduct, highlighting an analytical artifact rather than true racemization.

Pathway Visualization

The following diagram illustrates the synthetic workflow, isolating the exact nodes where stereochemical degradation (upstream) and yield loss (lactamization) occur.

Workflow of (S)-N-Boc Pregabalin Methyl Ester synthesis highlighting upstream racemization and lactamization pathways.

References

• Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization ACS Publications (Organic Process Research & Development) URL:[Link]

• Pharmacology Review: Pregabalin (Lyrica) Mechanism of Action and In Vivo Stability Center for Drug Evaluation and Research (FDA) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]

Overcoming challenges in the scale-up synthesis of pregabalin intermediates

Welcome to the Process Chemistry Support Center for Pregabalin Scale-Up . Pregabalin, a blockbuster γ-aminobutyric acid (GABA) analogue, presents unique synthetic challenges due to its chiral center and the tendency of its intermediates to undergo exothermic degradation or racemization at scale[1][2]. This guide addresses the most critical bottlenecks encountered by process chemists, transitioning from classical late-stage chemical resolution[3] to modern, atom-economical chemoenzymatic routes[4][5].

Section 1: Chemoenzymatic Desymmetrization (The "Green" Route)

Context: Traditional syntheses often rely on the late-stage resolution of racemic pregabalin using (S)-(+)-mandelic acid, which caps the theoretical yield at 50% and generates massive waste[3]. Pfizer revolutionized this by introducing an early-stage enzymatic resolution of a racemic diester intermediate, improving the E-factor from 86 to 17 and achieving overall yields of 40-45%[4].

Q: Why is my biocatalytic resolution of the racemic diester yielding low enantiomeric excess (ee) and stalling at the 100 L scale?

A: Causality & Troubleshooting At scale, inadequate mixing in biphasic systems (aqueous enzyme / organic substrate) leads to localized pH drops. As the lipase/esterase hydrolyzes the diester into the (S)-monoester, the generation of carboxylic acid lowers the microenvironmental pH[4]. This acidification protonates critical histidine residues in the enzyme's catalytic triad, halting activity and degrading enantioselectivity.

Self-Validating Protocol: Scalable Enzymatic Resolution of Diester

• Reactor Preparation: Charge a baffled stirred-tank reactor with water (3.25 Kg/L relative to substrate) to ensure adequate heat capacity and phase distribution[4].

• Substrate Loading: Add the racemic diester substrate to achieve a high volumetric loading of 765 g/L[4].

• Biocatalyst Addition: Introduce the recombinant lipase/esterase at a low protein loading of ~0.8 wt%[4].

• Active pH Control (Critical): Connect an automated dosing unit to maintain the pH strictly at the enzyme's optimum (typically pH 7.5–8.0) using 1M NaOH. Validation: The reaction is complete when base consumption matches the theoretical 0.5 molar equivalents.

• Phase Separation: Cease agitation. The aqueous phase will contain the desired (S)-monoester salt, while the organic phase retains the unreacted (R)-diester[4].

• Recycling: Subject the organic (R)-diester phase to thermal base-catalyzed racemization and recycle it into the next batch to bypass the 50% yield limit[4].

Chemoenzymatic resolution workflow for pregabalin intermediates.

Table 1: Process Metrics Comparison (Classical vs. Biocatalytic)

Metric	Classical Chemical Resolution[3]	Pfizer Biocatalytic Route[4]
Steps	10	Reduced (4 reactions in water)
Overall Yield	~15-33%	40-45%
E-Factor	86	17
Solvent Profile	Organic solvents (high volume)	Water (3.25 Kg/L)
Resolution Stage	Late-stage (wasteful)	First step (efficient)

Section 2: Nitrilase-Catalyzed Hydrolysis of Isobutylsuccinonitrile (IBSN)

Context: An alternative highly sustainable route utilizes nitrilase to selectively hydrolyze racemic isobutylsuccinonitrile (IBSN) into (S)-3-cyano-5-methylhexanoic acid (CMHA), a direct precursor to pregabalin[5].

Q: How do I prevent nitrilase deactivation during the continuous hydrolysis of IBSN, and how can I recover the unreacted enantiomer?

A: Causality & Troubleshooting Free nitrilase is highly susceptible to deactivation by high concentrations of the nitrile substrate and the mechanical shear forces present in large stirred-tank reactors. Furthermore, discarding the unreacted (R)-IBSN represents a 50% mass loss. Immobilizing the enzyme onto an epoxy resin stabilizes its tertiary structure against solvent denaturation, allowing for continuous packed-bed operation[5][6].

Self-Validating Protocol: Immobilized Nitrilase Reaction & Continuous Flow Racemization

• Enzyme Immobilization: Covalently bind the nitrilase to an epoxy resin (e.g., D5730) to achieve a loading of 100 g/L[5][6].

• Reactor Setup: Pack the immobilized enzyme into a temperature-jacketed fixed-bed reactor.

• Continuous Feed: Pump a solution of 700 mM racemic IBSN in Tris-HCl buffer (pH 8.0) through the reactor at 35 °C[5]. Validation: Monitor the effluent via chiral HPLC; conversion should stabilize at ~45.3% with >99.5% ee[5].

• Separation: Pass the effluent through a membrane separation system to isolate the aqueous (S)-CMHA product[5].

• Flow Racemization: Route the unreacted (R)-IBSN organic stream into a continuous flow module containing a basic catalyst. Heat to induce deprotonation at the alpha-carbon, racemizing the stereocenter, and loop the output back to the feed stream[5].

Nitrilase-catalyzed hydrolysis combined with continuous flow racemization.

Section 3: 3-Isobutylglutaric Acid (IBG) Chemical Routes

Context: For facilities utilizing classical chemical synthesis, 3-isobutylglutaric acid (IBG) is a primary scaffold. It is converted to an anhydride, opened with ammonia to form a monoamide, and subjected to a Hofmann rearrangement[1][2][7].

Q: We are experiencing severe exotherms and high levels of diacid impurity during the Hofmann rearrangement of the IBG monoamide. How can we control this?

A: Causality & Troubleshooting The Hofmann rearrangement relies on the in-situ generation of an isocyanate intermediate via treatment with hypohalites (e.g., NaOBr or NaOCl/NaOH)[3][7]. The reaction is highly exothermic. If the temperature exceeds 20 °C during the initial N-halogenation step, the hydroxide ions competitively attack the primary amide carbonyl rather than the alpha-carbon, hydrolyzing the amide back into the 3-isobutylglutaric acid (IBG) starting material[3][7].

Table 2: Troubleshooting the Hofmann Rearrangement of IBG Monoamide

Symptom	Root Cause (Causality)	Corrective Action
High IBG diacid impurity	Hydrolysis competing with rearrangement due to T > 20 °C.	Maintain halogenation step strictly at 10-20 °C via jacket cooling[7].
Incomplete conversion	Insufficient hypohalite stoichiometry.	Ensure 1.05 - 1.10 eq of NaOCl/NaOBr is dosed precisely.
Poor phase separation	Emulsion formation from unreacted amide.	Adjust pH to >12 before extraction to keep product in the aqueous phase.

References

• [1] Title: Process for the preparation of pregabalin - Patents - Justia Source: justia.com URL:

• [3] Title: Development of a new synthesis approach for S-pregabalin by optimizing the preparation stages - ResearchGate Source: researchgate.net URL:

• [2] Title: 3-Isobutylglutaric Acid: Comprehensive Overview and Applications Source: nbinno.com URL:

• [4] Title: Green Chemistry at Pfizer: Pregabalin Synthesis Source: dbu.de URL:

• [5] Title: Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization - ACS Publications Source: acs.org URL:

• [7] Title: CN100410242C - Pregabalin intermediate and preparation method thereof - Google Patents Source: google.com URL:

• [6] Title: Advances in Recombinant Lipases: Production, Engineering, Immobilization and Application in the Pharmaceutical Industry - MDPI Source: mdpi.com URL:

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. cms.dbu.de [cms.dbu.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. CN100410242C - Pregabalin intermediate and preparation method thereof - Google Patents [patents.google.com]

Effective removal of unreacted reagents from (S)-N-Boc-pregabalin methyl ester

Technical Support Center: (S)-N-Boc-Pregabalin Methyl Ester Purification

Introduction

Welcome to the technical support guide for the effective purification of (S)-N-Boc-pregabalin methyl ester. This document is designed for researchers, chemists, and drug development professionals who encounter challenges in removing unreacted reagents and byproducts following the synthesis of this key intermediate. The purity of (S)-N-Boc-pregabalin methyl ester is critical for subsequent synthetic steps and the integrity of the final active pharmaceutical ingredient. This guide provides in-depth, field-proven troubleshooting advice, detailed protocols, and answers to frequently asked questions to ensure you achieve the highest possible purity and yield.

The synthesis of (S)-N-Boc-pregabalin methyl ester typically involves the esterification of N-Boc-(S)-pregabalin. A common and efficient method for this transformation is the Steglich esterification, which utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[1][2] While effective, this method introduces specific purification challenges, primarily the removal of the insoluble byproduct dicyclohexylurea (DCU) and the basic catalyst, DMAP.[3][4]

This guide will walk you through a systematic approach to identify and eliminate these common impurities, validating the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing (S)-N-Boc-pregabalin methyl ester via Steglich esterification?

A1: The primary impurities derived from a Steglich esterification are:

• Dicyclohexylurea (DCU): This is the main byproduct, formed from the reaction of DCC with the carboxylic acid.[5] The primary challenge in its removal is its very low solubility in most common organic solvents, which can lead to its co-precipitation with the desired product.[3][6]

• Unreacted N,N'-Dicyclohexylcarbodiimide (DCC): If an excess of DCC is used, it will remain in the reaction mixture. DCC is a potent allergen and must be handled with care.[7]

• 4-(Dimethylamino)pyridine (DMAP): Used in catalytic amounts, this nucleophilic catalyst can be challenging to remove completely due to its basic nature.[4]

• N-acylurea: This is a potential side product resulting from an intramolecular rearrangement of the O-acylisourea intermediate.[1] Its formation can be minimized by the presence of DMAP but can become significant in sterically hindered reactions.[7]

• Unreacted N-Boc-(S)-pregabalin: Incomplete esterification will leave the starting carboxylic acid in your crude product.

Q2: Why is DCU so difficult to remove, and what is the most common initial step?

A2: The difficulty in removing DCU stems from its high crystallinity and poor solubility in a wide range of organic solvents, including dichloromethane (DCM) and ethyl acetate, which are often used for the reaction and workup.[3][6] Because of this property, the most effective and common first step is filtration . DCU often precipitates directly from the reaction mixture (e.g., in DCM), allowing for its bulk removal by simply filtering the crude reaction solution.[4][5][7]

Q3: How do I remove the DMAP catalyst?

A3: DMAP is a basic compound. Its removal is best achieved through an acidic aqueous wash during the workup procedure. By washing the organic layer with a dilute acid solution (e.g., 0.5 N HCl, 5% KHSO₄, or 10% citric acid), the DMAP is protonated to form a water-soluble salt, which is then extracted into the aqueous phase.[1][7][8] It is crucial to perform multiple washes to ensure its complete removal.

Q4: When should I consider using column chromatography?

A4: Column chromatography should be considered a final purification step if other methods, such as filtration, aqueous washes, and recrystallization/trituration, fail to yield a product of the desired purity.[3][5] It is particularly useful for removing trace amounts of soluble DCU or other closely-related impurities like the N-acylurea byproduct. However, a well-executed workup can often eliminate the need for chromatography, saving time and resources.[5]

Q5: What analytical techniques are recommended to confirm the purity of my final product?

A5: A combination of techniques is recommended for comprehensive purity analysis:

• Thin-Layer Chromatography (TLC): An excellent tool for monitoring the reaction progress and for a quick assessment of the crude and purified product's purity.[5]

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis of pregabalin and its derivatives.[9][10] A reversed-phase method is typically effective for separating the target compound from residual impurities like DCU.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the (S)-N-Boc-pregabalin methyl ester and for detecting any remaining proton- or carbon-containing impurities.[11]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Problem 1: A persistent white solid (DCU) remains in my product after initial filtration and solvent evaporation.

• Causality: This indicates that DCU was either partially soluble in the reaction solvent and co-precipitated with your product upon concentration, or the initial filtration was incomplete. DCU can sometimes form very fine particles that are difficult to filter effectively.[3]

• Solution Workflow:

  Caption: Troubleshooting workflow for persistent DCU contamination.

• Detailed Protocol: Solvent Trituration/Washing

  • Place the crude, solid product in a flask.

  • Add a solvent in which your desired ester is soluble but DCU is poorly soluble. Good choices include diethyl ether or cold acetonitrile.[3][8]

  • Stir the resulting slurry vigorously for 15-30 minutes at room temperature.

  • Filter the mixture. The DCU will be retained as a solid on the filter paper, while your product will be in the filtrate.

  • Collect the filtrate and concentrate it under reduced pressure to recover the purified product.

  • Repeat if necessary.

Problem 2: My final product is an oil instead of a solid, and TLC/HPLC shows multiple spots/peaks.

• Causality: An oily product often signifies the presence of multiple impurities that disrupt the crystal lattice of the desired compound. This could be a combination of residual DCU, DMAP, and potentially unreacted starting material or side products.

• Solution: A systematic, multi-step purification is required. Do not skip directly to chromatography.

  • Re-dissolve and Wash: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or DCM.

  • Acid Wash: Transfer to a separatory funnel and wash thoroughly with 0.5 N HCl (2-3 times) to remove any residual DMAP.[7]

  • Base Wash: Wash with a saturated aqueous solution of sodium bicarbonate (2-3 times) to remove any unreacted N-Boc-(S)-pregabalin.[7][12]

  • Brine Wash: Wash once with brine to remove residual water.

  • Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Assess Purity: Analyze the resulting residue by TLC. If a single spot is observed, attempt to induce crystallization. If impurities remain, proceed to trituration (if a solid crashes out) or column chromatography.

Problem 3: Yield is significantly lower than expected after purification.

• Causality: Low yield can result from several factors:

  • Incomplete reaction.

  • Product loss during filtration if it co-precipitates with DCU.

  • Product loss during aqueous workup if the ester undergoes hydrolysis or is partially water-soluble.

  • Inefficient recovery from the chromatography column.

• Optimization Strategies:

  • Filtration: When filtering DCU, wash the filter cake with a small amount of fresh, cold reaction solvent to recover any product that may have been trapped.[4]

  • Aqueous Workup: Avoid overly strong acidic or basic conditions and prolonged exposure during washes to minimize hydrolysis of the methyl ester. Ensure thorough extraction by using an adequate volume of organic solvent.

  • Reaction Monitoring: Ensure the reaction has gone to completion using TLC or LC-MS before beginning the workup.[12] An incomplete reaction is a common source of low yield.

Detailed Experimental Protocols

Protocol 1: Standard Post-Reaction Workup

This protocol is designed for the initial purification of the crude reaction mixture after completion of the Steglich esterification.

• Initial Filtration: Filter the entire reaction mixture (typically in DCM) through a Büchner funnel or a fritted glass funnel to remove the bulk of the precipitated DCU.[7] Wash the collected DCU solid with a small amount of cold DCM to recover any occluded product.[4]

• Combine Filtrates: Combine the initial filtrate and the washings.

• Solvent Transfer: If the reaction solvent is DCM, it can be used directly for the workup. If another solvent was used, it may be necessary to remove it under reduced pressure and re-dissolve the residue in a water-immiscible organic solvent like ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Wash with 0.5 N HCl (2 x 50 mL per 100 mL of organic phase). This step removes DMAP.[7]

• Basic Wash: Wash with a saturated aqueous solution of NaHCO₃ (2 x 50 mL). This removes unreacted carboxylic acid and residual acid from the previous step.[7][12]

• Brine Wash: Wash with a saturated aqueous solution of NaCl (1 x 50 mL) to facilitate the removal of water.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Protocol 2: Purity Assessment by HPLC

This protocol provides a general guideline for assessing the purity of (S)-N-Boc-pregabalin methyl ester. Specific conditions may need to be optimized.

• Data Summary Table: Typical HPLC Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 250 mm, 5 µm	Standard reversed-phase column suitable for molecules of this polarity.[9]
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides acidic pH to ensure consistent protonation of any residual acidic or basic species.[13]
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.[13]
Gradient	30% B to 95% B over 20 min	A gradient elution is effective for separating compounds with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical scale columns.[9]
Detection	UV at 210-215 nm	The Boc-carbamate and ester groups have some UV absorbance at lower wavelengths.[10][13]
Injection Volume	10-20 µL	Standard injection volume.
Sample Prep	Dissolve ~1 mg of product in 1 mL of mobile phase B.	Ensures solubility and compatibility with the mobile phase.

Purification Strategy Overview

The following diagram illustrates the logical flow from the crude reaction output to the final, purified product.

Caption: General purification workflow for (S)-N-Boc-pregabalin methyl ester.

References

• Vertex AI Search, Grokipedia.
• Neises, B., & Steglich, W. (1978).
• BenchChem. (2025). Technical Support Center: Dicyclohexylurea (DCU) Removal.
• BenchChem. (2025).
• Peptides. (n.d.). Technical Support Information Bulletin 1104 - Dicyclohexylcarbodiimide (DCC).
• Shriiiwas, A., et al. (2010). An efficient total synthesis of (±)-pregabalin. Indian Journal of Chemistry - Section B, 49B, 538-541.
• Organic Syntheses. (1988).
• Suresh b J, et al. (2018). Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. Archives of Organic and Inorganic Chemical Sciences, 1(3).
• ResearchGate. (2016).
• Schipperges, S. (2024). USP assay & enantiomeric purity of Pregabalin using Agilent 1260 Infinity II Prime LC. Agilent Technologies, Inc.
• Green, D. T., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5873-5881.
• BenchChem. (2025). Removal of dicyclohexylurea (DCU)
• BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete Boc Protection of Amines.
• Grote, T., et al. (2011). Process for preparing pregabalin.
• Seshachalam, V. N., et al. (2012). Development and Validation of Pregabalin in Bulk, Pharmaceutical Formulations and in Human Urine Samples by UV Spectrophotometry. International Journal of ChemTech Research, 4(1), 231-238.
• BenchChem. (2025). Technical Support Center: Troubleshooting Boc Deprotection Failures.
• Kumar, P., & Singh, A. (2016). Recent advances in analytical techniques for the determination of pregabalin in pharmaceutical and biological samples. Journal of Pharmaceutical Analysis, 6(4), 213-221.
• Kim, H., et al. (2007). Enantiomerically pure synthesis of beta-substituted gamma-butyrolactones: a key intermediate to concise synthesis of pregabalin. The Journal of Organic Chemistry, 72(20), 7753-7756.
• Souri, E., et al. (2013). HPLC Determination of Pregabalin in Bulk and Pharmaceutical Dosage Forms After Derivatization with 1-Fluoro-2,4-dinitrobenzene. Asian Journal of Chemistry, 25(14), 8010-8014.
• USP. (2023). Methods for the Analysis of Pregabalin Oral Solution - Emerging Standards.
• Kumar, A., et al. (2008). An Improved Method For Preparation Of (S) Pregabalin And Intermediate Thereof.
• Sigma-Aldrich. (n.d.).
• Reddy, G. S., et al. (2015). Cost-Effective Isolation of a Process Impurity of Pregabalin.
• Organic Chemistry Portal. (n.d.).
• Csatayová, K., et al. (2021). A new synthetic route for the preparation of pregabalin. Monatshefte für Chemie - Chemical Monthly, 152(6), 721-726.
• Wu, S., et al. (2019). Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile. Organic Process Research & Development, 23(10), 2194-2201.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Chemistry Steps. (2023). Boc Protecting Group for Amines.

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Technical Support Center: Investigating Degradation Pathways of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

Welcome to the technical support center for (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential degradation pathways of this molecule. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Introduction: Understanding the Stability of a Protected Intermediate

(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester is a key intermediate in the synthesis of Pregabalin. Its stability is paramount for ensuring the quality and purity of the final active pharmaceutical ingredient (API). The molecule possesses three key functional groups that are susceptible to degradation under various conditions:

• N-tert-Butoxycarbonyl (N-Boc) group: A common amine protecting group, susceptible to cleavage under acidic conditions.[1][2][3]

• Methyl Ester group: Prone to hydrolysis under both acidic and basic conditions.

• Pregabalin backbone: The core structure can also undergo degradation, such as lactamization.[4]

This guide will delve into the specific issues you might encounter and provide practical solutions based on established scientific principles.

Frequently Asked Questions (FAQs)

Q1: I am observing a new impurity in my sample of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester during my HPLC analysis. What could be the primary cause?

A1: The appearance of a new impurity is often indicative of degradation. The most probable cause is the hydrolysis of either the N-Boc group or the methyl ester. The specific degradant will depend on the conditions your sample has been exposed to. Acidic conditions will primarily lead to the cleavage of the N-Boc group, while both acidic and basic conditions can hydrolyze the methyl ester.

Q2: My sample has been stored at room temperature for an extended period, and I see a loss of purity. What is the likely degradation pathway?

A2: Long-term storage, even at room temperature, can lead to slow degradation. The most common pathway under these conditions is likely the hydrolysis of the methyl ester to the corresponding carboxylic acid, especially if any moisture is present. While thermal degradation of the N-Boc group can occur, it typically requires higher temperatures.[1]

Q3: I am using a mobile phase containing acetonitrile for my HPLC analysis and have noticed an unexpected peak. Could this be a reaction with the solvent?

A3: This is a plausible concern. It has been reported that pregabalin can form an adduct with acetonitrile in the presence of alkaline impurities, leading to an artifactual degradation product.[5] If your sample or HPLC system has any basic residues, a similar reaction could occur with the primary amine that is formed upon in-situ degradation (loss of the Boc group).

Q4: What are the expected major degradation products of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester under forced degradation conditions?

A4: Under forced degradation conditions, you can expect to see the following major products:

• Acidic Hydrolysis: Cleavage of the N-Boc group to yield (S)-Pregabalin Methyl Ester. Depending on the strength of the acid and duration of exposure, subsequent hydrolysis of the methyl ester to Pregabalin is also possible.

• Basic Hydrolysis: Primarily hydrolysis of the methyl ester to form (S)-N-tert-Butoxycarbonyl Pregabalin. The N-Boc group is generally stable to basic conditions.[2]

• Oxidative Degradation: The pregabalin molecule itself is susceptible to oxidation.[6][7][8]

• Thermal Degradation: High temperatures can lead to the thermolytic cleavage of the N-Boc group.[1]

• Photodegradation: While pregabalin itself is relatively photostable, the ester and Boc-protected derivative may show some sensitivity to light.[4][9]

Troubleshooting Guides

Issue 1: Unexpected Loss of the N-Boc Protecting Group

Symptoms:

• Appearance of a new, more polar peak in the HPLC chromatogram corresponding to (S)-Pregabalin Methyl Ester.

• A decrease in the peak area of the starting material.

• Confirmation by mass spectrometry showing a mass loss of 100 amu.

Root Causes and Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Action
Acidic Contamination	The N-Boc group is labile in the presence of acid, leading to its cleavage and the formation of a carbocation intermediate.[1][2]	Neutralize all glassware before use. Ensure all solvents and reagents are free from acidic impurities. Use amber vials to prevent photo-induced acid formation from certain solvents.
Inappropriate pH of Mobile Phase	An acidic mobile phase (pH < 4) in HPLC can cause on-column degradation.	Buffer the mobile phase to a pH between 5 and 7. If a low pH is required for separation, minimize the analysis time and keep the sample cool in the autosampler.
Thermal Stress	High temperatures can cause the thermal cleavage of the N-Boc group.[1]	Store samples at recommended temperatures (typically 2-8 °C). Avoid exposing samples to high temperatures during sample preparation (e.g., sonication).

Experimental Protocol: Confirmatory Acid Degradation Study

• Sample Preparation: Prepare a solution of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester in a 1:1 mixture of acetonitrile and 0.1 N HCl at a concentration of 1 mg/mL.

• Incubation: Incubate the solution at 60°C for 4 hours.

• Neutralization: Cool the solution to room temperature and neutralize with an appropriate amount of 0.1 N NaOH.

• Analysis: Analyze the sample by HPLC-MS to identify the degradation products. The primary product should be (S)-Pregabalin Methyl Ester.

Issue 2: Hydrolysis of the Methyl Ester

Symptoms:

• Appearance of a new peak in the HPLC chromatogram, typically with a shorter retention time than the starting material.

• Mass spectrometry data indicating an increase in mass corresponding to the replacement of a methyl group with a hydrogen atom.

Root Causes and Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Action
Presence of Moisture	The methyl ester is susceptible to hydrolysis, which is catalyzed by both acids and bases.	Use anhydrous solvents for sample preparation and storage. Store the compound in a desiccator.
Basic Contamination	Basic conditions significantly accelerate the rate of ester hydrolysis through saponification.	Ensure all glassware and equipment are free from basic residues. Avoid using basic mobile phases if possible.
Acidic Conditions	Acid-catalyzed hydrolysis of the ester can also occur, although generally at a slower rate than base-catalyzed hydrolysis.	Follow the same precautions as for preventing N-Boc group loss.

Experimental Protocol: Confirmatory Base Degradation Study

• Sample Preparation: Prepare a solution of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester in a 1:1 mixture of acetonitrile and 0.1 N NaOH at a concentration of 1 mg/mL.

• Incubation: Keep the solution at room temperature for 2 hours.

• Neutralization: Neutralize the solution with an appropriate amount of 0.1 N HCl.

• Analysis: Analyze the sample by HPLC-MS. The major degradation product should be (S)-N-tert-Butoxycarbonyl Pregabalin.

Visualizing Degradation Pathways

The following diagrams illustrate the primary degradation pathways discussed.

Caption: Primary hydrolytic degradation pathways.

Caption: Workflow for ensuring sample stability.

Summary of Potential Degradation Products

Stress Condition	Primary Degradation Product	Secondary Degradation Product
Acidic Hydrolysis (e.g., 0.1 N HCl, 60°C)	(S)-Pregabalin Methyl Ester	Pregabalin
Basic Hydrolysis (e.g., 0.1 N NaOH, RT)	(S)-N-tert-Butoxycarbonyl Pregabalin	-
Oxidation (e.g., 3% H₂O₂, RT)	Various oxidized derivatives of the pregabalin backbone[7][8]	-
Thermal (e.g., >100°C)	(S)-Pregabalin Methyl Ester[1]	-
Photolytic (e.g., UV light)	Minimal degradation expected, but monitor for unexpected impurities.[4][9]	-

References

• Sneha, P., & Srinivas, P. (2015). Stability Indicating Assay Method Development and Validation Of Pregabalin In Pharmaceutical Dosage Forms By RP-HPLC. Indo American Journal of Pharmaceutical Sciences, 2(6), 1038-1047. [Link]

• Farouk, M., & Wifky, E. (n.d.). Determination of Pregabalin in Bulk Drug and Pharmaceutical Formulations using Validated Stability-Indicating Spectro. Global Journals. [Link]

• Souri, E., Eskandari, M., Tehrani, M. B., Adib, N., & Ahmadkhanih, R. (n.d.). HPLC Determination of Pregabalin in Bulk and Pharmaceutical Dosage Forms After Derivatization with 1-Fluoro-2,4-dinitrobenzene. Iranian Journal of Pharmaceutical Research. [Link]

• Shorvon, S. D., & Smith, M. D. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Zhang, K., & Liu, D. (2026, January 21). An artifactual solution degradant of pregabalin due to adduct formation with acetonitrile catalyzed by alkaline impurities during HPLC sample preparation. ResearchGate. [Link]

• QIS College of Pharmacy. (2019, August 7). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF RP-HPLC FOR ESTIMATION OF PREGABALIN AND EPALRESTAT IN PURE AND PHARMACEUTICAL D. International Journal of Research in Pharmaceutical and Nano Sciences. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Majumdar, S., de, J., Chakraborty, A., & Maiti, D. K. (2015, June). A Protic Ionic Liquid Catalyzed Strategy for Selective Hydrolytic Cleavage of tert-Butyloxycarbonyl Amine (N-Boc). ResearchGate. [Link]

• Trade Science Inc. (2013). Stability indicating HPTLC method for the determination of pregabalin in bulk and pharmaceutical dosage forms. TSI Journals. [Link]

• U.S. Food and Drug Administration. (2012, May 16). 021446Orig1s028 - accessdata.fda.gov. [Link]

• Zhang, K., & Liu, D. (2026, January 21). Structure elucidation and formation mechanistic study of a methylene-bridged pregabalin dimeric degradant in pregabalin extended-release tablets. ResearchGate. [Link]

• Heydari, A., Shiroodi, R. K., Hamadi, H., Esfandyari, M., & Pourayoubi, M. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Green and Sustainable Chemistry. [Link]

• Rawat, A., & Rawat, S. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. [Link]

• Arihant School of Pharmacy and Bio Research Institute. (2017, January 20). Stability Indicating HPLC Method for Simultaneous Estimation of Pregabalin and Methylcobalamin from Combined Dosage Form. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Vukkum, P., Babu, J. M., & Muralikrishna, R. (2015). Stress Degradation Behavior of Pregabalin , Identification of Degradation Impurities and Development of Stability Indicating Uplc Method. Semantic Scholar. [Link]

• ResearchGate. (2022, June 8). (PDF) METHOD DEVELOPMENT, VALIDATION AND STABILITY INDICATING ASSAY PROCEDURE OF PREGABALIN BY USING RP-HPLC QR code. [Link]

• Bhujbal, A. S. (2023, May 8). Stability Indicating Assays Method for Simultaneous Estimation of Pregabalin and Mecobalamin in Combined Capsule Dosage form by. International Journal of Pharmaceutical Research and Applications. [Link]

• European Medicines Agency. (2015, May 26). Assessment report - Pregabalin Zentiva. [Link]

• Thomson Reuters. (n.d.). pregabalin. [Link]

• Vukkum, P., Babu, J. M., & Muralikrishna, R. (2015, June 1). STRESS DEGRADATION BEHAVIOR OF PREGABALIN, IDENTIFICATION OF DEGRADATION IMPURITIES AND DEVELOPMENT OF STABILITY INDICATING UPLC METHOD. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

• Andhra University. (2014, September 24). 0975-8232; P-ISSN: 2320-5148 International Journal of Pharmaceutical Sciences and Research 2241 IJPSR (2015), Vol. 6, Issue 6 (Review Article). [Link]

• Indian Journal of Chemistry. (n.d.). Note An efficient total synthesis of (±)-pregabalin. [Link]

• Lupine Publishers. (2018, February 15). Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. [Link]

• ResearchGate. (n.d.). Oxidative degradation studies chromatogram of NOR and PRE. [Link]

• IRJET. (n.d.). Simultaneous Estimation of Pregabalin and Methylcobalamin in a Marketed Formulation by using a Novel Gradient RP-HPLC Method. [Link]

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Minimizing di-tert-butyl dicarbonate related impurities

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most persistent challenges in peptide and organic synthesis: the management and minimization of di-tert-butyl dicarbonate (Boc₂O) related impurities.

While Boc₂O is a cornerstone reagent for amine protection due to the orthogonal stability of the resulting tert-butoxycarbonyl (Boc) group[1], its high reactivity and moisture sensitivity frequently lead to complex impurity profiles[2]. This guide bypasses generic advice, focusing instead on the mechanistic causality behind side reactions and providing self-validating, field-proven protocols to ensure high-purity synthetic outcomes.

Part 1: Mechanistic Insight into Boc₂O Impurities

To eliminate impurities, one must first understand their thermodynamic and kinetic origins. The reaction of an amine with Boc₂O proceeds via nucleophilic attack on the carbonyl carbon, followed by the elimination of a tert-butyl carbonate leaving group, which rapidly decarboxylates into carbon dioxide (CO₂) and tert-butanol (t-BuOH)[3].

While the standard pathway is straightforward, deviations in stoichiometry, temperature, or the introduction of hyper-nucleophilic catalysts like 4-dimethylaminopyridine (DMAP) can trigger divergent reaction pathways[4].

Mechanistic pathways of Boc2O reactions highlighting the divergence into common impurities.

Part 2: Troubleshooting Guides & FAQs

Q1: I consistently see residual Boc₂O in my ¹H NMR spectrum (a large singlet at ~1.45 ppm) even after extensive aqueous workups. How can I efficiently remove it without resorting to column chromatography?

A1: Unreacted Boc₂O is highly lipophilic and will co-extract with your product into organic solvents like ethyl acetate or dichloromethane[5]. While its boiling point is relatively low (~56°C at 0.5 mmHg)[1], prolonged exposure to high vacuum and heat can degrade sensitive products.

The Solution: Chemical quenching using Imidazole . Imidazole reacts rapidly with excess Boc₂O to form Boc-imidazole. Unlike Boc₂O, Boc-imidazole is highly sensitive to mild acids and is highly water-soluble[6][7]. By stirring the crude mixture with imidazole and subsequently washing with dilute acid (<0.5M HCl), the Boc-imidazole decomposes, and the imidazole is washed into the aqueous layer, leaving your pure product in the organic phase[7][8].

Q2: My LC-MS analysis shows a +100 Da mass adduct relative to my desired mono-Boc product. What is causing this, and how do I prevent it?

A2: A +100 Da mass shift indicates the addition of a second Boc group, resulting in N,N-di-Boc overprotection [4][9]. This typically occurs with unhindered primary amines when an excess of Boc₂O is used, or when the reaction is left stirring for prolonged periods after the primary amine has been consumed. Prevention:

• Strictly control stoichiometry to 1.05 – 1.10 equivalents of Boc₂O[10].

• Avoid the use of DMAP unless absolutely necessary, as it significantly lowers the activation energy for the second acylation event[4].

• Monitor the reaction in real-time via TLC or HPLC and quench immediately upon consumption of the starting material.

Q3: I added DMAP to accelerate the protection of a sterically hindered secondary amine, but I am isolating a complex mixture containing symmetrical ureas and isocyanates. Why did this happen?

A3: DMAP reacts with Boc₂O almost instantaneously to form a highly reactive Boc-pyridinium intermediate, accompanied by the rapid release of CO₂[3][11]. While this intermediate is a powerful acylating agent, it is prone to side reactions if the target amine is too sterically hindered to attack it quickly. Instead of forming the Boc-amine, the intermediate can decompose into isocyanates[4]. These isocyanates can then react with any unreacted amine or moisture in the system to form symmetrical ureas. Mitigation: If you must protect a hindered amine, omit DMAP. Instead, use a stronger base (like DIPEA) in a polar aprotic solvent (like DMF or DMSO) and elevate the temperature slightly (e.g., 40°C)[12].

Part 3: Data Presentation

Table 1: Common Boc₂O Impurities & Causality Mapping

Impurity	Structural/Mass Indicator	Primary Cause	Mechanistic Mitigation
Unreacted Boc₂O	¹H NMR: Singlet at ~1.45 ppm	Excess reagent used; incomplete conversion.	Quench with Imidazole or N,N-dimethylethylenediamine (DMEDA) prior to workup.
tert-Butanol (t-BuOH)	¹H NMR: Singlet at ~1.2 ppm	Moisture in solvent; natural byproduct of reaction.	Easily removed via high vacuum or repetitive co-evaporation with toluene.
N,N-Di-Boc Amine	LC-MS: +100 Da from target	Excess Boc₂O; prolonged reaction times; DMAP usage.	Limit Boc₂O to 1.05 eq; omit DMAP; lower reaction temperature to 0°C.
Isocyanates / Ureas	IR: Strong peak at ~2270 cm⁻¹	DMAP catalysis combined with hindered amines or low temps.	Avoid DMAP; ensure strictly anhydrous conditions.

Table 2: Chemical Scavengers for Excess Boc₂O Removal

Scavenger Reagent	Mechanism of Action	Post-Quench Removal Method	Best Use Case
Imidazole	Forms acid-sensitive Boc-imidazole.	Mild acidic aqueous wash (<0.5M HCl).	General organic synthesis; acid-stable products.
Trifluoroethanol (TFE)	Forms volatile mixed carbonates.	Evaporation under reduced pressure.	Acid-sensitive products where HCl washes are prohibited.
Polyamine Resins	Covalently binds excess Boc₂O to solid support.	Simple filtration.	Automated synthesis; highly sensitive substrates.

Part 4: Experimental Protocols

Protocol 1: Chemoselective Mono-Boc Protection (Minimizing Di-Boc)

This protocol utilizes a biphasic Schotten-Baumann-type system to maximize mono-protection while suppressing di-Boc formation.

• Preparation: Dissolve the primary amine (1.0 eq, 10 mmol) in a 1:1 mixture of 1,4-Dioxane and Water (40 mL total volume).

• Base Addition: Add Sodium Bicarbonate (NaHCO₃) (2.0 eq, 20 mmol) to the solution. Self-Validation: The solution should be mildly basic (pH ~8-9). Using a weak inorganic base prevents the base-catalyzed over-deprotonation of the resulting carbamate.

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Boc₂O Addition: Dissolve Boc₂O (1.05 eq, 10.5 mmol) in 5 mL of Dioxane. Add this solution dropwise over 15 minutes. Causality: Dropwise addition at 0°C prevents localized high concentrations of Boc₂O, drastically reducing the kinetic probability of di-Boc formation.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor CO₂ evolution (bubbling).

• Workup: Once TLC indicates consumption of the starting amine, concentrate the mixture under reduced pressure to remove Dioxane. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

Protocol 2: Imidazole Quench Workflow for Excess Boc₂O

To be used when NMR indicates residual Boc₂O post-reaction[7][8].

• Quench Initiation: To the crude reaction mixture dissolved in Ethyl Acetate or Dichloromethane, add Imidazole (1.5 equivalents relative to the estimated excess of Boc₂O).

• Stirring: Stir the mixture at room temperature for 15–30 minutes. Self-Validation: The formation of Boc-imidazole is rapid; prolonged stirring is unnecessary and may risk product degradation.

• Acidic Hydrolysis: Transfer the mixture to a separatory funnel. Wash the organic layer with cold, dilute Hydrochloric Acid (<0.5M HCl, 2 x 20 mL). Causality: The mild acid instantly hydrolyzes the Boc-imidazole and protonates the free imidazole, driving it entirely into the aqueous phase.

• Neutralization: Wash the organic layer once with saturated aqueous NaHCO₃ to neutralize any residual acid, followed by a brine wash.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure Boc-protected product.

Workflow for the chemical destruction and removal of excess Boc2O using Imidazole.

References

• Reddit Community: r/OrganicChemistry. (2021). Removal of excess boc anhydride.[Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP).[Link]

• RSC Publishing. (2013). Dual protection of amino functions involving Boc. RSC Advances.[Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

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Reference Data & Comparative Studies

Comparison of different amine protecting groups for pregabalin synthesis

Comparative Guide: Amine Protecting Groups in the Synthesis of (S)-Pregabalin

As a Senior Application Scientist, evaluating synthetic routes for active pharmaceutical ingredients (APIs) requires looking beyond basic reaction yields. We must analyze the mechanistic causality behind every reagent choice. In the synthesis of (S)-Pregabalin—a blockbuster lipophilic γ-aminobutyric acid (GABA) analogue used for neuropathic pain and epilepsy—the primary amine is highly reactive. Without strategic masking, it is prone to premature lactamization, oxidative degradation, and interference with transition-metal catalysts.

This guide objectively compares the performance of the three most prominent amine protecting groups used in pregabalin synthesis: Boc (tert-Butyloxycarbonyl), Cbz (Carboxybenzyl), and Acetyl (Ac).

Mechanistic Evaluation of Protecting Groups

Boc (tert-Butyloxycarbonyl): The Photoredox & Lactam Standard

The Boc group is the undisputed workhorse for modern, atom-economical pregabalin syntheses, particularly in photoredox catalysis and lactam-ring opening routes[1].

• Causality: The bulky tert-butyl moiety provides massive steric shielding, preventing the nitrogen lone pair from acting as a nucleophile. In photoredox-catalyzed decarboxylative alkylations, the Boc group is electronically crucial; it stabilizes the transient α-amino radical intermediate, preventing over-oxidation[2].

• Process Advantage: Boc is acid-labile. This allows process chemists to design telescoped sequences where a single refluxing step in 6N HCl simultaneously cleaves the Boc group and induces decarboxylation of malonate intermediates, yielding the free API in one pot[2].

Cbz (Carboxybenzyl): The Orthogonal Alternative

Cbz is deployed when the synthetic route features highly acid-sensitive functional groups (e.g., delicate chiral auxiliaries or specific ester intermediates) that would be destroyed by Boc deprotection conditions.

• Causality: Cbz relies on the benzyl-oxygen bond's susceptibility to hydrogenolysis. By using H₂ gas over a Palladium on Carbon (Pd/C) catalyst, the Cbz group is cleaved under entirely neutral conditions.

• Process Advantage: This orthogonality ensures that stereocenters established early in the synthesis are not epimerized by harsh acids or bases.

Acetyl (Ac): The Biocatalytic Key

While rarely used in purely chemical syntheses due to the harsh conditions required for its removal, the Acetyl group shines in chemoenzymatic routes[3].

• Causality: In kinetic resolution workflows, racemic pregabalin precursors are N-acetylated. Acylase enzymes have evolved to recognize the amide bond of N-acetyl groups, mimicking their natural peptide substrates. The enzyme stereoselectively hydrolyzes the acetyl group of the (S)-enantiomer, leaving the (R)-enantiomer untouched.

• Process Advantage: Enables highly enantioselective (>99% ee) resolution in aqueous media at ambient temperatures[3].

Quantitative Performance Comparison

The following table summarizes the quantitative performance metrics of these protecting groups based on standard process chemistry data.

Protecting Group	Typical Yield (Protection)	Typical Yield (Deprotection)	Deprotection Conditions	Atom Economy / E-Factor Impact	Key Synthetic Advantage for Pregabalin
Boc	95–99%	92–96%	6N HCl or TFA, Reflux/RT	High (Enables 1-pot cascade deprotection/decarboxylation)	Stabilizes α-amino radicals; prevents lactamization.
Cbz	90–95%	88–94%	H₂ (1 atm), Pd/C, MeOH	Moderate (Requires heavy metal catalyst recovery)	Orthogonal to acid/base sensitive intermediates.
Acetyl	85–90%	40–45%(Max 50% via resolution)	Acylase (Enzymatic), pH 7.5	Excellent (Aqueous waste, biodegradable)	Highly specific for biocatalytic kinetic resolution.

Visualizations of Synthetic Workflows

Figure 1: Divergent synthetic workflows for (S)-Pregabalin utilizing distinct amine protecting groups.

Figure 2: Mechanistic pathway of photoredox decarboxylative alkylation using Boc-glycine.

Experimental Protocol: Boc-Directed Photoredox Alkylation

To demonstrate a self-validating system, the following protocol details the photoredox-catalyzed decarboxylative alkylation of Boc-glycine to form the pregabalin precursor, adapted from MacMillan's highly efficient route[2].

Objective: Synthesis of the Boc-protected pregabalin malonate precursor via visible-light conjugate addition.

Step-by-Step Methodology:

• Reagent Assembly: In a flame-dried Schlenk tube, combine Boc-glycine (1.0 equiv), 3-methylbutylidene malonate (1.5 equiv), K₂HPO₄ (2.0 equiv), and the photocatalyst Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%).

  • Causality Note: K₂HPO₄ is explicitly chosen over stronger bases to selectively deprotonate the carboxylic acid without triggering unwanted aldol condensations of the malonate[2].

• Solvent & Degassing: Dissolve the mixture in anhydrous DMF to achieve a 0.2 M concentration. Subject the solution to three rigorous freeze-pump-thaw cycles.

  • Causality Note: Dissolved oxygen rapidly quenches the excited Ir(III) triplet state via energy transfer. Failure to degas will result in near-zero conversion.

• Irradiation: Backfill the Schlenk tube with Argon and seal it. Irradiate the vigorously stirred solution using a standard 26 W compact fluorescent light (CFL) bulb at room temperature for 24 hours[2].

• In-Process Validation: Monitor the reaction via LC-MS. The system validates its own progression when the mass corresponding to the Boc-glycine starting material ( [M+H]+ 176) disappears entirely, replaced by the product mass.

• Workup & Isolation: Quench the reaction with deionized water and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to afford the Boc-protected malonate precursor (Typical yield: ~96%)[2].

• Telescoped Deprotection: Treat the isolated intermediate with 6N HCl at reflux. The strongly acidic conditions will simultaneously cleave the Boc group (releasing isobutylene and CO₂) and induce decarboxylation of the malonate, yielding racemic Pregabalin in a highly atom-economical cascade[2].

References

• Title: Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)
• Title: Stereoselective and efficient synthesis of (S)
• Source: Organic Process Research & Development (acs.org)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Alternative Synthetic Routes to (S)-Pregabalin Avoiding Boc Protection: A Comparative Guide

The Case Against Boc Protection in Pregabalin Synthesis

(S)-Pregabalin is a blockbuster lipophilic γ-aminobutyric acid (GABA) analogue extensively prescribed for the treatment of epilepsy, neuropathic pain, and generalized anxiety disorder[1]. From a pharmacological perspective, (S)-pregabalin exerts its neuromodulatory effects by selectively binding to the α2δ subunit of presynaptic voltage-gated calcium channels (VGCCs). This binding reduces calcium influx, thereby attenuating the release of excitatory neurotransmitters such as glutamate[1].

Fig 1. Neuromodulatory signaling pathway of (S)-Pregabalin.

Historically, the asymmetric synthesis of (S)-pregabalin relied heavily on the early installation of the amine group. To prevent unwanted side reactions during subsequent homologation or resolution steps, the amine required masking with a tert-butyloxycarbonyl (Boc) protecting group[2].

However, Boc protection introduces severe inefficiencies to the manufacturing process:

• Poor Atom Economy: It requires stoichiometric amounts of di-tert-butyl dicarbonate, generating tert-butanol and CO₂ as chemical waste.

• Step Economy: It adds two mandatory synthetic steps (protection and acidic deprotection).

• Product Degradation: The harsh acidic conditions (e.g., HCl or TFA) required for Boc removal can degrade sensitive intermediates and necessitate a final neutralization step to isolate the zwitterionic amino acid.

Modern synthetic chemistry has pivoted towards 3[3]. By installing the stereocenter early and generating the amine functionality in the absolute final step—typically via the reduction of a nitrile or nitro precursor—the need for Boc protection is entirely circumvented. This guide evaluates three field-proven, Boc-free synthetic routes.

Route 1: Chemoenzymatic Desymmetrization (Nitrilase Catalysis)

Concept & Causality

Biocatalysis offers unparalleled stereocontrol under mild, aqueous conditions. In this route, an immobilized nitrilase enzyme is used to selectively hydrolyze the (S)-enantiomer of racemic isobutylsuccinonitrile (IBSN) directly into (S)-3-cyano-5-methylhexanoic acid ((S)-CMHA)[4]. Because the amine precursor (the nitrile) remains unreactive during the enzymatic hydrolysis of the adjacent nitrile group, no protecting group is needed. The unreacted (R)-IBSN is continuously racemized and recycled, pushing the theoretical yield toward 100% and drastically lowering the E-factor[5].

Experimental Protocol

• Step 1 (Enzymatic Hydrolysis): Suspend IBSN (700 mM) in Tris-HCl buffer (0.5 M, pH 8.0). Add epoxy-resin immobilized nitrilase (100 g/L)[5].

• Step 2 (Incubation): Stir the mixture at 30 °C for 8 hours. The enzyme selectively hydrolyzes the (S)-nitrile group, yielding (S)-CMHA with 45.3% conversion and 99.5% ee[5].

• Step 3 (Separation & Recycling): Filter to recover the immobilized enzyme (reusable for >10 batches). Extract the aqueous phase to separate unreacted (R)-IBSN, which is sent to a continuous flow racemization reactor using sodium ethoxide at elevated temperatures[5].

• Step 4 (Hydrogenation): Transfer the aqueous (S)-CMHA solution to a stirred autoclave. Add 15% w/w Raney Nickel T1. Flush with nitrogen, then pressurize with H₂ to 2.0 MPa.

• Step 5 (Reduction): Stir at 600 rpm at 25 °C for 10 hours. The nitrile is reduced directly to the primary amine, yielding (S)-pregabalin without intermediate protection[5].

Route 2: Transition-Metal Asymmetric Hydrogenation

Concept & Causality

This route utilizes a chiral transition-metal catalyst to establish the stereocenter via the asymmetric hydrogenation of a prochiral cyano-alkene. By employing a rhodium complex with a chiral ligand like (R,R)-Me-DuPHOS, the catalyst dictates the facial selectivity of hydride addition across the double bond. The cyano group remains intact during this step and is subsequently reduced to the amine. The absence of a pre-existing amine eliminates the need for Boc protection, allowing for a highly streamlined process[6].

Experimental Protocol

• Step 1 (Substrate Preparation): Prepare the prochiral substrate, 3-cyano-5-methylhex-3-enoic acid (typically as a carboxylate salt)[6].

• Step 2 (Asymmetric Hydrogenation): In a high-pressure reactor, dissolve the substrate in a degassed solvent (e.g., methanol). Add the chiral catalyst [(R,R)-Me-DuPHOS]Rh(COD)+ BF4- (typically 0.1–1.0 mol%).

• Step 3 (Pressurization): Pressurize the vessel with H₂ gas and stir at room temperature until hydrogen uptake ceases. This yields (S)-3-cyano-5-methylhexanoate in >95% ee.

• Step 4 (Nitrile Reduction): Introduce a heterogeneous nickel catalyst (e.g., sponge Ni) to the same reactor or a subsequent vessel. Increase H₂ pressure to reduce the nitrile to the primary amine[6].

• Step 5 (Isolation): Acidify/neutralize the mixture to precipitate enantiopure (S)-pregabalin[6].

Route 3: Bifunctional Organocatalysis (Michael Addition)

Concept & Causality

Organocatalysis avoids heavy metals entirely. A bifunctional chiral thiourea catalyst simultaneously activates both an electrophile and a nucleophile. The thiourea moiety hydrogen-bonds to the nitro group of an alkene (increasing its electrophilicity), while a basic tertiary amine on the catalyst deprotonates a malonate nucleophile[2]. This highly structured transition state ensures high enantioselectivity. The nitro group serves as a latent amine, avoiding Boc protection, and is reduced to the amine in the final step[7].

Experimental Protocol

• Step 1 (Michael Addition): Dissolve (E)-4-methyl-1-nitro-1-pentene (100 mol%) and diethyl malonate (1.5 equiv) in dichloromethane (1 M)[2].

• Step 2 (Catalysis): Add a quinidine-derived chiral thiourea catalyst (10 mol%). Stir at room temperature for 23 hours[2].

• Step 3 (Purification): Isolate the (S)-nitro intermediate via column chromatography (Yields ~84%, ~75-81% ee)[7].

• Step 4 (Reduction & Decarboxylation): Hydrogenate the nitro group using Raney-Ni and H₂ to form the amine. Subsequent hydrolysis of the malonate esters and thermal decarboxylation yields crude (S)-pregabalin[2].

• Step 5 (Enantioenrichment): Recrystallize the free amino acid from a 30% 2-propanol/water mixture to upgrade the enantiomeric purity to >99% ee[2].

Quantitative Performance Comparison

Metric	Chemoenzymatic (Nitrilase)	Asymmetric Hydrogenation	Organocatalytic Michael Addition
Key Catalyst	Immobilized Nitrilase	Rh-(R,R)-Me-DuPHOS	Chiral Thiourea (Quinidine-derived)
Latent Amine Precursor	Nitrile (-CN)	Nitrile (-CN)	Nitro (-NO₂)
Boc Protection Required?	No	No	No
Enantiomeric Excess (ee)	99.5% (Direct)	>95% (Direct)	81% (Upgraded to >99% via crystallization)
Overall Yield	~62.0% (with recycling)	~41.5%	~59.0%
Industrial Scalability	Very High (Continuous flow)	High (Requires specialized high-pressure equipment)	Moderate (Requires chromatography/crystallization)

Workflow Visualization

Fig 2. Workflow comparison of Boc-free synthetic routes to (S)-Pregabalin.

References

• Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization. ACS Publications. 5

• Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile. Organic Process Research & Development. 4

• Improved Enantioselective enzymatic synthesis of (S) – Pregabalin. ResearchGate.1

• Enantioselective formal synthesis of pregabalin with bifunctional acid/base organocatalysts. Middle East Technical University. 7

• Asymmetric synthesis of pregabalin - EP1250311B1. Google Patents.

• Green and efficient synthesis method of pregabalin - CN109232311B. Google Patents. 3

• A Simple Organocatalytic Enantioselective Synthesis of Pregabalin. Aalto University.2

• An Enantioselective Synthesis of (S)-(+)-3-Aminomethyl-5-methylhexanoic Acid via Asymmetric Hydrogenation. ResearchGate. 6

Sources

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• 2. acris.aalto.fi [acris.aalto.fi]
• 3. CN109232311B - Green and efficient synthesis method of pregabalin - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]

A Senior Application Scientist's Guide to the Full Validation of Analytical HPLC Methods for (S)-N-Boc Pregabalin Methyl Ester

This guide provides an in-depth, scientifically grounded framework for the complete validation of a chiral High-Performance Liquid Chromatography (HPLC) method for (S)-N-Boc Pregabalin Methyl Ester. As a critical intermediate in the synthesis of Pregabalin, ensuring the enantiomeric purity of this compound is paramount. The analytical method used to quantify the desired (S)-enantiomer and its unwanted (R)-enantiomer must be rigorously proven to be fit for its intended purpose.

This document moves beyond a simple checklist of validation parameters. It delves into the causality behind each experimental choice, reflecting the logic of a seasoned analytical scientist. The protocols described herein are designed to be self-validating systems, providing a comprehensive data package that ensures scientific integrity and meets stringent regulatory expectations as outlined by the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).[1][2][3]

Part 1: The Analytical Imperative & The Reference HPLC Method

(S)-N-Boc Pregabalin Methyl Ester possesses a single chiral center. In pharmaceutical synthesis, controlling stereochemistry is critical, as different enantiomers can have vastly different pharmacological or toxicological profiles.[4] Therefore, the primary analytical objective is to develop a method capable of separating and accurately quantifying the (S)-enantiomer from its (R)-enantiomer impurity.

While Pregabalin itself lacks a strong UV chromophore, often necessitating derivatization for detection, the N-Boc protecting group on this intermediate may provide sufficient UV absorbance for direct analysis, simplifying the procedure.[5][6]

The Reference Chiral HPLC Method: A Foundational Protocol

The following protocol serves as our reference method for validation. The choice of a polysaccharide-based chiral stationary phase (CSP) is deliberate; these columns are known for their broad applicability and excellent resolving power for a wide range of chiral compounds.[4]

Parameter	Condition	Rationale
Instrument	HPLC or UPLC system with UV/PDA Detector	Standard equipment in any QC laboratory.
Column	Chiral Stationary Phase (e.g., Cellulose or Amylose-based, 250 x 4.6 mm, 5 µm)	Proven class of columns for robust enantiomeric separations.[4]
Mobile Phase	Isocratic: n-Hexane / Isopropanol / Trifluoroacetic Acid (90:10:0.1, v/v/v)	A common normal-phase system for polysaccharide CSPs, offering good selectivity. TFA is added to improve peak shape.
Flow Rate	1.0 mL/min	A standard flow rate that balances analysis time and column pressure.
Column Temperature	25°C	Controlled temperature ensures retention time reproducibility.
Detection Wavelength	210 nm	Wavelength for detecting the carbamate group in the N-Boc moiety.
Injection Volume	10 µL	A typical volume to avoid column overloading.
Diluent	Mobile Phase	Ensures compatibility with the chromatographic system and good peak shape.

System Suitability Testing (SST): The Daily Method Health Check

Before any validation or sample analysis, the system's fitness must be confirmed. SST is a non-negotiable part of the workflow, ensuring the chromatographic system is performing as expected on that specific day.[7]

SST Protocol:

• Prepare a System Suitability Solution containing both the (S)- and (R)-enantiomers at a concentration that allows for clear detection of the minor enantiomeric peak (e.g., the (S)-enantiomer at the working concentration and the (R)-enantiomer at the specification limit, such as 0.15%).

• Perform five replicate injections of the SST solution.

SST Parameter	Acceptance Criterion	Justification
Resolution (Rs)	Rs > 2.0 between (S) and (R) peaks	Ensures baseline separation for accurate integration and quantification of each enantiomer. A value of >1.7 is often considered the minimum for baseline resolution.[7]
Tailing Factor (T)	T ≤ 1.5 for the (S)-enantiomer peak	Confirms good peak symmetry, which is essential for accurate peak integration.
Repeatability (%RSD)	%RSD of the peak area for the (S)-enantiomer ≤ 2.0%	Demonstrates the precision of the instrument's injection system.

Part 2: Full Method Validation: An Evidence-Based Approach

Method validation is the process of generating documented evidence that a procedure is suitable for its intended purpose.[1] The following sections detail the experimental execution and rationale for each validation parameter as mandated by ICH Q2(R1).[1][8]

Specificity

The "Why": Specificity demonstrates that the method can unequivocally assess the analyte in the presence of other components that may be present, such as impurities, degradants, or placebo components. For a chiral method, this primarily means proving the separation of the two enantiomers and ensuring no other process impurities co-elute.[4]

Experimental Protocol:

• Enantiomeric Specificity: Inject solutions of the individual (S)-enantiomer, the (R)-enantiomer, and a mixture of both to confirm their respective retention times and the method's ability to separate them.

• Forced Degradation: Subject a solution of the (S)-N-Boc Pregabalin Methyl Ester to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Analyze the stressed samples. Use a Photodiode Array (PDA) detector to perform peak purity analysis on the main (S)-enantiomer peak in both unstressed and stressed samples.

Acceptance Criteria:

• The (R)-enantiomer is baseline resolved from the (S)-enantiomer (Rs > 2.0).

• No co-elution of degradation products or process impurities at the retention time of either enantiomer.

• The peak purity index for the (S)-enantiomer peak should be close to unity, indicating spectral homogeneity.

Linearity & Range

The "Why": Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response over a specified range. The range is the interval over which the method is shown to be linear, accurate, and precise.[1]

Experimental Protocol:

• Prepare a series of at least five standard solutions of the (R)-enantiomer (as the impurity) spanning from the Limit of Quantitation (LOQ) to 150% of the specification limit (e.g., from LOQ to 0.225% if the limit is 0.15%).

• Inject each solution in triplicate.

• Plot the mean peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999.

• Y-intercept: Should be insignificant relative to the response at 100% of the target concentration.

• Visual Inspection: The data points should not show significant deviation from the best-fit line.

Level	Concentration (Example)
1	LOQ
2	50% of Specification Limit
3	100% of Specification Limit
4	120% of Specification Limit
5	150% of Specification Limit

Accuracy

The "Why": Accuracy measures the closeness of the experimental value to the true value. It is determined by spiking the main substance with known quantities of the impurity (the (R)-enantiomer).[7]

Experimental Protocol:

• Prepare a bulk solution of the pure (S)-enantiomer.

• Spike this solution with the (R)-enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze all nine samples and calculate the percentage recovery for the (R)-enantiomer.

Acceptance Criteria:

• The mean percent recovery should be within 90.0% to 110.0% at each concentration level.

Spike Level	Theoretical Conc. (%)	N	Acceptance Criteria (% Recovery)
Low	50%	3	90.0 - 110.0
Medium	100%	3	90.0 - 110.0
High	150%	3	90.0 - 110.0

Precision

The "Why": Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is assessed at two levels: Repeatability and Intermediate Precision.[1][9]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six individual test samples of the (S)-enantiomer spiked with the (R)-enantiomer at 100% of the specification limit.

  • Analyze all six samples on the same day, with the same analyst and instrument.

  • Calculate the %RSD of the results for the (R)-enantiomer.

• Intermediate Precision (Ruggedness):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both sets of experiments.

Acceptance Criteria:

• Repeatability: %RSD ≤ 10.0% for the impurity quantification.

• Intermediate Precision: The overall %RSD from both sets of data should also meet the precision criteria.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

The "Why": LOD is the lowest amount of analyte that can be detected but not necessarily quantified. LOQ is the lowest amount that can be quantified with acceptable precision and accuracy.[9]

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for the LOD.

• Determine the concentration that yields an S/N ratio of approximately 10:1 for the LOQ.

• Confirm the LOQ by injecting six replicate preparations at this concentration and verifying that the precision (%RSD) is acceptable (typically ≤ 15%).

Acceptance Criteria:

• LOD: S/N ratio ≈ 3:1.

• LOQ: S/N ratio ≈ 10:1, with acceptable precision (%RSD ≤ 15%).

Robustness

The "Why": Robustness testing demonstrates the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[1]

Experimental Protocol:

• Prepare a system suitability solution or a spiked sample.

• Analyze the sample while systematically varying key parameters one at a time.

Parameter	Original Value	Variation 1	Variation 2
Flow Rate	1.0 mL/min	0.9 mL/min (-10%)	1.1 mL/min (+10%)
Column Temp.	25°C	23°C (-2°C)	27°C (+2°C)
Mobile Phase %	90:10 (Hexane:IPA)	92:8	88:12

Acceptance Criteria:

• System suitability parameters (Resolution, Tailing Factor) must still be met under all varied conditions.

• The reported values should not significantly change, demonstrating the method's resilience.

Part 3: Visualizing the Validation Framework

Diagrams are essential for conceptualizing complex processes. The following Graphviz diagrams illustrate the validation workflow and the logical relationships between the core validation parameters.

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. scribd.com [scribd.com]
• 3. USP <1225> Method Validation - BA Sciences [basciences.com]
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• 5. asianpubs.org [asianpubs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. scribd.com [scribd.com]

Chiral HPLC Analysis for the Enantiomeric Purity of (S)-N-Boc Pregabalin Methyl Ester: A Comparative Guide

As a Senior Application Scientist, selecting the optimal analytical strategy for chiral drug intermediates requires balancing chromatographic resolution with method robustness. Pregabalin, a widely prescribed anticonvulsant, derives its pharmacological efficacy exclusively from its (S)-enantiomer. Consequently, regulatory agencies mandate rigorous control of its enantiomeric purity[1].

Direct chiral separation of underivatized pregabalin presents significant analytical hurdles: its zwitterionic nature leads to poor solubility in normal-phase eluents, and the absence of a strong UV chromophore severely limits detection sensitivity[2]. To engineer a more robust analytical system, scientists frequently analyze its protected intermediate, (S)-N-Boc Pregabalin Methyl Ester . Derivatization masks the polar amino and carboxylic acid termini, enhancing solubility in organic mobile phases and introducing carbamate and ester moieties that act as prime hydrogen-bonding sites for Chiral Stationary Phases (CSPs).

This guide objectively compares the performance of leading polysaccharide-based CSPs for this application and provides a self-validating experimental protocol.

Mechanistic Rationale: Amylose vs. Cellulose CSPs

In normal-phase chiral HPLC, enantiomeric resolution is governed by the formation of transient, reversible diastereomeric complexes between the analyte and the chiral selector. The structural backbone of the polysaccharide dictates the geometry of the chiral cavity:

• Amylose-based CSPs (e.g., Chiralpak AD-H): Amylose forms a tightly coiled helical structure. The derivatized phenylcarbamate groups line this helical groove, offering a highly structured pocket. The N-Boc group of the pregabalin intermediate fits into this cavity, engaging in strong dipole-dipole and hydrogen-bonding interactions.

• Cellulose-based CSPs (e.g., Chiralcel OD-H): Cellulose possesses a more linear, extended conformation. This alters the spatial presentation of the hydrogen-bond donors (N-H) and acceptors (C=O). For N-Boc Pregabalin Methyl Ester, the linear cellulose backbone often provides superior steric discrimination between the (R) and (S) enantiomers, yielding wider peak separation[3].

Comparative Performance Data

The following table summarizes the quantitative chromatographic performance of these two primary alternatives based on established literature parameters for pregabalin intermediates[3].

Parameter	Chiralcel OD-H (Cellulose-based)	Chiralpak AD-H (Amylose-based)
Chiral Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)
Optimal Mobile Phase	n-Hexane / Isopropanol (98:2 v/v)	n-Hexane / Isopropanol (90:10 v/v)
Flow Rate	0.8 mL/min	1.0 mL/min
UV Detection	280 nm	210 nm
Retention Time (Minor/R)	7.9 min	6.5 min
Retention Time (Major/S)	10.8 min	8.2 min
Resolution ( Rs​ )	> 2.5	~ 2.1
Analytical Advantage	Superior baseline resolution; ideal for trace (R)-enantiomer quantification.	Faster elution profile; suitable for high-throughput screening.

Experimental Workflow & Methodology

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . By mandating a System Suitability Test (SST) prior to sample analysis, you verify the thermodynamic integrity of the column before committing precious samples.

Workflow for Chiral HPLC determination of enantiomeric excess of Pregabalin intermediates.

Step-by-Step Protocol (Optimized for Chiralcel OD-H)

1. Mobile Phase Preparation

• Action: Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 98:2 (v/v) ratio. Degas ultrasonically for 15 minutes.

• Causality: The highly non-polar mobile phase forces the analyte to interact heavily with the polar carbamate sites on the CSP. Even a 1% deviation in IPA concentration will drastically shift the equilibrium of the diastereomeric complex, altering retention times.

2. System Suitability Testing (SST) - Validation Step

• Action: Dissolve 1.0 mg of a racemic reference standard, (R/S)-N-Boc Pregabalin Methyl Ester, in 1.0 mL of mobile phase. Inject 10 µL.

• Acceptance Criteria: The resolution ( Rs​ ) between the (R) and (S) peaks must be ≥2.0 .

• Causality: This step proves the column has not suffered from stationary phase stripping or moisture contamination (which masks hydrogen-bonding sites).

3. Sample Preparation

• Action: Accurately weigh 10.0 mg of the (S)-N-Boc Pregabalin Methyl Ester test batch. Dissolve entirely in 10.0 mL of the mobile phase.

• Causality: Matching the sample diluent exactly to the mobile phase prevents refractive index disturbances and peak distortion at the solvent front, ensuring accurate integration of early-eluting impurities.

4. Chromatographic Execution

• Action: Set the column oven to exactly 25 °C. Set flow rate to 0.8 mL/min. Monitor UV absorbance at 280 nm.

• Causality: Chiral recognition is an enthalpy-driven process. Strict thermodynamic control at 25 °C ensures the binding constants remain stable. Higher temperatures increase longitudinal diffusion but decrease the strength of the chiral interaction, ultimately collapsing resolution.

5. Data Analysis

• Action: Integrate the area under the curve (AUC) for both the minor (R) and major (S) peaks. Calculate the enantiomeric excess (% ee) using the formula:

  %ee=Area(S)​+Area(R)​Area(S)​−Area(R)​​×100

References

• European Medicines Agency (EMA). "Assessment report - Pregabalin Zentiva." EMA Public Assessment Reports. Available at:[Link]

• Pérez-Mencia, et al. "Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection." Journal of Chromatography A (2016). Available at:[Link]

• Porta, R., et al. "Enantioselective Organocatalysis in Microreactors: Continuous Flow Synthesis of a (S)-Pregabalin Precursor and (S)-Warfarin." Molecules (2015). Available at:[Link]

Sources

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• 2. Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide: Comparing HPLC and GC-MS for the Analysis of Pregabalin Intermediates

Introduction: The Critical Role of Intermediate Analysis in Pregabalin Synthesis

Pregabalin, chemically known as (S)-3-(aminomethyl)-5-methylhexanoic acid, is a potent anticonvulsant and analgesic agent.[1][2] It is a structural analogue of the neurotransmitter gamma-aminobutyric acid (GABA) and is widely prescribed for epilepsy, neuropathic pain, and anxiety disorders.[1][3] The synthesis of pregabalin is a multi-step process where the purity of the final Active Pharmaceutical Ingredient (API) is paramount for its safety and efficacy.[4] Controlling and monitoring process-related impurities and synthetic intermediates is a non-negotiable aspect of pharmaceutical quality control. The presence of even trace amounts of impurities, such as the 4-ene impurity, lactam impurity, or amine amide impurity, can significantly impact the drug's quality and safety profile.[5][6]

Therefore, robust and reliable analytical methods are essential for quantifying these intermediates. The two most powerful chromatographic techniques in the pharmaceutical analyst's arsenal are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an in-depth comparison of these two techniques, grounded in experimental principles, to help researchers and drug development professionals select the most appropriate method for the analysis of pregabalin intermediates.

Pillar 1: Foundational Principles of Each Technique

Understanding the core mechanics of HPLC and GC-MS is crucial to appreciating their respective strengths and limitations for this specific application.

• High-Performance Liquid Chromatography (HPLC): HPLC is a separation technique that relies on a liquid mobile phase to transport a sample through a column packed with a solid stationary phase.[7][8] The separation is based on the differential partitioning of analyte molecules between the two phases. Because this process typically occurs at or near ambient temperature, HPLC is exceptionally well-suited for compounds that are non-volatile, polar, or thermally unstable—a category that includes most pharmaceutical APIs and their intermediates, including pregabalin.[8][9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a hybrid technique that first separates components of a mixture using gas chromatography and then provides mass analysis for identification and quantification.[11] GC is designed exclusively for compounds that are volatile and thermally stable, as the sample must be vaporized in a high-temperature injection port to be carried through the column by an inert gas mobile phase.[7][9] The coupling with a mass spectrometer makes it a gold standard for the definitive identification of unknown volatile compounds.[9]

Pillar 2: Head-to-Head Comparison for Pregabalin Intermediate Analysis

The choice between HPLC and GC-MS is dictated by the physicochemical properties of the analytes. Pregabalin and its intermediates, being amino acids, present a clear case study for this decision-making process.

Analyte Suitability & The Derivatization Dilemma

• HPLC: Pregabalin is an amphoteric amino acid, making it polar, non-volatile, and prone to degradation at high temperatures.[12][13] These properties make HPLC the inherently more suitable and direct method of analysis.[8][9] The analysis can be performed at ambient temperatures, preserving the integrity of the analytes.

• GC-MS: Direct analysis of pregabalin and its polar intermediates by GC-MS is fraught with challenges. Their low volatility prevents them from being effectively vaporized and carried through the GC column.[12][13] Furthermore, the high temperatures of the GC injection port can cause the pregabalin molecule to undergo intramolecular cyclization, forming its corresponding lactam, which would lead to inaccurate quantification of the actual process impurity.[12][13]

  To overcome these hurdles, chemical derivatization is mandatory for GC-MS analysis. This process involves chemically modifying the analyte to increase its volatility and thermal stability. For pregabalin, this typically involves a two-step process:

  • Esterification: The carboxylic acid group is "capped," often by methylation.[12][13]

  • Acylation: The primary amine group is derivatized, for example, using ethyl chloroformate (ECF).[3][14]

  While derivatization enables GC-MS analysis, it introduces complexity, increases sample preparation time, and is a potential source of analytical variability.

Sample Preparation Complexity

• HPLC: The workflow is typically straightforward. A sample is weighed, dissolved in a suitable diluent (often the mobile phase itself), filtered to remove particulates, and injected into the system.[5][6][15] This simplicity reduces the chances of sample handling errors and is conducive to high-throughput environments.

• GC-MS: The workflow is significantly more involved due to the required derivatization. It includes the initial dissolution of the sample, the addition of derivatizing reagents, heating or incubation to ensure the reaction goes to completion, and often a liquid-liquid extraction step to isolate the derivatized analyte from excess reagents and by-products before injection.[16][17]

Separation, Specificity, and Sensitivity

• HPLC: Reversed-phase HPLC using C18 or similar columns provides excellent separation for pregabalin and its various polar and non-polar impurities.[5][18] Detection is commonly achieved using a UV detector. Since pregabalin lacks a strong chromophore, detection is performed at a low wavelength (e.g., 210 nm), which can sometimes compromise sensitivity and subject the analysis to interference from other compounds that absorb at this wavelength.[5] For higher sensitivity and specificity, coupling HPLC with a mass spectrometer (LC-MS) is the definitive solution.[17]

• GC-MS: GC is renowned for its high separation efficiency, producing very sharp and narrow peaks.[8] The key advantage of GC-MS is the mass spectrometer, which acts as a highly specific detector. It provides structural information based on the analyte's mass-to-charge ratio and fragmentation pattern, allowing for confident peak identification and the elucidation of unknown impurity structures.[11] In Selected Ion Monitoring (SIM) mode, GC-MS can achieve very low limits of detection (LOD), often in the ng/mL range.[16][19]

Pillar 3: Data-Driven Performance Metrics

The following tables summarize the key differences and typical performance data derived from published methods.

Table 1: Qualitative Comparison of HPLC and GC-MS for Pregabalin Intermediates

Feature	HPLC	GC-MS
Analyte Suitability	Excellent. Ideal for non-volatile, polar amino acids.	Poor (without derivatization). Requires chemical modification.
Sample Preparation	Simple and direct (dissolve, filter, inject).	Complex and multi-step (derivatization, extraction).
Risk of Artifacts	Low. Analysis at ambient temperature.	Moderate. Thermal degradation and derivatization side-products.
Separation Efficiency	Good to excellent (UPLC offers higher efficiency).	Very high, leading to sharp, narrow peaks.
Detector Specificity	Moderate (UV) to High (MS).	Very High. Mass spectra provide structural confirmation.
Sensitivity	Good (UV), Excellent (MS).	Excellent, especially in SIM mode.
Analysis Speed	Moderate; can be fast with UPLC systems.	Generally fast run times, but offset by long sample prep.
Cost per Sample	Higher due to solvent consumption.[8]	Lower due to use of inexpensive carrier gas.[8]

Table 2: Typical Quantitative Performance Data

Parameter	HPLC Method (UV Detection)	GC-MS Method (with Derivatization)
Linearity (r²)	> 0.999[15]	> 0.999[16][17]
Limit of Detection (LOD)	~0.25 µg/mL[20]	~200 ng/mL[19]
Limit of Quantification (LOQ)	~1.0 µg/mL[20]	0.36 µg/mL[16][17]
Precision (%RSD)	< 2%[5][20]	< 10%[16][17]
Accuracy (% Recovery)	97-103%[20]	98.26 ± 4.19%[16]

Note: Values are representative and can vary based on the specific method, instrumentation, and analyte.

Visualizing the Workflows

The following diagrams illustrate the procedural differences between the two analytical approaches.

Caption: A streamlined workflow for HPLC analysis of pregabalin intermediates.

Sources

• 1. Pregabalin - Wikipedia [en.wikipedia.org]
• 2. Pregabalin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. scispace.com [scispace.com]
• 4. Pregabalin [sitem.herts.ac.uk]
• 5. ijcps.com [ijcps.com]
• 6. Cost-Effective Isolation of a Process Impurity of Pregabalin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. amptechfl.com [amptechfl.com]
• 8. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 11. What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy | MtoZ Biolabs [mtoz-biolabs.com]
• 12. Enantiomeric Identification of Pregabalin by GC-MS via Methylation and S-TPC Chiral Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. jchr.org [jchr.org]
• 16. researchgate.net [researchgate.net]
• 17. semanticscholar.org [semanticscholar.org]
• 18. emergingstandards.usp.org [emergingstandards.usp.org]
• 19. probiologists.com [probiologists.com]
• 20. researchgate.net [researchgate.net]

Cost-Effectiveness Analysis of Pregabalin Synthesis Pathways: A Comparative Technical Guide

(S)-Pregabalin, the active pharmaceutical ingredient (API) in the blockbuster drug Lyrica®, is a γ-aminobutyric acid (GABA) analogue critical for treating neuropathic pain, epilepsy, and generalized anxiety disorder. Because its therapeutic efficacy is strictly tied to its (S)-enantiomer, achieving high enantiomeric excess (ee) at an industrial scale is paramount.

As drug development professionals scale up production, the selection of a synthetic route becomes a multifactorial decision balancing atom economy, enantioselectivity, reagent cost, and environmental impact (E-factor). This guide objectively analyzes the performance and cost-effectiveness of the three primary synthetic pathways: classical resolution, chemoenzymatic synthesis, and asymmetric hydrogenation.

The Baseline: First-Generation Classical Resolution

The first-generation commercial synthesis of pregabalin relied on the creation of a racemic mixture followed by classical resolution. While chemically straightforward, this method is inherently limited by its atom economy.

Mechanistic Causality & Cost Analysis

The process begins with a Knoevenagel condensation of isovaleraldehyde and diethyl malonate, followed by a Michael addition of cyanide to form a racemic precursor. The critical resolution step utilizes (S)-(+)-mandelic acid to form diastereomeric salts[BenchChem][1].

Economically, this route is highly inefficient. Without complex and costly racemization loops, 50% of the synthesized material (the (R)-enantiomer) is discarded. This drives the E-factor (kg waste per kg product) to an unsustainable ~86, making the raw material cost nearly 6 times higher than modern targets[DBU Green Chemistry][2]. The overall yield hovers between 25% and 29% after multiple recrystallizations.

Caption: Classical resolution workflow of racemic pregabalin using (S)-(+)-mandelic acid.

The Industry Standard: Second-Generation Chemoenzymatic Synthesis

To overcome the 50% yield ceiling of classical resolution, the industry shifted toward biocatalytic dynamic kinetic resolution. The most cost-effective variant utilizes a nitrilase-catalyzed hydrolysis combined with continuous flow racemization.

Mechanistic Causality & Cost Analysis

By immobilizing nitrilase on an epoxy resin, the enzyme is stabilized against high substrate concentrations (up to 700 mM of isobutylsuccinonitrile, IBSN), preventing protein leakage and emulsion issues during downstream processing[ACS Publications][3]. The enzyme selectively hydrolyzes the (S)-enantiomer to (S)-3-cyano-5-methylhexanoic acid ((S)-CMHA). Crucially, the unreacted (R)-IBSN is passed through a packed bed reactor with γ-alumina-based solid base catalysts (ASBCs) to continuously racemize and recycle the substrate. This self-validating loop pushes the total yield to >45% while slashing the E-factor from 86 to 17[ACS Publications][4].

Protocol 1: Nitrilase-Catalyzed Hydrolysis & Continuous Flow Racemization

• Biocatalyst Preparation: Immobilize nitrilase on epoxy resin (100 g/L dosage) to enhance operational stability and facilitate recovery.

• Enzymatic Hydrolysis: Suspend racemic IBSN at a high substrate loading of 700 mM in a Tris-HCl buffer. Maintain strictly at pH 8.0 and 35 °C to balance enzyme stability with reaction kinetics.

• Phase Separation: Extract the unreacted (R)-IBSN using an organic solvent. The highly enantioenriched (S)-CMHA (99.5% ee) remains in the aqueous phase.

• Continuous Racemization: Pump the recovered (R)-IBSN through a packed bed reactor containing ASBCs to regenerate racemic IBSN for the next cycle.

• Hydrogenation: Subject the purified (S)-CMHA to catalytic hydrogenation using a Raney-nickel catalyst (T-1). Critical Step: Add sodium hydroxide simultaneously to suppress the formation of secondary and tertiary amines, yielding pure (S)-Pregabalin.

Caption: Chemoenzymatic synthesis of (S)-Pregabalin via nitrilase hydrolysis and continuous flow racemization.

The Precision Alternative: Asymmetric Hydrogenation & Organocatalysis

For facilities lacking bioreactor infrastructure, direct asymmetric induction offers a highly precise alternative, bypassing the need for resolution altogether.

Mechanistic Causality & Cost Analysis

This pathway utilizes transition metal catalysts (e.g., Rhodium-Me-DuPHOS) or Cinchona-derived phase-transfer organocatalysts to enforce stereocontrol during the addition or hydrogenation phase[MDPI][5]. While the atom economy is nearly perfect and enantiomeric excess routinely exceeds 99%, the cost-effectiveness is heavily penalized by the exorbitant price of Rhodium and proprietary chiral ligands[ResearchGate][6]. Organocatalysis mitigates the heavy metal cost but often requires strict cryogenic conditions, increasing operational expenditures.

Protocol 2: Asymmetric Hydrogenation Workflow

• Substrate Preparation: Synthesize the prochiral substrate, 3-cyano-5-methylhex-3-enoic acid salt, via Knoevenagel condensation.

• Chiral Hydrogenation: Charge a high-pressure reactor with the substrate and a Rhodium-Me-DuPHOS catalyst. Pressurize with H₂ gas and stir until complete conversion to (S)-3-cyano-5-methylhexanoate is achieved (validated via chiral HPLC).

• Nitrile Reduction: Transfer the intermediate to a secondary reactor containing a heterogeneous nickel catalyst (e.g., sponge Ni). Hydrogenate the nitrile group to a primary amine.

• Purification: Filter the catalyst and crystallize the crude product to isolate pure (S)-Pregabalin.

Caption: Asymmetric hydrogenation pathway utilizing a Rhodium-Me-DuPHOS chiral catalyst.

Quantitative Performance & Cost-Effectiveness Comparison

To facilitate decision-making for process chemists, the following table summarizes the quantitative metrics of each synthesis pathway based on recent scale-up data:

Synthesis Pathway	Overall Yield (%)	Enantiomeric Excess (ee %)	E-Factor (kg waste/kg product)	Key Catalysts / Reagents	Cost-Effectiveness / Scalability
Classical Resolution	25 - 29%	>99% (post-recrystallization)	~86	(S)-(+)-Mandelic Acid	Low; 50% theoretical max yield without complex recycling loops.
Chemoenzymatic (Nitrilase)	40 - 45% (after one recycle)	99.5%	~17	Immobilized Nitrilase, ASBCs, Raney-Ni	High; excellent atom economy, green chemistry profile, low raw material inputs.
Asymmetric Hydrogenation	High (Step-dependent)	>99%	Moderate	Rh-Me-DuPHOS, Heterogeneous Ni	Moderate; highly efficient but hindered by expensive metal catalysts and ligands.
Organocatalysis	~54%	>99%	Moderate	Cinchona-derived phase-transfer catalyst	Moderate to High; avoids heavy metals but requires cryogenic or strict conditions.

Conclusion

While asymmetric hydrogenation provides elegant, direct access to the required stereocenter, the chemoenzymatic synthesis utilizing immobilized nitrilase coupled with continuous flow racemization stands as the most cost-effective and scalable pathway. By drastically reducing the E-factor to 17 and recycling the off-target enantiomer, this self-validating system represents the current gold standard for the industrial manufacturing of (S)-Pregabalin.

References

• Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization Source: ACS Publications URL:[Link]

• Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile Source: ACS Publications URL:[Link]

• Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study Source: MDPI URL:[Link]

• Green Chemistry at Pfizer: Pregabalin Synthesis Source: DBU URL:[Link]

• An Enantioselective Synthesis of (S)-(+)-3-Aminomethyl-5-methylhexanoic Acid via Asymmetric Hydrogenation Source: ResearchGate URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cms.dbu.de [cms.dbu.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic comparison between pregabalin and its Boc-protected methyl ester derivative

Executive Summary & Chemical Context

As a highly polar, zwitterionic γ -amino acid, Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid) presents unique analytical challenges. Its ionic lattice structure results in high melting points, poor volatility, and limited solubility in non-polar organic solvents. To facilitate advanced chromatographic separation (such as GC-MS) or to serve as a protected intermediate during complex API synthesis, pregabalin is frequently derivatized into its Boc-protected methyl ester form1[1].

This guide provides an authoritative, data-driven comparison of the spectroscopic profiles (NMR, FTIR, and MS) of pregabalin and its fully protected lipophilic derivative, explaining the causality behind the observed spectral shifts and outlining a self-validating protocol for its synthesis and characterization.

Causality in Analytical Derivatization

Understanding why we observe spectral differences requires examining the physical chemistry of the transformation:

• Disruption of the Zwitterion: Native pregabalin exists as an NH3+​ / COO− zwitterion. This creates a dense intermolecular hydrogen-bonding network. Derivatization covalently caps these functional groups, destroying the ionic lattice.

• Electronic Shielding Alterations: Converting the primary ammonium ion ( NH3+​ ) to a secondary carbamate (Boc-NH-) allows the nitrogen lone pair to delocalize into the Boc carbonyl. This fundamentally alters the local magnetic environment of the adjacent aminomethyl protons.

• Volatility & Mass Shift: The addition of the tert-butyloxycarbonyl (Boc) and methyl ester groups increases the molecular weight from 159.23 Da to 273.37 Da[1], while paradoxically increasing volatility by eliminating ionic dipole interactions.

Spectroscopic Comparison Data

Nuclear Magnetic Resonance (¹H NMR)

The transition from a zwitterion to a protected ester dictates a necessary change in NMR solvent (from D2​O or DMSO−d6​ to CDCl3​ ) and introduces distinct diagnostic peaks[2].

Table 1: ¹H NMR (300/400 MHz) Chemical Shift Comparison

Proton Environment	Pregabalin ( D2​O )	Boc-Pregabalin Methyl Ester ( CDCl3​ )	Causality of Shift / Change
Isobutyl −CH3​	~0.85–0.90 ppm (d, 6H)	~0.89–0.91 ppm (d, 6H)	Distal to reaction sites; remains largely unaffected.
Boc −C(CH3​)3​	Absent	~1.44 ppm (s, 9H)	Diagnostic singlet confirming successful amine protection[2].
−CH2​−N	~2.95 ppm (m, 2H)	~3.02 & 3.18 ppm (dd, 2H)	Deshielding altered by the conversion of an isotropic ammonium ion to a planar, resonance-stabilized carbamate[2].
Ester −OCH3​	Absent	~3.72 ppm (s, 3H)	Diagnostic singlet confirming successful esterification of the carboxylate[2].
Amide N-H	Exchanges with D2​O	~4.79 ppm (br s, 1H)	Secondary carbamate proton becomes visible in aprotic CDCl3​ [2].

Fourier Transform Infrared Spectroscopy (FTIR)

FTIR is the most immediate method for validating the disruption of the zwitterionic lattice. Native pregabalin exhibits broad, overlapping bands due to extensive hydrogen bonding, which resolve into sharp, distinct covalent stretches upon derivatization[3].

Table 2: FTIR Spectral Band Comparison

Functional Group	Pregabalin (Solid/KBr)	Boc-Pregabalin Methyl Ester (Neat/ATR)	Mechanistic Rationale
N-H Stretch	3000–2500 cm⁻¹ (Broad)	~3333, 3269 cm⁻¹ (Sharp)	Loss of NH3+​ lattice; appearance of distinct secondary carbamate N-H stretches[2].
C=O (Acid/Ester)	~1646, 1550 cm⁻¹	~1740 cm⁻¹	Asymmetric/symmetric carboxylate ( COO− ) stretches[4] are replaced by a high-frequency covalent ester carbonyl.
C=O (Boc)	Absent	~1712 cm⁻¹	Appearance of the carbamate carbonyl stretch, distinct from the ester carbonyl[2].

Mass Spectrometry (ESI-MS)

Mass spectrometry provides definitive confirmation of the molecular weight shift and structural integrity.

Table 3: Mass Spectrometry (ESI+) Comparison

Metric	Pregabalin	Boc-Pregabalin Methyl Ester
Exact Mass	159.13 Da	273.20 Da
[M+H]+	m/z 160.1	m/z 274.2
[M+Na]+	m/z 182.1	m/z 296.2
Key Fragments	m/z 142 (Loss of H2​O )	m/z 174 (Loss of Boc group, -100 Da); m/z 242 (Loss of −OCH3​ )

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following derivatization protocol is designed as a self-validating system . Each chemical transformation is paired with an immediate, orthogonal in-process control (IPC) to verify success before proceeding to instrumental analysis.

Step 1: Amine Protection (Synthesis of Boc-Pregabalin)

• Reaction: Dissolve Pregabalin (1.0 eq) in a 1:1 mixture of 1N NaOH and 1,4-dioxane. Cool to 0°C. Add Di-tert-butyl dicarbonate ( Boc2​O , 1.2 eq) dropwise. Stir at room temperature for 12 hours.

• Causality: The NaOH deprotonates the unreactive NH3+​ to a nucleophilic NH2​ , allowing it to attack the electrophilic Boc2​O anhydride.

• Self-Validation (IPC): Perform Thin Layer Chromatography (TLC). Stain the plate with Ninhydrin .

  • Validation Check: Unreacted pregabalin will stain deep purple (indicating a free primary amine). The reaction is complete when the baseline purple spot disappears, and a new, higher- Rf​ spot appears that is ninhydrin-negative but visible under phosphomolybdic acid (PMA) stain.

Step 2: Carboxyl Protection (Synthesis of Boc-Pregabalin Methyl Ester)

• Reaction: Dissolve the isolated Boc-Pregabalin (1.0 eq) in anhydrous DMF. Add anhydrous K2​CO3​ (2.0 eq) and Methyl Iodide ( MeI , 1.5 eq). Stir at room temperature for 4 hours under nitrogen.

• Causality: K2​CO3​ acts as a mild base to generate the carboxylate anion, which acts as a nucleophile in an SN​2 substitution against methyl iodide, yielding the lipophilic ester.

• Self-Validation (IPC): Perform an aqueous workup (water/ethyl acetate extraction).

  • Validation Check: Test the pH of the aqueous layer. Additionally, run an FTIR on a drop of the organic layer. The immediate disappearance of the broad 3000-2500 cm⁻¹ OH/NH3+​ band and the emergence of a sharp ~1740 cm⁻¹ peak confirms esterification without waiting for NMR results.

Visualized Analytical Strategy

The following diagram maps the logical workflow of the derivatization process and the corresponding spectroscopic validation checkpoints.

Workflow of Pregabalin derivatization and corresponding spectroscopic validation strategy.

References

• SynThink Chemicals. "(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester Characterization and Specifications." SynThink Chemicals Catalog.
• Clockss Archive. "N-Boc-PREGABALIN VIA HETERO-DIELS-ALDER ADDITION OF METHYL 3-NITROSOACRYLATE TO ETHYL VINYL ETHER." Heterocycles.
• Semantic Scholar. "Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin." ARKIVOC.
• Oriental Journal of Chemistry. "Exploring the Therapeutic Potential of Metal Complexes of Pregabalin and Terbutaline: Spectroscopic Insights." Oriental Journal of Chemistry.

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. orientjchem.org [orientjchem.org]

Assessing the Efficiency of Acidic vs. Enzymatic Deprotection of Boc-Pregabalin: A Comprehensive Technical Guide

Executive Summary

(S)-Pregabalin (commercially known as Lyrica) is a blockbuster anticonvulsant and analgesic API. In its most robust synthetic routes—particularly those utilizing chiral pools or reductive amination cascades—the tert-butyloxycarbonyl (Boc) group is deployed to protect the primary amine from unwanted side reactions. While the Boc group provides excellent stability during upstream synthesis, its removal (deprotection) in the final stages of API manufacturing is a critical juncture that dictates the overall yield, impurity profile, and environmental footprint of the process.

This guide provides an objective, data-driven comparison of the traditional acidic cleavage methodology versus emerging enzymatic (biocatalytic) deprotection strategies, detailing the mechanistic causality and process efficiency of both approaches.

Mechanistic Causality & Reaction Dynamics

To optimize a deprotection step, one must understand the underlying physical chemistry and intermediate species generated during the reaction.

The Acidic Cleavage Pathway: Thermodynamic Brute Force

The industry standard for Boc removal relies on strong mineral or organic acids (e.g., HCl or TFA). The mechanism is initiated by the protonation of the carbamate carbonyl oxygen.

The Causality of Impurity Generation: The high concentration of protons drives a heterolytic cleavage that expels a tert-butyl cation and a carbamic acid intermediate (which rapidly decarboxylates into CO₂ and the free amine). The causality here is strictly thermodynamic: the hyperconjugative stability of the tertiary carbocation lowers the transition state energy for cleavage. However, this same stability allows the cation to persist in solution, where it can undergo an E1 elimination to form isobutylene gas, or react with nucleophilic counterions (like chloride) to form tert-butyl chloride. As noted in industry safety evaluations, tert-butyl chloride is a potentially genotoxic impurity (PGI) (). Managing this requires the strategic addition of cation scavengers and rigorous downstream analytical tracking.

The Enzymatic Cleavage Pathway: Transition-State Precision

Enzymatic deprotection represents a paradigm shift in green chemistry. Historically, the extreme steric bulk of the tert-butyl group rendered the urethane linkage recalcitrant to standard hydrolases. Today, engineered esterases and amidases can selectively target this bond ().

The Causality of High Selectivity: Unlike the acidic route, enzymatic hydrolysis does not generate a free carbocation. Instead, the enzyme's catalytic triad (typically Ser-His-Asp) executes a nucleophilic attack on the carbamate carbonyl, stabilizing a tetrahedral intermediate via an oxyanion hole. This drastically lowers the activation energy without requiring extreme pH shifts. The intermediate collapses to release tert-butanol (rather than isobutylene) and CO₂, completely bypassing the genotoxic impurity cascade and preserving sensitive orthogonal functional groups.

Process Workflows & Logical Relationships

The divergence in these mechanisms dictates entirely different operational workflows on the plant floor.

Workflow comparison of Acidic vs. Enzymatic Boc-Pregabalin deprotection pathways.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of the reaction in real-time without relying solely on post-reaction chromatography.

Protocol A: Standard Acidic Deprotection (HCl/Acetone)

Based on established industrial parameters for Pregabalin synthesis ().

• Initialization: Suspend 1.0 equivalent of Boc-(S)-Pregabalin in a 2:1 mixture of Acetone and Deionized Water. Causality note: Acetone is specifically chosen to moderate the dielectric constant of the medium, stabilizing the ionic transition state while maintaining substrate solubility.

• Acidification: Begin dropwise addition of 3.0 equivalents of concentrated HCl (37%). Maintain the internal reactor temperature at 0–5 °C to control the initial exothermic protonation.

• Thermal Cleavage: Gradually warm the reactor to 55–65 °C.

• Self-Validation Check: Monitor the reaction vessel for the evolution of CO₂ and isobutylene gas (bubbling). The complete cessation of gas evolution (typically occurring after 2–3 hours) serves as the primary macroscopic indicator that the carbamate cleavage is complete.

• Quenching & Isolation: Cool the mixture to room temperature. Adjust the pH to the exact isoelectric point of Pregabalin (pH ~7.0) using aqueous NaOH. This forces the zwitterionic API to precipitate out of the solution.

• Purification: Filter the precipitate, wash with cold acetone to remove organic impurities, and dry under a vacuum to afford (S)-Pregabalin.

Protocol B: Enzymatic Deprotection (Aqueous Biocatalysis)

Adapted from green chemistry biocatalysis principles for sustainable API manufacturing ().

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and precisely adjust to pH 7.2 to match the enzyme's optimal operational window.

• Substrate Suspension: Add 1.0 equivalent of Boc-(S)-Pregabalin to the buffer to create a 10% w/v suspension.

• Biocatalyst Addition: Introduce the engineered Boc-deprotecting hydrolase (typically 5–10 wt% relative to the substrate).

• Incubation: Stir the mixture gently at 35–40 °C.

• Self-Validation Check: Because this reaction does not produce vigorous gas evolution, validation requires an inline pH monitor. As the reaction proceeds and the basic free amine is generated, the pH will naturally drift. The cessation of pH drift indicates reaction completion (typically 12–24 hours).

• Enzyme Recovery: Filter the mixture through a Celite pad or an ultrafiltration membrane. Causality note: This step physically removes the immobilized biocatalyst, which can be washed and recycled for subsequent batches, drastically lowering the process E-factor.

• Isolation: Concentrate the aqueous filtrate and induce crystallization of (S)-Pregabalin via controlled cooling.

Mechanistic divergence: t-butyl cation generation (acidic) vs. tetrahedral intermediate (enzymatic).

Quantitative Data & Performance Comparison

The following table synthesizes the operational metrics of both approaches, allowing process chemists to weigh throughput against environmental and safety profiles.

Process Parameter	Acidic Deprotection (HCl/Acetone)	Enzymatic Deprotection (Biocatalysis)
Catalyst / Reagent	Concentrated HCl (37%)	Engineered Hydrolase / Amidase
Reaction Temperature	55–65 °C	35–40 °C
Reaction Time	2–3 hours	12–24 hours
Primary Byproducts	Isobutylene, CO₂, potential t-BuCl	tert-Butanol, CO₂
Genotoxic (PGI) Risk	High (Requires cation scavengers)	Negligible (No carbocation formed)
Typical Yield	85–90%	>95%
E-factor / Waste Profile	High (Neutralization salts generated)	Low (Aqueous buffer, recyclable enzyme)
Infrastructure Needs	Standard glass-lined reactors	Bioreactors with pH/temperature control

Strategic Recommendations

For immediate, large-scale manufacturing where rapid throughput and time-to-market are the primary drivers, acidic cleavage remains the reliable workhorse. However, it mandates rigorous analytical oversight to ensure that genotoxic alkyl-halide impurities remain below regulatory thresholds.

Conversely, for next-generation manufacturing aiming for zero-waste compliance and superior API purity, the enzymatic deprotection of Boc-Pregabalin is vastly superior. By leveraging transition-state stabilization rather than thermodynamic brute force, it eliminates the tert-butyl cation pathway entirely, offering an unparalleled safety profile.

References

• Google Patents (2014). WO2014181359A1 - A process for the preparation of an anticonvulsant agent pregabalin hydrochloride.

• ACS Publications (2021). Streamlining Design, Engineering, and Applications of Enzymes for Sustainable Biocatalysis. Chemical Reviews. URL: [Link]

Comparative study of catalysts used in modern pregabalin synthesis

Introduction: The Stereochemical Challenge of Pregabalin

Pregabalin, marketed under the trade name Lyrica®, is a blockbuster pharmaceutical agent prescribed for the management of neuropathic pain, epilepsy, and generalized anxiety disorder. Its therapeutic efficacy is exclusively attributed to the (S)-enantiomer. Consequently, the development of efficient, stereoselective, and economically viable synthetic routes to (S)-pregabalin is a subject of intense research and a critical aspect of its industrial production. This guide provides a comparative analysis of the leading catalytic methodologies employed in modern pregabalin synthesis, offering in-depth technical insights and supporting experimental data for researchers, scientists, and professionals in drug development.

Asymmetric Hydrogenation: The Power of Chiral Metal Complexes

Asymmetric hydrogenation has emerged as a powerful and atom-economical method for establishing the chiral center in pregabalin precursors. This approach utilizes chiral transition metal complexes, most notably those of rhodium, to catalyze the enantioselective addition of hydrogen across a prochiral double bond.

The Catalyst of Choice: Rhodium-DuPHOS Complexes

Among the various catalyst systems, rhodium complexes with chiral bisphosphine ligands from the DuPHOS family have demonstrated exceptional performance in the synthesis of (S)-pregabalin precursors. Specifically, the Rh(I) complex of 1,2-bis((2S,5S)-2,5-dimethylphospholano)ethane, commonly known as (S,S)-Me-DuPHOS, has been successfully implemented in the asymmetric hydrogenation of a key intermediate, (E)-3-cyano-5-methyl-3-hexenoic acid.

The high enantioselectivity of the Rh-DuPHOS system is attributed to the rigid, C2-symmetric phospholane backbone of the ligand, which creates a well-defined chiral environment around the metal center. This steric and electronic influence dictates the facial selectivity of the olefin coordination and subsequent hydrogen delivery, leading to the preferential formation of the desired (S)-enantiomer.

Performance Metrics and Experimental Data

The efficacy of the Rh-(S,S)-Me-DuPHOS catalyst is highlighted by its high enantioselectivity and turnover numbers (TON) and turnover frequencies (TOF), which are crucial for industrial-scale production.

Catalyst System	Substrate	Enantiomeric Excess (ee)	Key Advantages	Key Disadvantages
Rh-(S,S)-Me-DuPHOS	(E)-3-cyano-5-methyl-3-hexenoic acid	>99%[1][2]	High enantioselectivity, high catalytic efficiency.	High cost of rhodium and chiral ligand.

Catalytic Cycle of Rh-DuPHOS in Asymmetric Hydrogenation

The catalytic cycle of Rh-DuPHOS-catalyzed asymmetric hydrogenation of enamides, which are structurally similar to the pregabalin precursor, has been a subject of extensive mechanistic studies.[3][4][5] The generally accepted mechanism involves the following key steps:

Caption: Generalized catalytic cycle for Rh-DuPHOS hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of (E)-3-cyano-5-methyl-3-hexenoic acid

The following protocol is a representative example based on literature procedures.[1][2]

• Catalyst Preparation: In a glovebox, a solution of [(COD)Rh(S,S)-Me-DuPHOS]BF4 in an appropriate solvent (e.g., degassed methanol) is prepared.

• Reaction Setup: The substrate, (E)-3-cyano-5-methyl-3-hexenoic acid, is dissolved in degassed methanol in a high-pressure reactor.

• Hydrogenation: The catalyst solution is added to the reactor. The reactor is then sealed, purged with hydrogen, and pressurized to the desired hydrogen pressure (e.g., 5-10 atm).

• Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 25-40 °C) and monitored for completion by techniques such as HPLC or GC.

• Work-up and Isolation: Upon completion, the reactor is depressurized, and the solvent is removed under reduced pressure. The resulting (S)-3-cyano-5-methylhexanoic acid is then isolated and purified.

Chemoenzymatic Synthesis: Harnessing Nature's Catalysts

Chemoenzymatic approaches offer a green and highly selective alternative for the synthesis of (S)-pregabalin. These methods employ enzymes, such as lipases and nitrilases, to perform key stereoselective transformations.

Lipase-Catalyzed Kinetic Resolution

Kinetic resolution is a widely used strategy where an enzyme selectively catalyzes the reaction of one enantiomer from a racemic mixture, leaving the other enantiomer unreacted. In the context of pregabalin synthesis, lipases are employed for the enantioselective hydrolysis of a racemic ester precursor, such as diethyl 2-cyano-3-isobutylsuccinate.

A variety of commercially available lipases have been screened for this transformation, with lipases from Candida antarctica (CAL-B), Candida rugosa, and Thermomyces lanuginosus (Lipolase) showing good to excellent enantioselectivity.[6][7] The enantioselectivity of an enzymatic resolution is quantified by the enantiomeric ratio (E-value), with higher values indicating better separation of the enantiomers.

Nitrilase-Catalyzed Desymmetrization

A more advanced chemoenzymatic strategy involves the desymmetrization of a prochiral dinitrile substrate, such as 3-isobutylglutaronitrile. In this approach, a nitrilase selectively hydrolyzes one of the two enantiotopic nitrile groups to a carboxylic acid, directly generating the chiral precursor to (S)-pregabalin. This method is highly atom-economical as, in principle, it can achieve a 100% theoretical yield of the desired enantiomer.

Several nitrilases have been identified and engineered for this purpose, exhibiting remarkable enantioselectivity and activity.[8][9][10]

Performance Comparison of Biocatalysts

Catalyst	Substrate	Method	Performance Metric	Key Advantages	Key Disadvantages
T. lanuginosus Lipase (Lipolase)	Diethyl 2-cyano-3-isobutylsuccinate	Kinetic Resolution	E-value > 200	Commercially available, good enantioselectivity.	Theoretical yield limited to 50%, requires separation of product and unreacted substrate.
Engineered Nitrilase	3-Isobutylglutaronitrile	Desymmetrization	>99% ee[11]	High enantioselectivity, potential for 100% theoretical yield.	May require protein engineering for optimal performance.
Immobilized T. thermophilus Lipase Mutant	2-carboxyethyl-3-cyano-5-methylhexanoic acid ethyl ester	Kinetic Resolution	49.7% conversion, >95% ee[12][13]	High stability and reusability.	Immobilization process adds a step to catalyst preparation.

Enzymatic Reaction Workflow

Caption: General workflow for chemoenzymatic pregabalin synthesis.

Experimental Protocols

a) Lipase-Catalyzed Kinetic Resolution of Diethyl 2-cyano-3-isobutylsuccinate:

• Reaction Setup: A buffered aqueous solution (e.g., phosphate buffer, pH 7.0) is prepared. The racemic substrate, diethyl 2-cyano-3-isobutylsuccinate, is added, followed by the lipase (e.g., Lipolase).

• Reaction Control: The reaction mixture is stirred at a controlled temperature (e.g., 30-40 °C). The pH is maintained at 7.0 by the controlled addition of a base (e.g., NaOH solution) to neutralize the carboxylic acid formed during the hydrolysis.

• Monitoring and Work-up: The reaction is monitored for approximately 50% conversion. Once reached, the unreacted (R)-enantiomer is extracted with an organic solvent. The aqueous layer containing the desired (S)-acid is then acidified and extracted to isolate the product.

b) Nitrilase-Catalyzed Desymmetrization of 3-Isobutylglutaronitrile: [8][9][11][14]

• Biocatalyst Preparation: E. coli cells overexpressing the desired nitrilase are cultured, harvested, and may be used as whole cells or as a cell-free extract.

• Reaction Setup: The prochiral substrate, 3-isobutylglutaronitrile, is suspended in a buffered aqueous solution (e.g., Tris-HCl buffer, pH 8.0). The nitrilase preparation is then added.

• Reaction Conditions: The mixture is incubated at a controlled temperature (e.g., 30-37 °C) with agitation.

• Product Isolation: After the reaction is complete, the cells are removed by centrifugation. The supernatant is then acidified, and the product, (S)-3-(cyanomethyl)-5-methylhexanoic acid, is extracted with an organic solvent and purified.

Organocatalysis: The Rise of Small Molecule Catalysts

Organocatalysis, the use of small, chiral organic molecules to catalyze asymmetric transformations, has become a third pillar of asymmetric synthesis. For pregabalin, organocatalytic approaches often focus on the enantioselective Michael addition of a nucleophile to a prochiral α,β-unsaturated compound.

Cinchona Alkaloid Derivatives as Key Catalysts

Derivatives of Cinchona alkaloids, such as quinine and quinidine, have proven to be highly effective organocatalysts for the synthesis of pregabalin precursors. These bifunctional catalysts possess both a basic quinuclidine nitrogen, which can activate the nucleophile, and a hydroxyl or thiourea group that can activate the electrophile through hydrogen bonding.

In a common strategy, a Cinchona alkaloid-derived catalyst promotes the asymmetric Michael addition of a malonate derivative or nitromethane to an α,β-unsaturated nitro-olefin or ester, establishing the stereocenter with high enantioselectivity.[15][16][17]

Performance of Organocatalysts

Catalyst	Reaction	Enantiomeric Excess (ee)	Overall Yield	Key Advantages	Key Disadvantages
Cinchona-derived thiourea	Michael addition of Meldrum's acid to a nitroalkene	up to 75%[15][16][17]	59% (for the hydrochloride salt)[16]	Metal-free, relatively low cost of catalysts.	May require higher catalyst loadings compared to metal catalysts.
Cinchona-derived squaramide	Michael addition of dimethyl malonate to a nitroalkene	>80%[18]	Not explicitly stated	High enantioselectivity, catalyst can be recycled.[18]	Optimization of catalyst structure is often required.

Mechanism of Cinchona Alkaloid-Catalyzed Michael Addition

The mechanism of the Cinchona alkaloid-catalyzed Michael addition involves a dual activation mode where the catalyst interacts with both the nucleophile and the electrophile.[19][20][21][22][23]

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Benchmarking New Pregabalin Synthesis Methods Against Established Routes: A Comprehensive Guide

(S)-Pregabalin , the active pharmaceutical ingredient (API) in the blockbuster drug Lyrica, is a γ-aminobutyric acid (GABA) analogue widely prescribed for neuropathic pain, epilepsy, and generalized anxiety disorder[1]. Because its pharmacological activity resides exclusively in the (S)-enantiomer, achieving high enantiomeric excess (ee) at an industrial scale is a critical manufacturing benchmark.

Over the past two decades, the synthesis of pregabalin has evolved from wasteful classical chemical resolutions to highly elegant, atom-economical biocatalytic pathways[2]. This guide objectively benchmarks modern synthetic routes against established legacy methods, providing researchers and process chemists with the mechanistic causality and experimental data necessary to evaluate these approaches.

The Evolution of Pregabalin Synthesis

The selection of a synthetic route for (S)-Pregabalin on an industrial scale is a multifactorial decision balancing yield, enantioselectivity, cost of goods (COGs), safety, and environmental impact (E-factor)[2][3].

Evolution of (S)-Pregabalin synthesis from classical resolution to next-gen biocatalysis.

The Baseline: Classical Chemical Resolution

The earliest manufacturing routes relied on the synthesis of racemic pregabalin via the Knoevenagel condensation of isovaleraldehyde with diethyl malonate, followed by a Michael addition of cyanide, hydrolysis, decarboxylation, and reduction[2]. The racemate was then resolved using a chiral resolving agent, typically (S)-(+)-mandelic acid, to precipitate the desired diastereomeric salt[2].

• The Causality of Inefficiency: Because the resolution occurs at the very end of the synthesis, 50% of the fully elaborated (R)-enantiomer is discarded as waste. This late-stage resolution severely limits the theoretical yield to <50% (practically 25–29%) and drives up the E-factor[2].

The Chemocatalytic Approach: Asymmetric Hydrogenation

To avoid the 50% yield penalty of classical resolution, researchers developed asymmetric hydrogenation routes. Prochiral cyano-substituted olefins (e.g., 3-cyano-5-methylhex-3-enoic acid derivatives) are hydrogenated using chiral Rhodium or Ruthenium transition-metal catalysts complexed with chiral phosphine ligands (e.g., DuPHOS, MeDPHOS)[4][5].

• The Causality of Limitations: While this method achieves excellent enantioselectivity (directing the addition of H2​ to the Re or Si face of the olefin), it relies on highly expensive, non-renewable precious metals and complex proprietary ligands. Furthermore, trace heavy metal contamination in the final API requires rigorous and costly purification steps.

First-Generation Biocatalysis: Lipase-Mediated Resolution

Pfizer revolutionized the industrial synthesis of pregabalin by introducing an enzymatic kinetic resolution early in the synthetic sequence[6]. Using a commercial lipase (e.g., Thermomyces lanuginosus Lipolase), a racemic cyano diester is selectively hydrolyzed[1][6].

• The Causality of Success: The enzyme's chiral binding pocket exhibits extreme stereoselectivity (E > 200), hydrolyzing only the (S)-ester. Crucially, this resolution occurs early in the synthesis, and the unreacted (R)-enantiomer can be easily racemized and recycled via a dynamic kinetic resolution (DKR) mechanism[1][6]. This breakthrough allowed the entire process to be conducted in water, reducing the E-factor from 86 to 17[3][6].

Next-Generation Biocatalysis: Nitrilase Hydrolysis with Flow Racemization

The most modern benchmark involves the nitrilase-catalyzed kinetic resolution of racemic isobutylsuccinonitrile (IBSN) directly to (S)-3-cyano-5-methylhexanoic acid ((S)-CMHA)[7][8].

• The Causality of Superiority: This route offers significantly higher atom economy than the lipase route because it bypasses the bulky diester intermediate. To overcome the traditional 50% yield cap of kinetic resolution, recent advancements couple the nitrilase bioreactor with a continuous flow racemization module[7]. The unreacted (R)-IBSN is passed through a packed-bed reactor containing γ-alumina-based solid base catalysts (ASBCs), racemized, and fed back into the bioreactor[7].

Nitrilase-catalyzed kinetic resolution of IBSN coupled with continuous flow racemization.

Quantitative Benchmarking Data

The following table summarizes the performance metrics of the four primary synthetic routes. The nitrilase/flow chemistry route demonstrates the most optimal balance of yield, purity, and environmental sustainability.

Synthetic Route	Key Catalyst / Reagent	Overall Yield (%)	Enantiomeric Excess (ee %)	E-Factor	Scalability & Green Profile
Classical Resolution [2]	(S)-(+)-Mandelic Acid	25 – 29%	>99.0% (post-recryst.)	>80	Poor. High waste generation; late-stage resolution discards 50% of API.
Asymmetric Hydrogenation [4]	Rh(COD) / Chiral Phosphine	~59 – 65%	95 – 98%	~40	Moderate. High atom economy but utilizes toxic/expensive heavy metals.
Lipase Resolution (1st Gen) [6]	T. lanuginosus Lipase	40 – 45%	>99.7%	17	Excellent. Conducted in water; early-stage resolution with recycling.
Nitrilase + Flow (Next-Gen) [7][8]	Engineered Nitrilase + ASBCs	>62% (with recycling)	99.4 – 99.5%	<15	Exceptional. Highest atom economy; continuous flow maximizes space-time yield.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols detail the critical steps for the modern chemoenzymatic routes.

Protocol A: Nitrilase-Catalyzed Hydrolysis of IBSN (Next-Gen Route)

This protocol describes the conversion of racemic isobutylsuccinonitrile (IBSN) to (S)-CMHA using immobilized nitrilase, establishing the chiral center of pregabalin[7].

Step-by-Step Methodology:

• Preparation of Biocatalyst: Immobilize engineered nitrilase (e.g., BaNIT variants) onto an epoxy resin support to allow for easy recovery and reuse[7].

• Reaction Setup: In a jacketed bioreactor, suspend the immobilized nitrilase (100 g/L) in a Tris-HCl buffer solution adjusted to pH 8.0[7].

• Substrate Addition: Introduce racemic IBSN to achieve a high substrate loading concentration of 700 mM[7].

• Incubation: Agitate the mixture at a precisely controlled temperature of 35 °C. Causality: Temperature control is critical; exceeding 40 °C denatures the enzyme, while dropping below 30 °C significantly reduces the reaction kinetics[7].

• Monitoring (Self-Validation): Monitor the reaction progress via Chiral HPLC. The reaction is halted when conversion reaches ~45.3% (typically within 8 hours) to ensure the ee of the product remains >99.5%[7].

• Separation: Filter the immobilized enzyme for reuse. Separate the aqueous phase containing the (S)-CMHA salt from the organic phase containing the unreacted (R)-IBSN.

• Downstream Processing: The (R)-IBSN is routed to a packed-bed reactor containing γ-alumina-based solid base catalysts (ASBCs) for continuous flow racemization[7]. The (S)-CMHA is subjected to a one-step hydrogenation using Raney-Nickel under hydrogen pressure to yield (S)-Pregabalin[8].

Protocol B: Lipase-Mediated Resolution of Cyano Diester (1st Gen Route)

This protocol outlines the Pfizer benchmark for early-stage resolution[6].

Step-by-Step Methodology:

• Enzyme Screening: Select a highly (S)-selective hydrolase, such as Thermomyces lanuginosus lipase (Lipolase), which exhibits an Enantiomeric Ratio (E) > 200[1][6].

• Hydrolysis: Dissolve the racemic cyano diester precursor in an aqueous medium (3.25 Kg/L of H2​O )[6]. Add the lipase at a low protein loading of ~0.8% w/w[6].

• Reaction Conditions: Maintain the reaction at room temperature with mild agitation. The enzyme selectively hydrolyzes the ester of the (S)-enantiomer, generating the corresponding carboxylic acid.

• Phase Separation: Adjust the pH to partition the unreacted (R)-cyano diester into an organic solvent, leaving the (S)-cyano acid in the aqueous phase.

• Recycling & Elaboration: The (R)-enantiomer is racemized using a mild base and recycled. The (S)-cyano acid undergoes base-induced decarboxylation followed by Raney-Nickel catalyzed hydrogenation to yield enantiopure (S)-Pregabalin (99.5% purity)[1][6].

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

As a Senior Application Scientist, I understand that meticulous handling of chemical intermediates is paramount, not just during synthesis but through to their ultimate disposal. This guide provides a detailed, experience-driven framework for the safe and compliant disposal of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester. Our objective is to move beyond mere procedural lists, offering a self-validating system of protocols grounded in chemical principles to ensure the safety of personnel and environmental integrity.

(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester is a protected derivative of Pregabalin, a widely used pharmaceutical agent. The presence of the tert-Butoxycarbonyl (Boc) protecting group and the methyl ester modify its properties, and these features must be considered during its handling and disposal. While some safety data sheets (SDS) for similar Boc-protected amino acids may not classify them as hazardous under OSHA, the active parent compound, Pregabalin, carries warnings for serious eye damage and suspected reproductive toxicity[1][2]. Therefore, it is imperative to treat this intermediate with a high degree of caution.

Hazard Profile and Essential Safety Precautions

Core Principles for Handling:

• Avoid Personal Contact : This includes inhalation of dust and any contact with skin and eyes[3].

• Ventilation : Always handle the compound in a well-ventilated area, preferably within a chemical fume hood[1][3].

• Ignition Sources : Keep away from all sources of ignition. While not highly flammable, standard prudent practice for organic solids should be followed[2].

A summary of necessary personal protective equipment (PPE) is provided below.

PPE Category	Specification	Rationale
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical goggles.[4]	Protects against dust particles and accidental splashes. Given the risk of serious eye damage from the parent compound, this is non-negotiable.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber) inspected prior to use.[5]	Prevents direct skin contact. Contaminated gloves must be disposed of as chemical waste.
Body Protection	Standard laboratory coat. For large-scale operations or spill cleanup, consider impervious clothing.[3][5]	Minimizes contamination of personal clothing.
Respiratory Protection	For operations that may generate significant dust, a NIOSH-approved respirator with a particulate filter (e.g., N95) is recommended.[1][3]	Prevents inhalation of the compound. Engineering controls like fume hoods are the primary line of defense.

Regulatory Framework: Adherence to EPA and RCRA Standards

All chemical waste disposal is governed by strict federal and state regulations. In the United States, the Environmental Protection Agency (EPA) enforces the Resource Conservation and Recovery Act (RCRA), which provides a "cradle-to-grave" framework for hazardous waste management[6]. This means the generator of the waste—your laboratory—is responsible for it from creation to final disposal[6].

Key tenets of compliance include:

• Proper Classification : Determining if the waste is a "listed" or "characteristic" hazardous waste (ignitable, corrosive, reactive, or toxic)[6].

• Segregation : Never mixing incompatible waste streams[7].

• Accumulation : Storing waste in designated Satellite Accumulation Areas (SAAs) at or near the point of generation[6].

• Labeling and Containerization : Using appropriate, sealed containers with clear, detailed labels indicating the contents and hazards[7][8].

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal route of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester and associated materials.

Caption: Disposal workflow for (S)-N-Boc-Pregabalin Methyl Ester waste.

Standard Operational Protocol for Direct Disposal

This protocol is for the direct disposal of the compound without chemical pretreatment.

Unused Solid Waste

This applies to surplus, expired, or off-specification (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester.

• Containerization : Carefully transfer the solid waste into a robust, sealable container (e.g., a polyethylene or glass jar). Ensure the container is compatible with the chemical.

• Labeling : Affix a "Hazardous Waste" label to the container. The label must include:

  • The full chemical name: "(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester"

  • The date accumulation started.

  • The associated hazards (e.g., "Handle with Caution," "Potential Reproductive Hazard").

• Storage : Store the sealed container in a designated Satellite Accumulation Area, segregated from incompatible materials like strong acids, bases, and oxidizing agents[4][9].

• Disposal : Arrange for pickup through your institution's Environmental Health & Safety (EHS) department for disposal at a licensed hazardous waste facility[6].

Contaminated Debris (PPE, Weigh Boats, Wipes)

Materials that have come into contact with the compound must be treated as hazardous waste.

• Collection : Place all contaminated items (gloves, wipes, bench paper, etc.) immediately into a designated hazardous waste container. This is typically a heavy-duty plastic bag (double-bagging is best practice) or a labeled bucket[6].

• Sharps and Glassware : Contaminated glassware or other puncture hazards must be placed in a separate, clearly labeled, puncture-resistant container[6].

• Labeling and Disposal : Seal and label the containers as described above and schedule an EHS pickup.

Accidental Spill Cleanup

Immediate and correct response to a spill is crucial for safety.

For Minor Spills (Dry Powder):

• Alert Personnel : Inform others in the immediate area.

• Don PPE : Ensure you are wearing the appropriate PPE as detailed in Table 1.

• Containment : Gently cover the spill with an absorbent material suitable for chemical spills to avoid generating dust[3].

• Cleanup : Use dry cleanup procedures. Carefully sweep or vacuum the material. If using a vacuum, it must be HEPA-filtered[3]. Dampening the material slightly with water may be used to prevent dusting before sweeping[3].

• Collection : Place all cleanup materials and contaminated powder into a sealed, labeled hazardous waste container[2][3].

• Decontamination : Wipe the spill area with soap and plenty of water, and collect the cleaning materials as hazardous waste[3][5].

For Major Spills:

• Evacuate : Evacuate all non-essential personnel from the area[10][11].

• Alert : Immediately notify your institution's EHS or emergency response team[3].

• Secure the Area : Restrict access to the spill area.

• Professional Cleanup : Cleanup should only be performed by trained emergency personnel[10][11].

Advanced Protocol: Disposal via Acid-Catalyzed Deprotection

Causality: The Boc (tert-butoxycarbonyl) group is a widely used amine protecting group precisely because it is stable under many conditions but can be easily removed with acid[12]. This acid lability can be exploited as a pre-disposal treatment. The reaction cleaves the carbamate into the more polar pregabalin methyl ester, gaseous carbon dioxide, and a tert-butyl cation, which is scavenged by the solvent. While the resulting mixture is still hazardous waste, it may be less toxic or more amenable to your facility's waste streams. This procedure must be performed in a chemical fume hood.

Reaction: R-NH-Boc + H⁺ → R-NH₃⁺ + CO₂ + (CH₃)₃C⁺

Step-by-Step Deprotection Protocol:

• Preparation : In a suitable reaction vessel inside a fume hood, dissolve the (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester waste in an appropriate solvent. A common choice is a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA)[13]. Alternatively, 3 M Hydrochloric Acid (HCl) in ethyl acetate can be used[13].

• Reaction : Add the acidic solution to the dissolved compound. The reaction is typically rapid at room temperature, often complete within 30-60 minutes[13][14]. You may observe gas evolution (CO₂).

• Neutralization (Optional but Recommended) : After confirming the reaction is complete (e.g., by TLC), slowly and carefully quench the reaction by adding a base, such as a saturated sodium bicarbonate solution, until gas evolution ceases. This step neutralizes the strong acid, making the final waste less corrosive.

• Disposal of Resulting Mixture : The entire resulting liquid mixture is considered hazardous waste.

  • Transfer the mixture to a properly labeled halogenated (if using DCM) or non-halogenated (if using ethyl acetate) liquid waste container.

  • Ensure the waste container is compatible with the contents.

  • Arrange for EHS pickup. Do not dispose of this mixture down the drain[8][15].

By providing these detailed, scientifically-grounded protocols, we aim to empower researchers to manage chemical waste not just as a regulatory necessity, but as an integral part of safe and responsible science.

References

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• Material Safety Data Sheets Pregabalin. Cleanchem. [Link]

• Hazardous Waste and Disposal. American Chemical Society. [Link]

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• Pregabalin Extended Release Tablets Safety Data Sheet. Novadoz Pharmaceuticals. [Link]

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• 15. acs.org [acs.org]

Personal protective equipment for handling (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

Title: Advanced Safety and Handling Protocol for (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

Introduction

As a Senior Application Scientist, I frequently consult on the safe scale-up and handling of pharmaceutical intermediates. (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester[1] is a critical precursor in the synthesis of pregabalin, a widely prescribed anticonvulsant and neuropathic pain agent. While the parent compound (pregabalin) is a known zwitterion, the addition of the tert-butoxycarbonyl (Boc) protecting group and the methyl esterification of the carboxylic acid fundamentally alter the molecule's physicochemical properties and hazard profile.

Physicochemical Hazard Profile & Causality (E-E-A-T)

Understanding the chemical structure is the first step in designing a robust safety protocol. The zwitterionic nature of pregabalin is masked in this intermediate, drastically shifting its partition coefficient (LogP) and rendering it highly lipophilic.

• Dermal Permeation Risk: Because lipophilic molecules penetrate the lipid bilayers of the stratum corneum much more efficiently than polar zwitterions, this intermediate poses a significantly higher risk of systemic absorption upon skin contact.

• Inherited Toxicity: Pregabalin is classified as a reproductive toxin (Repr. 2, H361fd)[2]. We must operate under the conservative, scientifically sound assumption that its lipophilic intermediates carry similar, if not enhanced, systemic risks.

• Localized Irritation: Related esterified derivatives, such as pregabalin methyl ester hydrochloride, are documented to cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[3]. The Boc-protected variant must be handled with identical localized precautions.

Quantitative Chemical & Hazard Summary

Property / Hazard	Value / Classification	Mechanistic Implication
CAS Number	1246816-46-5[1]	Unique identifier for the Boc-protected methyl ester.
Molecular Formula	C14H27NO4[4]	High carbon-to-heteroatom ratio indicates high lipophilicity.
Molecular Weight	273.37 g/mol [4]	Small enough to facilitate rapid dermal and mucosal absorption.
Target Organs	Respiratory tract, Reproductive system[3],[2]	Requires strict inhalation and systemic absorption controls.
Hazard Codes (Analogous)	H315, H319, H335, H361fd[3],[2]	Necessitates multi-layered PPE and engineering controls.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory attire. The following matrix outlines the self-validating PPE system required for this specific compound.

Protection Zone	Required Equipment	Specifications	Rationale & Causality
Hand/Dermal	Double Nitrile Gloves	≥ 0.11 mm thickness, extended cuff.	Nitrile provides superior resistance to lipophilic organic esters compared to latex. Double gloving ensures a fail-safe against micro-tears during mechanical handling.
Eye/Face	Safety Goggles & Face Shield	ANSI Z87.1 certified, indirect venting.	Indirect venting prevents aerosolized crystalline dust from bypassing the seal, protecting the highly vascularized ocular mucosa[3].
Respiratory	N95/P100 Particulate Respirator	NIOSH-approved, fit-tested.	Mitigates inhalation of fine powders, preventing respiratory tract irritation (STOT SE 3)[3].
Body	Tyvek Lab Coat / Apron	Fluid-resistant, disposable.	Prevents accumulation of lipophilic dust on woven cotton lab coats, eliminating secondary exposure vectors.

Standard Operating Procedure (SOP): Handling & Weighing

This protocol is designed as a self-validating system. Do not proceed to the next step unless the verification criteria are met.

Step 1: Preparation and Engineering Controls

• Verify that the laboratory environment is under negative pressure relative to the corridor.

• Ensure the fume hood or ventilated balance enclosure is operating at a face velocity of 80–100 feet per minute (fpm).

• Verification: Check the digital airflow monitor. Do not open the chemical container if the alarm is active or airflow is suboptimal.

Step 2: PPE Donning and Integrity Check

• Wash hands and dry thoroughly.

• Don the primary (inner) pair of nitrile gloves.

• Don the Tyvek lab coat, ensuring the cuffs of the inner gloves are tucked under the sleeves.

• Don the secondary (outer) pair of nitrile gloves over the lab coat sleeves.

• Don the N95/P100 respirator and perform a positive/negative pressure seal check.

• Don safety goggles.

• Verification: Inspect outer gloves for visible defects. Inflate slightly to check for pinhole leaks before handling the chemical.

Step 3: Weighing and Transfer

• Place an anti-static weighing boat on the analytical balance inside the ventilated enclosure.

• Use a grounded, stainless-steel spatula to minimize static charge accumulation, which can cause the lipophilic powder to aerosolize or cling to surfaces.

• Carefully dispense the required mass of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester.

• Seal the primary container immediately after use.

• Verification: Visually inspect the draft shield and balance pan. If any powder has strayed, proceed immediately to the decontamination step before removing the sample.

Step 4: Decontamination

• Wipe down the spatula, balance, and surrounding workspace with a lint-free cloth dampened with a suitable solvent (e.g., 70% isopropanol or ethanol), as the lipophilic ester is poorly soluble in water.

• Dispose of the outer gloves and the cleaning cloth in a designated hazardous waste container.

Spill Response & Decontamination Protocol

In the event of a spill, the immediate goal is containment to prevent aerosolization and dermal contact.

• Isolate: Evacuate personnel from the immediate vicinity. If the spill occurs outside a fume hood, increase room ventilation if possible, but avoid directing strong air currents directly at the powder.

• Contain: Gently cover the spilled powder with damp absorbent pads (using an alcohol/water mixture) to suppress dust generation. Do not dry-sweep.

• Absorb & Collect: Using disposable plastic scoops, collect the dampened powder and absorbent pads. Place them into a rigid, sealable hazardous waste container.

• Decontaminate: Wash the spill area with a surfactant-rich solution or a solvent like isopropanol to dissolve and remove residual lipophilic ester. Follow with a standard water rinse.

• Validate: Verification: Inspect the area with a flashlight held at a low angle to detect any remaining crystalline sheen on the surface.

Disposal Plan

Improper disposal of pharmaceutical intermediates can lead to severe environmental contamination.

• Solid Waste: All contaminated PPE (outer gloves, Tyvek suits), weighing boats, and spill cleanup materials must be placed in a clearly labeled "Halogen-Free Organic Pharmaceutical Waste" container.

• Liquid Waste: Any solvent rinses used for decontamination must be collected in a compatible high-density polyethylene (HDPE) carboy.

• Regulatory Compliance: Do not flush any quantity of this compound down the sink. It must be incinerated by a licensed hazardous waste management facility in accordance with local environmental regulations[2].

Workflow Visualization: Handling & Emergency Decision Tree

Caption: Decision tree for the safe handling, spill response, and disposal of Boc-protected pregabalin.

References

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]